Boc-L-Alaninol

• CAS: 79069-13-9

Core Science & Biosynthesis

Boc-L-alaninol: A Comprehensive Technical Guide for Researchers

CAS Number: 79069-13-9

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals working with Boc-L-alaninol. This chiral building block is a pivotal component in the synthesis of peptides and various pharmaceutical agents.

Physicochemical and Spectroscopic Data

Boc-L-alaninol, also known as N-(tert-butoxycarbonyl)-L-alaninol, is a white to off-white crystalline powder.[1] Its chemical structure features a tert-butoxycarbonyl (Boc) protecting group on the amino group of L-alaninol, which enhances its stability and facilitates its use in multi-step organic syntheses.[1][2] The Boc group can be readily removed under mild acidic conditions, a crucial feature in peptide synthesis.[2]

Property	Value	Reference
Molecular Formula	C₈H₁₇NO₃	[3]
Molecular Weight	175.23 g/mol	[3][4]
Melting Point	53 - 58 °C	[1]
Optical Rotation [α]D²⁰	-9.5 to -11.5 ° (c=1 in chloroform)	[1]
Purity	≥98% (GC)	[3]
Storage Temperature	0-8°C	[1]

Applications in Research and Development

Boc-L-alaninol is a versatile intermediate with significant applications in several areas of chemical and pharmaceutical research:

• Peptide Synthesis: It serves as a fundamental building block in the synthesis of peptides and peptidomimetics.[1][2] The Boc protecting group prevents unwanted side reactions at the N-terminus during peptide chain elongation.[2]

• Drug Development: This compound is utilized in the creation of novel therapeutic agents.[1] For instance, it is a known intermediate in the synthesis of Silodosin, a medication used to treat benign prostatic hyperplasia.[5]

• Chiral Synthesis: As a chiral molecule, Boc-L-alaninol is a valuable starting material for the enantioselective synthesis of complex organic molecules.[6][7]

Experimental Protocols: Synthesis of Boc-L-alaninol

The synthesis of Boc-L-alaninol is typically achieved from the readily available amino acid, L-alanine, through a three-step process involving esterification, Boc protection, and reduction.

Method 1: Synthesis from L-Alanine

This protocol details a common laboratory-scale synthesis of Boc-L-alaninol.

Step 1: Esterification of L-Alanine to L-Alanine Methyl Ester Hydrochloride

• Materials: L-alanine, Methanol (B129727), Thionyl chloride.

• Procedure:

  • Suspend 107g of L-alanine in 600mL of methanol in a 2L three-neck flask equipped with a mechanical stirrer.

  • Cool the mixture in an ice bath.

  • Slowly add 131mL of thionyl chloride dropwise to the stirred suspension.

  • Set up a gas absorption device.

  • Reflux the reaction mixture for 5-8 hours.

  • Monitor the reaction completion using Thin Layer Chromatography (TLC).

  • Upon completion, evaporate the methanol under reduced pressure.

  • Wash the residue with 120mL of toluene (B28343) three times.

  • Evaporate the remaining toluene under reduced pressure to obtain a white solid, L-alanine methyl ester hydrochloride.

  • Yield: 99.6%.

Step 2: Boc Protection of L-Alanine Methyl Ester Hydrochloride

• Materials: L-Alanine methyl ester hydrochloride, Triethylamine, Dichloromethane (B109758), Di-tert-butyl dicarbonate.

• Procedure:

  • To a 2L three-neck flask, add 167g of L-alanine methyl ester hydrochloride, 242g of triethylamine, and 1L of dichloromethane.

  • Slowly add 313g of di-tert-butyl dicarbonate, followed by an additional 200mL of dichloromethane.

  • Stir the reaction at room temperature for 5 hours.

  • Monitor the reaction completion using TLC.

  • Quench the reaction with water.

  • Separate the dichloromethane layer and extract the aqueous layer twice with 500mL of dichloromethane.

  • Combine the organic phases, wash with water, and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to obtain N-Boc-L-alanine methyl ester as a red liquid.

  • Yield: 92.2%.

Step 3: Reduction to N-Boc-L-alaninol

• Materials: N-Boc-L-alanine methyl ester, Calcium chloride, Methanol, Tetrahydrofuran, Sodium borohydride (B1222165).

• Procedure:

  • Add 134g of crushed calcium chloride to a 2L three-neck flask, followed by 400mL of methanol and 500mL of tetrahydrofuran.

  • Cool the mixture in an ice bath.

  • After stirring for 30 minutes, add 92g of sodium borohydride in batches.

  • Slowly add a solution of 224g of N-Boc-L-alanine methyl ester dissolved in 200mL of tetrahydrofuran.

  • Gradually raise the temperature to 70°C and continue the reaction for 15-20 hours.

  • Monitor the reaction completion using TLC.

  • Pour the reaction mixture into a large amount of ice water and filter the solid residue.

  • Wash the residue with dichloromethane three times (500mL each).

  • Separate the organic layer and extract the aqueous layer twice with 1L of dichloromethane.

  • Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to obtain N-Boc-L-alaninol as a white solid.

  • Yield: 95.8%.

Visualizing the Synthesis Pathway

The following diagram illustrates the key steps in the synthesis of Boc-L-alaninol from L-alanine.

Caption: Synthetic pathway of Boc-L-alaninol from L-alanine.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. chemscene.com [chemscene.com]
• 4. 79069-13-9|Boc-L-Alaninol|BLD Pharm [bldpharm.com]
• 5. Page loading... [wap.guidechem.com]
• 6. benchchem.com [benchchem.com]
• 7. Buy Boc-L-alaninol | 79069-13-9 [smolecule.com]

The Role of Boc-L-alaninol in Advanced Therapeutics: A Technical Guide to the Mechanism of Action of its Derivative, Darolutamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the function of Boc-L-alaninol as a critical chiral building block in the synthesis of advanced therapeutics. As Boc-L-alaninol is a synthetic intermediate, this document focuses on the mechanism of action of Darolutamide, a potent second-generation androgen receptor inhibitor synthesized using a derivative of Boc-L-alaninol. Darolutamide is approved for the treatment of non-metastatic castration-resistant prostate cancer (nmCRPC) and metastatic hormone-sensitive prostate cancer (mHSPC).

Introduction: The Synthetic Utility of Boc-L-alaninol

Boc-L-alaninol, the tert-butyloxycarbonyl (Boc) protected form of L-alaninol, is not a biologically active agent with a direct mechanism of action. Instead, it serves as a crucial chiral intermediate in organic synthesis. The Boc protecting group shields the amine functionality, allowing for selective reactions at the hydroxyl group, while its inherent chirality is essential for creating enantiomerically pure pharmaceuticals. This control over stereochemistry is paramount in drug development, as the biological activity and safety of a molecule are often dictated by its three-dimensional structure. Its utility is exemplified in the synthesis of complex molecules like Darolutamide, where precise molecular architecture is key to its therapeutic function.

Darolutamide: A Potent Androgen Receptor (AR) Antagonist

Darolutamide is a structurally distinct and highly potent non-steroidal androgen receptor inhibitor (ARI). Its primary mechanism of action is the comprehensive blockade of the androgen receptor signaling pathway, which is a key driver of prostate cancer cell growth and survival. Darolutamide's efficacy stems from a multi-faceted approach, targeting three critical steps in AR activation.

Core Mechanisms of Action

Darolutamide's therapeutic effect is achieved through the following three primary mechanisms:

• Competitive Inhibition of Androgen Binding: Darolutamide binds with high affinity to the ligand-binding domain (LBD) of the androgen receptor. This direct and competitive binding prevents natural androgens, such as testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT), from occupying the LBD and activating the receptor.

• Inhibition of AR Nuclear Translocation: Upon activation by androgens, the AR typically translocates from the cytoplasm into the nucleus. Darolutamide effectively prevents this critical step. By keeping the AR in the cytoplasm, it cannot access the nuclear chromatin and regulate gene expression.

• Suppression of AR-Mediated Gene Transcription: Even if some AR molecules were to translocate to the nucleus, Darolutamide inhibits their ability to bind to androgen response elements (AREs) on DNA and mediate the transcription of target genes essential for prostate cancer cell proliferation and survival.

This comprehensive inhibition of the AR signaling pathway ultimately leads to decreased tumor cell proliferation and potent anti-tumor activity.

Quantitative Data: Potency and Efficacy of Darolutamide

The potency of Darolutamide has been quantified through various in vitro assays, demonstrating its high affinity for the androgen receptor and its effectiveness in inhibiting prostate cancer cell growth.

Parameter	Value	Cell Line / System	Citation
Binding Affinity (Ki)
Darolutamide (diastereomers)	11 nM	Competitive AR binding assay	[1]
Keto-darolutamide (active metabolite)	8 nM	Competitive AR binding assay	[1]
Enzalutamide (comparator)	86 nM	Competitive AR binding assay	[1]
Apalutamide (comparator)	93 nM	Competitive AR binding assay	[1]
Cell Viability (IC50)
VCaP (prostate cancer)	0.470 µM (470 nM)	Cell viability assay	[2]
22RV1 (prostate cancer)	46.6 µM	CellTiter-Glo assay	[3]
LNCaP (prostate cancer)	33.8 µM	CellTiter-Glo assay	[3]
PC3 (prostate cancer)	32.3 µM	CellTiter-Glo assay	[3]
DU145 (prostate cancer)	11.0 µM	CellTiter-Glo assay	[3]

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the androgen receptor signaling pathway and the experimental workflows used to characterize the mechanism of action of Darolutamide.

Androgen Receptor Signaling Pathway and Darolutamide Inhibition

Caption: Androgen receptor signaling pathway and points of inhibition by Darolutamide.

Experimental Workflow for Characterizing AR Inhibitors

Caption: Integrated workflow for evaluating the mechanism of action of an AR inhibitor.

Detailed Experimental Protocols

The following are representative protocols for the key experiments used to elucidate the mechanism of action of Darolutamide.

Protocol 1: Androgen Receptor Competitive Binding Assay

This assay measures the ability of a test compound to compete with a radiolabeled androgen for binding to the AR.[2][4]

• Preparation of Reagents:

  • Assay Buffer (TEGD Buffer): 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 1 mM DTT, pH 7.4.

  • Radioligand: [³H]-Dihydrotestosterone ([³H]-DHT) prepared in assay buffer at a concentration at or below its Kd for the AR.

  • AR Source: Cytosolic fraction from rat prostate tissue or recombinant human AR protein.

  • Unlabeled Competitor (for non-specific binding): High concentration of unlabeled DHT.

  • Test Compound (Darolutamide): Serial dilutions prepared in assay buffer.

• Assay Procedure:

  • In a 96-well plate, set up triplicate wells for Total Binding (Radioligand + AR), Non-specific Binding (Radioligand + AR + Unlabeled Competitor), and Test Compound (Radioligand + AR + Darolutamide dilutions).

  • Incubate the plate at 4°C for 18-24 hours to reach equilibrium.

• Separation of Bound and Unbound Ligand:

  • Add ice-cold hydroxyapatite (B223615) (HAP) slurry to each well to bind the AR-ligand complex.

  • Incubate on ice for 15-30 minutes with intermittent mixing.

  • Centrifuge the plate to pellet the HAP.

  • Aspirate the supernatant and wash the pellet with ice-cold wash buffer.

• Detection and Analysis:

  • Add scintillation cocktail to each well.

  • Measure radioactivity using a liquid scintillation counter.

  • Calculate specific binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of Darolutamide to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Protocol 2: AR Nuclear Translocation Assay via Immunofluorescence

This method visualizes the subcellular localization of the AR in response to androgen stimulation and inhibitor treatment.

• Cell Culture and Treatment:

  • Seed prostate cancer cells (e.g., LNCaP) on glass coverslips in a multi-well plate and allow them to adhere overnight.

  • Starve cells in hormone-deprived medium (e.g., containing charcoal-stripped serum) for 24 hours.

  • Treat cells with: (a) Vehicle control, (b) Androgen (e.g., 1 nM R1881), (c) Darolutamide alone, (d) Androgen + Darolutamide for a specified time (e.g., 6 hours).

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde for 20 minutes at room temperature.

  • Permeabilize the cells with 0.5% Triton X-100 in PBS.

  • Block non-specific binding with a blocking buffer (e.g., PBS with 5% bovine serum albumin).

  • Incubate with a primary antibody specific to the Androgen Receptor.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain the nuclei with a DNA dye (e.g., Hoechst or DAPI).

• Imaging and Analysis:

  • Mount the coverslips on microscope slides.

  • Image the cells using a fluorescence microscope.

  • Analyze the images to determine the localization of the AR signal (predominantly cytoplasmic, nuclear, or pancellular) in each treatment condition. The ratio of nuclear to cytoplasmic fluorescence intensity can be quantified.

Protocol 3: Analysis of AR-Mediated Gene Transcription by qRT-PCR

This protocol quantifies the mRNA levels of AR target genes to assess the transcriptional inhibitory activity of a compound.[1][3]

• Cell Culture and Treatment:

  • Seed prostate cancer cells (e.g., VCaP) in 6-well plates.

  • Treat cells with varying concentrations of Darolutamide or a vehicle control in the presence of an androgen (e.g., 1 nM R1881) for 24 hours.

• RNA Extraction and cDNA Synthesis:

  • Lyse the cells and isolate total RNA using a commercial RNA purification kit.

  • Assess RNA concentration and purity using a spectrophotometer.

  • Synthesize first-strand complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit.

• Quantitative Real-Time PCR (qRT-PCR):

  • Prepare a reaction mixture containing cDNA template, primers for an AR target gene (e.g., KLK3 for PSA, TMPRSS2) and a housekeeping gene (e.g., GAPDH), and a SYBR Green master mix.

  • Perform the qRT-PCR using a real-time PCR system with standard cycling conditions (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 1 min).

• Data Analysis:

  • Calculate the relative expression of the target genes using the delta-delta Ct (ΔΔCt) method, normalizing to the housekeeping gene and comparing treated samples to the vehicle control.

Protocol 4: Cell Viability Assay (CellTiter-Glo®)

This assay determines the number of viable cells in culture by quantifying ATP, an indicator of metabolically active cells.[3][5]

• Cell Seeding and Treatment:

  • Seed prostate cancer cells (e.g., 22RV1, LNCaP) in an opaque-walled 96-well plate at a density of ~5,000 cells per well.

  • Allow cells to adhere for 24 hours.

  • Treat cells with a serial dilution of Darolutamide or vehicle control.

• Assay Procedure:

  • Incubate the plate for the desired treatment period (e.g., 72 hours).

  • Equilibrate the plate to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Detection and Analysis:

  • Measure the luminescence of each well using a luminometer.

  • Plot the luminescence signal against the log concentration of Darolutamide.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion

Boc-L-alaninol is a vital synthetic tool, enabling the construction of complex, stereospecific molecules for therapeutic applications. Its derivative, Darolutamide, exemplifies the successful translation of chemical synthesis into a clinically effective agent. Darolutamide's robust mechanism of action, characterized by comprehensive inhibition of androgen receptor signaling at multiple key points, provides a strong rationale for its efficacy in treating advanced prostate cancer. The experimental protocols detailed herein represent the foundational methods for characterizing such targeted therapies, providing a framework for future research and development in this critical area of oncology.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. promega.com [promega.com]

Chiral Synthesis of Boc-L-alaninol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Boc-L-alaninol is a pivotal chiral building block in contemporary organic synthesis, particularly valued in the development of pharmaceuticals and peptidomimetics.[1][2] Its structure, featuring a primary alcohol and an amine shielded by a tert-butoxycarbonyl (Boc) protecting group, offers significant versatility for chemical modification.[3][4] The Boc group's stability across a range of reaction conditions and its straightforward removal under mild acidic conditions make it a preferred choice for multi-step synthetic processes.[3] This guide provides a detailed overview of the primary synthetic routes to enantiomerically pure Boc-L-alaninol, complete with experimental protocols and comparative data to assist researchers in selecting the optimal methodology for their specific applications. The synthesis predominantly commences from the readily available and chiral amino acid, L-alanine, ensuring the stereochemical integrity of the final product.[4] Commercially available Boc-L-alaninol, synthesized through such methods, boasts a high enantiomeric excess, typically around 98%.

Primary Synthetic Strategies

The chiral synthesis of Boc-L-alaninol from L-alanine is primarily achieved through two well-established pathways. Both routes leverage the inherent chirality of L-alanine to produce the desired (S)-enantiomer of Boc-L-alaninol. The divergence in the pathways lies in the sequence of the protection and reduction steps.

Route A involves an initial esterification of L-alanine, followed by the protection of the amino group with a Boc moiety, and concludes with the reduction of the methyl ester to the corresponding primary alcohol.

Route B presents a more direct approach to the intermediate L-alaninol through the direct reduction of L-alanine using a powerful reducing agent, followed by the protection of the resulting amino alcohol with a Boc group.

The following diagram illustrates the logical relationship between these two primary synthetic routes.

Caption: Synthetic pathways to Boc-L-alaninol from L-alanine.

Quantitative Data Summary

The efficiency of each synthetic step is critical for the overall yield of the final product. The following tables provide a summary of the reported yields for the key transformations in both Route A and Route B.

Table 1: Yields for Synthetic Steps in Route A

Step	Product	Reagents	Yield (%)
Esterification	L-Alanine methyl ester hydrochloride	L-Alanine, Methanol (B129727), Thionyl chloride	99.6%[3][5]
Boc Protection	N-Boc-L-alanine methyl ester	L-Alanine methyl ester hydrochloride, Di-tert-butyl dicarbonate (B1257347), Triethylamine (B128534)	92.2%[3][5]
Reduction	N-Boc-L-alaninol	N-Boc-L-alanine methyl ester, Sodium borohydride (B1222165), Calcium chloride	95.8%[3][5]

Table 2: Yields for Synthetic Steps in Route B

Step	Product	Reagents	Yield (%)
Reduction	L-Alaninol	L-Alanine, Lithium aluminum hydride	70-77%[1][3][6]
Boc Protection	N-Boc-L-alaninol	L-Alaninol, Di-tert-butyl dicarbonate	Not specified

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established literature procedures.

Route A: Three-Step Synthesis

• Procedure: To a 2L three-neck flask, add 107g of L-alanine and 600mL of methanol.[5] While stirring the mixture mechanically in an ice bath, slowly add 131mL of thionyl chloride dropwise.[5] Equip the flask with a gas absorption device and reflux the reaction for 5-8 hours.[5] Monitor the reaction completion using TLC.[5] After the reaction is complete, evaporate the methanol under reduced pressure.[5] Wash the residue with toluene (B28343) (3 x 120mL) and evaporate the remaining toluene under reduced pressure to obtain L-alanine methyl ester hydrochloride as a white solid.[5]

• Procedure: In a 2L three-neck flask, combine 167g of L-alanine methyl ester hydrochloride, 242g of triethylamine, and 1L of dichloromethane (B109758).[5] Slowly add 313g of di-tert-butyl dicarbonate, followed by an additional 200mL of dichloromethane.[5] Allow the reaction to proceed at room temperature for 5 hours, monitoring completion by TLC.[5] Upon completion, quench the reaction with water.[5] Separate the dichloromethane layer and extract the aqueous layer with dichloromethane (2 x 500mL).[5] Combine the organic phases, wash with water, and dry over anhydrous sodium sulfate.[5] Evaporate the solvent to yield N-Boc-L-alanine methyl ester.[5]

• Procedure: To a 2L three-neck flask, add 134g of crushed calcium chloride, followed by 400mL of methanol and 500mL of tetrahydrofuran.[5] Cool the mixture in an ice bath and, after stirring for 30 minutes, add 92g of sodium borohydride in batches.[5] Subsequently, slowly add a solution of 224g of N-Boc-L-alanine methyl ester dissolved in 200mL of tetrahydrofuran.[5] Gradually raise the temperature to 70°C and maintain the reaction for 15-20 hours, monitoring completion by TLC.[5] After the reaction is complete, pour the mixture into a large volume of ice water and filter the resulting solid residue.[5] Wash the residue with dichloromethane (3 x 500mL) and separate the organic layer.[5] Extract the aqueous layer with dichloromethane (2 x 1L).[5] Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.[5] Evaporate the solvent to obtain N-Boc-L-alaninol as a white solid.[5]

Route B: Two-Step Synthesis

• Procedure: Suspend 17g of lithium aluminum hydride in 600mL of dry THF under an argon atmosphere at 0°C.[1] Add 20g of solid L-alanine in small portions.[1] Slowly heat the mixture to reflux and maintain it overnight.[1] After cooling the mixture in an ice/water bath, very slowly add a saturated potassium carbonate solution (~100mL) to quench the reaction.[1] Filter the mixture and remove the solvents under reduced pressure.[1] The resulting residue can be distilled under high vacuum to yield L-alaninol.[1]

• Procedure: The L-alaninol obtained from the direct reduction can be protected using standard Boc protection procedures, similar to the one described in Route A, Step 2, by reacting it with di-tert-butyl dicarbonate in the presence of a suitable base like triethylamine in a solvent such as dichloromethane.

Conclusion

The chiral synthesis of Boc-L-alaninol is a well-documented process with reliable and high-yielding protocols. Route A, while involving an additional step, generally proceeds with higher overall yields and utilizes the milder reducing agent sodium borohydride. Route B offers a more direct path to the intermediate L-alaninol but requires the use of the more reactive and hazardous lithium aluminum hydride. The choice between these routes will depend on the specific requirements of the synthesis, including scale, available reagents, and safety considerations. Both pathways effectively preserve the stereochemical integrity of the starting L-alanine, providing access to enantiomerically pure Boc-L-alaninol, a critical component in the advancement of pharmaceutical and chemical research.

References

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. Page loading... [guidechem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Boc-L-alaninol derivatives and analogs

An In-depth Technical Guide to Boc-L-alaninol Derivatives and Analogs as Core Scaffolds in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Boc-L-alaninol, a pivotal chiral building block, and its derivatives and analogs, with a particular focus on their application in the design of enzyme inhibitors. This document details synthetic methodologies, quantitative data, and biological evaluation protocols relevant to the development of novel therapeutics.

Introduction to N-Boc-L-alaninol

N-tert-butoxycarbonyl-L-alaninol (N-Boc-L-alaninol) is a derivative of the natural amino acid L-alanine, featuring a protected amine and a primary alcohol.[1] This unique structure makes it a versatile starting material in organic synthesis. The tert-butoxycarbonyl (Boc) protecting group is stable under a variety of reaction conditions and can be readily removed under mild acidic conditions, a desirable characteristic in multi-step synthetic pathways.[1][2] The inherent chirality of Boc-L-alaninol, originating from L-alanine, makes it an invaluable asset for the asymmetric synthesis of complex molecules, including peptidomimetics and enzyme inhibitors.[3][4] Its utility is particularly pronounced in the development of chiral intermediates for the pharmaceutical industry.[1]

Synthesis of N-Boc-L-alaninol and Key Derivatives

The synthesis of N-Boc-L-alaninol from L-alanine is a well-established multi-step process. Furthermore, its primary alcohol and protected amine functionalities serve as handles for the synthesis of various derivatives, most notably the corresponding aldehyde, N-Boc-L-alaninal, a key intermediate for the construction of peptidyl mimetics.

Synthesis of N-Boc-L-alaninol

A common synthetic route to N-Boc-L-alaninol involves three main steps: esterification of L-alanine, protection of the amino group with a Boc moiety, and subsequent reduction of the ester to a primary alcohol.[5]

The general workflow for the synthesis of N-Boc-L-alaninol is depicted below:

Caption: Synthetic workflow for N-Boc-L-alaninol from L-alanine.

Table 1: Summary of Yields for the Synthesis of N-Boc-L-alaninol

Step	Product	Reagents	Yield (%)	Reference
Esterification	L-Alanine methyl ester hydrochloride	L-Alanine, Methanol, Thionyl chloride	99.6	[5]
Boc Protection	N-Boc-L-alanine methyl ester	L-Alanine methyl ester hydrochloride, Di-tert-butyl dicarbonate, Triethylamine	92.2	[5]
Reduction (Method A)	N-Boc-L-alaninol	N-Boc-L-alanine methyl ester, Sodium borohydride, Calcium chloride	95.8	[5]
Reduction (Method B)	L-Alaninol	L-Alanine, Lithium aluminum hydride	70	[5]

Oxidation to N-Boc-L-alaninal

N-Boc-L-alaninal is a crucial derivative used in the synthesis of various peptide analogs, including protease inhibitors.[6] It is typically prepared by the mild oxidation of N-Boc-L-alaninol.

Spectroscopic Characterization

The structural integrity of N-Boc-L-alaninol and its derivatives is confirmed through various spectroscopic techniques.

Table 2: Typical Spectroscopic Data for N-Boc-L-alaninol and a Derivative

Compound	Technique	Key Signals	Reference
N-Boc-L-alaninol	1H NMR	Signals corresponding to the Boc group, methyl, methine, and methylene (B1212753) protons.	[7]
13C NMR	Resonances for the carbonyl of the Boc group, the quaternary carbon, and the carbons of the alaninol backbone.	[7]
IR	Characteristic absorptions for N-H and O-H stretching, and C=O stretching of the carbamate.	[7]
MS	Molecular ion peak corresponding to the calculated molecular weight.	[7]
N-Boc-L-alanine-L-proline-OMe	1H NMR (CDCl3)	1.35 (d, J = 6.9 Hz, 3H), 1.40 (s, 9H), 1.90–2.27 (m, 4H), 3.54–3.71 (m, 2H), 3.70 (s, 3H), 4.45 (m, 1H), 4.51 (m, 1H)	[8]
IR (CHCl3)	Carbonyl absorptions at 1741 cm-1 (ester), 1682 cm-1 (Boc and peptide).	[8]

Boc-L-alaninol Analogs as Calpain Inhibitors

A significant application of Boc-L-alaninol is in the synthesis of protease inhibitors. Calpains, a family of calcium-dependent cysteine proteases, are implicated in the pathogenesis of several neurodegenerative diseases, making them attractive therapeutic targets.[3][7][9] Analogs derived from Boc-L-alaninol, particularly α-ketoamides, have been developed as potent calpain inhibitors.[10]

Calpain Signaling Pathway

Dysregulation of calpain activity contributes to neuronal damage in neurodegenerative disorders like Alzheimer's and Parkinson's disease.[3][7] An increase in intracellular calcium leads to the pathological activation of calpain, which then cleaves various cellular substrates, disrupting neuronal function and leading to cell death.[2]

Caption: Role of calpain in neurodegeneration and the point of intervention for inhibitors.

Quantitative Biological Data

The efficacy of Boc-L-alaninol-derived calpain inhibitors is determined by their inhibition constants (Ki) or half-maximal inhibitory concentrations (IC50).

Table 3: Representative Biological Activity of an α-Ketoamide Calpain Inhibitor

Compound Class	Target	Potency (Ki)	Selectivity	Reference
α-Ketoamide derived from Phenylalanine	Human Calpain	6 nM	Moderate selectivity against Cathepsin B (15-fold) and excellent selectivity against Cathepsin L (1000-fold)	[11]
α-Ketoamide (1c)	Calpain-1	IC50 = 78 nM	Selective over papain and cathepsins B and K	[10]

Experimental Protocols

Synthesis of a Representative α-Ketoamide Calpain Inhibitor

This protocol is a composite representation for the synthesis of an α-ketoamide calpain inhibitor based on available literature.

Materials:

• N-Boc-L-alaninol

• Oxidizing agent (e.g., Dess-Martin periodinane)

• Dichloromethane (DCM)

• Dipeptide nitrile

• Coupling agents (e.g., HATU, HOBt)

• Base (e.g., DIEA)

• Trifluoroacetic acid (TFA)

• Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:

• Oxidation to Aldehyde: Dissolve N-Boc-L-alaninol in anhydrous DCM and cool to 0 °C. Add the oxidizing agent portion-wise and stir the reaction at room temperature until completion (monitored by TLC). Quench the reaction and perform an aqueous work-up. Purify the crude product by column chromatography to yield N-Boc-L-alaninal.

• Peptide Coupling: To a solution of the desired dipeptide nitrile in DMF, add coupling agents and a base. Add the N-Boc-L-alaninal and stir at room temperature overnight.

• Boc Deprotection: Dissolve the coupled product in DCM and add TFA. Stir for 1-2 hours at room temperature. Remove the solvent under reduced pressure.

• Final Coupling: Couple the deprotected amine with the desired carboxylic acid (e.g., a substituted benzoic acid) using standard peptide coupling conditions.

• Purification: Purify the final α-ketoamide by column chromatography or preparative HPLC. Characterize the product by NMR and mass spectrometry.

Calpain Inhibition Assay (Fluorometric)

This protocol outlines a typical in vitro assay to determine the inhibitory activity of a compound against calpain.[1][12]

Caption: Workflow for a fluorometric calpain inhibition assay.

Materials:

• Purified calpain enzyme

• Assay buffer

• Fluorogenic calpain substrate (e.g., Ac-LLY-AFC)

• Activation buffer (assay buffer with CaCl2)

• Test compound (dissolved in DMSO)

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Reagent Preparation: Prepare serial dilutions of the test compound in assay buffer. Prepare working solutions of calpain enzyme and fluorogenic substrate in assay buffer.

• Assay Setup: In a 96-well plate, add the test compound dilutions. Include wells for a positive control (no inhibitor) and a negative control (no enzyme). Add the diluted calpain enzyme solution to all wells except the negative control.

• Pre-incubation: Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Start the reaction by adding the activation buffer followed by the fluorogenic substrate solution to all wells.

• Measurement: Immediately measure the fluorescence intensity kinetically at 37°C.

• Data Analysis: Determine the reaction rate for each well. Calculate the percentage of inhibition for each compound concentration relative to the positive control. Plot the percent inhibition against the compound concentration to determine the IC50 value.[1]

Cell-Based Neuroprotection Assay (MTT Assay)

This assay assesses the ability of a calpain inhibitor to protect neuronal cells from a toxic insult.[13]

Caption: Workflow for a cell-based neuroprotection MTT assay.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Cell culture medium

• Test compound

• Neurotoxic agent (e.g., glutamate)

• MTT solution

• Solubilization solution (e.g., DMSO)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Plate neuronal cells in a 96-well plate and allow them to attach overnight.

• Treatment: Pre-treat the cells with various concentrations of the test compound for 1-2 hours. Induce neurotoxicity by adding the neurotoxic agent.

• Incubation: Incubate the cells for a specified period (e.g., 24 hours).

• MTT Assay: Add MTT solution to each well and incubate for 3-4 hours to allow viable cells to form formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the crystals.

• Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate cell viability as a percentage of the control (untreated) group and assess the neuroprotective effect of the compound.[13]

Conclusion

N-Boc-L-alaninol and its derivatives are indispensable tools in modern drug discovery. Their utility as chiral building blocks enables the synthesis of complex and stereochemically defined molecules. The development of Boc-L-alaninol-derived analogs as potent and selective calpain inhibitors highlights their potential in addressing unmet medical needs in neurodegenerative diseases. The synthetic routes, analytical data, and biological evaluation protocols detailed in this guide provide a solid foundation for researchers engaged in the design and development of novel therapeutics based on this versatile scaffold.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Calpain signaling: from biology to therapeutic opportunities in neurodegenerative disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assaying Calpain Activity | Springer Nature Experiments [experiments.springernature.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Calpain signaling: from biology to therapeutic opportunities in neurodegenerative disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of α-Ketoamide-Based Stereoselective Calpain-1 Inhibitors as Neuroprotective Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. benchchem.com [benchchem.com]

The Strategic Role of Boc-L-alaninol in Modern Peptide Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-tert-butoxycarbonyl-L-alaninol (Boc-L-alaninol) is a pivotal chiral building block in the field of peptide chemistry and pharmaceutical development. As an amino alcohol derived from L-alanine, its amine group is strategically protected by a tert-butoxycarbonyl (Boc) group, rendering it an essential component for the synthesis of complex peptide analogs, peptidomimetics, and chiral intermediates.[1][2] The Boc protecting group offers stability under a range of reaction conditions while allowing for facile removal under mild acidic treatment, a cornerstone of many synthetic strategies.[1] This guide provides an in-depth overview of Boc-L-alaninol, including its synthesis, physicochemical properties, detailed experimental protocols, and its versatile applications in drug discovery.

Physicochemical and Quantitative Data

Effective utilization of Boc-L-alaninol requires a firm understanding of its physical and chemical properties. The following tables summarize key quantitative data for the compound and its synthesis.

Table 1: Physicochemical Properties of Boc-L-alaninol

Property	Value	References
CAS Number	79069-13-9	[1][3]
Molecular Formula	C₈H₁₇NO₃	[1][3]
Molecular Weight	175.23 g/mol	[1][4]
Appearance	White to off-white crystalline powder	[2][3]
Melting Point	53 - 62 °C	[3][5][6]
Purity	≥98%	[1]
Optical Rotation	[α]D20 = -9.5 to -11.5° (c=1 in chloroform)	[3]
Storage Conditions	0 - 8 °C, Sealed in dry, dark place	[1][3][7]

Table 2: Summary of Reported Yields in a Common Synthesis Pathway

Step	Product	Key Reagents	Reported Yield (%)
Esterification	L-Alanine methyl ester hydrochloride	L-Alanine, Methanol (B129727), Thionyl chloride	99.6%
Boc Protection	N-Boc-L-alanine methyl ester	L-Alanine methyl ester HCl, (Boc)₂O, TEA	92.2%
Reduction	N-Boc-L-alaninol	N-Boc-L-alanine methyl ester, NaBH₄, CaCl₂	95.8%

Synthesis of Boc-L-alaninol

Boc-L-alaninol is typically prepared from the readily available amino acid L-alanine. A common and effective route involves a three-step process: esterification of L-alanine, protection of the amino group with a Boc moiety, and subsequent reduction of the methyl ester to a primary alcohol.

A common synthetic route to Boc-L-alaninol.

Experimental Protocol: Synthesis via Reduction of N-Boc-L-alanine methyl ester

This protocol outlines the synthesis starting from N-Boc-L-alanine methyl ester, which is derived from L-alanine.

Step 1: Esterification of L-Alanine

• To a suspension of L-alanine in methanol, slowly add thionyl chloride at a controlled temperature (e.g., -10°C).

• Allow the reaction to warm to room temperature and stir until completion.

• Remove the solvent under reduced pressure to yield L-alanine methyl ester hydrochloride.

Step 2: Boc Protection

• Dissolve L-alanine methyl ester hydrochloride in a suitable solvent such as dichloromethane.

• Add triethylamine (B128534) (TEA) to neutralize the hydrochloride.

• Slowly add di-tert-butyl dicarbonate (B1257347) ((Boc)₂O) and stir at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, perform an aqueous workup and purify to obtain N-Boc-L-alanine methyl ester.

Step 3: Reduction to N-Boc-L-alaninol

• In a three-neck flask, add crushed calcium chloride followed by methanol and tetrahydrofuran (B95107) (THF).

• Cool the mixture in an ice bath and add sodium borohydride (B1222165) (NaBH₄) in portions while stirring.

• Slowly add a solution of N-Boc-L-alanine methyl ester dissolved in THF.

• Gradually raise the temperature to approximately 70°C and maintain for 15-20 hours.

• Monitor the reaction by TLC. After completion, pour the mixture into a large volume of ice water.

• Filter the solid residue and wash it with dichloromethane.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the final product, N-Boc-L-alaninol, as a white solid.

Role and Application in Peptide Synthesis

The primary function of the Boc group in Boc-L-alaninol is to protect the N-terminal amine, preventing it from participating in unwanted side reactions during peptide bond formation.[6] This strategy is fundamental to both solid-phase peptide synthesis (SPPS) and solution-phase synthesis.

Boc-L-alaninol is particularly valuable not for direct incorporation into a growing peptide chain via an amide bond (as it lacks a carboxyl group), but as a precursor for creating modified peptides. The free hydroxyl group allows for further functionalization, such as oxidation to an aldehyde or incorporation into ester linkages, making it a key component for synthesizing complex peptide analogs and peptidomimetics.[1]

Boc Deprotection: The Key Step

The removal of the Boc group is a critical step that regenerates the free amine, allowing for subsequent reactions. This is typically achieved under mild acidic conditions.

General mechanism for the acid-catalyzed deprotection of a Boc group.

Experimental Protocol: Boc Group Deprotection

Reagents:

• Boc-protected compound

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) or 4M HCl in dioxane

Procedure:

• Dissolve the Boc-protected compound in dichloromethane.

• Add an excess of the deprotection reagent (e.g., a solution of 20-50% TFA in DCM, or 4M HCl in dioxane).[6][7]

• Stir the reaction mixture at room temperature for 30 minutes to 2 hours. The reaction progress can be monitored by TLC.[8]

• Upon completion, remove the solvent and excess acid under reduced pressure.

• The resulting amine salt can be used directly in the next step or neutralized with a base like diisopropylethylamine (DIEA) if the free amine is required.[6]

Applications in Drug Discovery and Development

The unique structural features of Boc-L-alaninol make it an indispensable tool in medicinal chemistry and drug discovery.[2]

• Chiral Intermediates: It serves as a crucial starting material for the synthesis of enantiomerically pure compounds, which is a critical requirement in the pharmaceutical industry to ensure target specificity and reduce off-target effects.[2]

• Peptidomimetics: The ability to modify the hydroxyl group allows for the creation of peptidomimetics, which are molecules that mimic the structure and function of natural peptides but often have improved stability, bioavailability, and efficacy.[1]

• Targeted Therapies: It can be used in bioconjugation processes to link biomolecules, creating targeted therapies or diagnostic agents for improved treatment precision.[2]

• Synthesis of Bioactive Molecules: L-alaninol, the deprotected form, is an intermediate in the synthesis of several drugs, including the HIV-1 integrase inhibitor Cabotegravir and the kinase inhibitor Encorafenib.

Key application areas of Boc-L-alaninol in research and development.

Conclusion

N-Boc-L-alaninol is a high-value, versatile intermediate for advanced peptide synthesis and pharmaceutical research. Its defining features—a stable, yet easily removable, N-terminal protecting group and a modifiable hydroxyl function—provide chemists with a powerful tool for creating complex molecular architectures.[1] From the synthesis of chiral drugs to the development of novel peptidomimetics, Boc-L-alaninol simplifies synthetic workflows, enhances yields, and expands the horizon of possibilities in drug discovery and development.[1][2]

References

• 1. chemscene.com [chemscene.com]
• 2. N-Boc-L-alaninol, 99% | CymitQuimica [cymitquimica.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 1,1-Dimethylethyl N-((1S)-2-hydroxy-1-methylethyl)carbamate | C8H17NO3 | CID 7023103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-Boc-L-alaninol | CAS#:79069-13-9 | Chemsrc [chemsrc.com]
• 6. N-Boc-L-alaninol CAS#: 79069-13-9 [m.chemicalbook.com]
• 7. 79069-13-9|Boc-L-Alaninol|BLD Pharm [bldpharm.com]
• 8. N-Boc-L-alaninol | 79069-13-9 [chemicalbook.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Boc-L-alaninol as a Chiral Building Block

Introduction

N-tert-butoxycarbonyl-L-alaninol (Boc-L-alaninol) is a highly versatile and valuable chiral building block in the fields of organic synthesis, medicinal chemistry, and drug development.[1][2] As a derivative of the natural amino acid L-alanine, it provides a crucial source of chirality for the synthesis of enantiomerically pure compounds.[2][3] Its structure is characterized by an N-terminal tert-butoxycarbonyl (Boc) protecting group and a primary alcohol, a combination that offers both stability and a site for diverse chemical modifications.[1][3] The Boc group is stable under a variety of reaction conditions but can be readily removed under mild acidic conditions, making it an ideal protecting group for multi-step syntheses.[3][4] This unique structural arrangement makes Boc-L-alaninol an essential intermediate in the synthesis of peptides, peptidomimetics, and complex pharmaceutical agents.[1][3]

Physicochemical and Chiroptical Properties

The physical and chemical properties of Boc-L-alaninol are critical for its application in synthesis. The following table summarizes key quantitative data for this compound.

Property	Value	Reference
CAS Number	79069-13-9	[1]
Molecular Formula	C₈H₁₇NO₃	[1][5]
Molecular Weight	175.23 g/mol	[5]
Appearance	White to off-white crystalline powder or lumps	[1][6]
Melting Point	53 - 62 °C	[1][6]
Optical Rotation [α]D²⁰	-9.5° to -11.5° (c=1 in chloroform)	[1]
Purity	≥ 98%	[3][5][7]
Storage Conditions	0 - 8 °C	[1]

Synthesis of Boc-L-alaninol: A General Workflow

The synthesis of Boc-L-alaninol typically starts from the readily available and inexpensive chiral precursor, L-alanine. A common and efficient synthetic route involves a three-step process: esterification of the carboxylic acid, protection of the amino group with a Boc moiety, and subsequent reduction of the ester to a primary alcohol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Buy Boc-L-alaninol | 79069-13-9 [smolecule.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. chemscene.com [chemscene.com]
• 6. N-Boc-L-alaninol | 79069-13-9 [chemicalbook.com]
• 7. N-(tert-Butoxycarbonyl)-L-alaninol | 79069-13-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

An In-depth Technical Guide to the Solubility of Boc-L-alaninol in Organic Solvents

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility of N-tert-butoxycarbonyl-L-alaninol (Boc-L-alaninol), a pivotal chiral building block in peptide synthesis and pharmaceutical development. A thorough understanding of its solubility in various organic solvents is essential for optimizing reaction conditions, purification protocols, and formulation strategies. This document consolidates available qualitative solubility data for Boc-L-alaninol and structurally related compounds, details a robust experimental protocol for quantitative solubility determination, and presents a logical workflow for this critical physicochemical property assessment.

Core Concepts in Boc-L-alaninol Solubility

Boc-L-alaninol is an amino alcohol derivative where the amino group of L-alaninol is protected by a tert-butoxycarbonyl (Boc) group. This protecting group imparts a significant nonpolar character to the molecule, which, in conjunction with the polar hydroxyl group, governs its solubility profile. The fundamental principle of "like dissolves like" is central to understanding its behavior. Solvents with the capacity to effectively solvate both the polar hydroxyl and the nonpolar Boc and alkyl moieties will exhibit a higher solubilizing capacity. Generally, Boc-L-alaninol is soluble in various organic solvents while demonstrating limited solubility in water[1][2].

Solubility Data

Precise, quantitative solubility data for Boc-L-alaninol across a wide spectrum of organic solvents is not extensively published in peer-reviewed literature. However, qualitative descriptions from various chemical suppliers and related literature provide valuable guidance for solvent selection. The following table summarizes the available qualitative solubility information for Boc-L-alaninol and, for comparative purposes, for other structurally similar Boc-protected amino alcohols. This information is crucial for researchers in selecting appropriate solvent systems for their specific applications.

Table 1: Qualitative Solubility of Boc-L-alaninol and Structurally Similar Compounds in Organic Solvents

Compound	Solvent	Qualitative Solubility
Boc-L-alaninol	Methanol	Soluble, Almost Transparency[1][3]
Ethanol	Soluble[1]
Chloroform	Soluble[3]
Dichloromethane	Soluble[4]
Water	Sparingly Soluble[1]
Boc-L-leucinol	Methanol	Soluble[5]
Dichloromethane	Soluble[5]
Water	Limited Solubility[5]
Boc-L-valinol	Not specified	Enhanced solubility due to the tert-butyl group[6]
Boc-L-phenylalaninol	Water	Insoluble[7]

Note: The qualitative descriptions are based on information from chemical suppliers and may vary depending on the specific grade and purity of the compound and the experimental conditions.

Experimental Protocol for Solubility Determination

For researchers requiring precise quantitative solubility data, the following detailed methodology outlines the equilibrium saturation method followed by gravimetric analysis. This is a reliable and widely accepted method for determining the solubility of a solid compound in a liquid solvent.

Objective: To quantitatively determine the equilibrium solubility of Boc-L-alaninol in a specific organic solvent at a defined temperature.

Materials:

• Boc-L-alaninol (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (readable to ±0.0001 g)

• Vials with screw caps

• Thermostatic shaker or incubator

• Syringe filters (chemically compatible with the solvent)

• Pre-weighed evaporation dishes

• Vacuum oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Boc-L-alaninol to a vial. The presence of undissolved solid is essential to ensure that the solution reaches saturation.

  • Accurately add a known volume (e.g., 5.0 mL) of the selected organic solvent to the vial.

• Equilibration:

  • Tightly seal the vial to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a sufficient period, typically 24 to 48 hours, with continuous agitation to ensure the solution is fully saturated.

• Sample Withdrawal and Filtration:

  • After equilibration, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume (e.g., 2.0 mL) of the supernatant using a syringe fitted with a compatible filter to remove any undissolved particles.

• Gravimetric Analysis:

  • Transfer the filtered saturated solution to a pre-weighed evaporation dish.

  • Evaporate the solvent in a fume hood or using a gentle stream of inert gas.

  • Once the bulk of the solvent has evaporated, place the evaporation dish in a vacuum oven at a temperature below the melting point of Boc-L-alaninol to remove any residual solvent until a constant weight is achieved.

  • Accurately weigh the evaporation dish containing the dried Boc-L-alaninol residue.

• Calculation and Data Reporting:

  • Calculate the mass of the dissolved Boc-L-alaninol by subtracting the initial weight of the empty evaporation dish from the final weight.

  • Express the solubility in appropriate units, such as g/100 mL or mg/mL.

  • It is recommended to perform the experiment in triplicate to ensure the reproducibility of the results and report the mean solubility with the standard deviation.

Mandatory Visualizations

To aid in the conceptualization of the experimental process, the following diagrams illustrate the logical workflow for solubility determination.

Caption: Experimental workflow for determining the solubility of Boc-L-alaninol.

References

• 1. Page loading... [wap.guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. N-Boc-L-alaninol | 79069-13-9 [m.chemicalbook.com]
• 4. tert-Butyl (1-hydroxypropan-2-yl)carbamate|CAS 147252-84-4 [benchchem.com]
• 5. CAS 82010-31-9: boc-L-leucinol | CymitQuimica [cymitquimica.com]
• 6. chemimpex.com [chemimpex.com]
• 7. N-Boc-L-phenylalaninol [chembk.com]

Boc-L-alaninol: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Boc-L-alaninol. The information presented herein is critical for maintaining the integrity, purity, and performance of this key chiral building block in research, development, and manufacturing processes.

Core Stability Profile

N-tert-butoxycarbonyl-L-alaninol (Boc-L-alaninol) is a protected amino alcohol widely utilized in peptide synthesis and the development of pharmaceutical agents. The tert-butoxycarbonyl (Boc) protecting group imparts specific stability characteristics that are crucial for its application. Generally, Boc-L-alaninol is a stable compound when handled and stored under appropriate conditions.

It is a white to off-white crystalline powder or solid, a form that contributes to its stability when kept dry. The primary degradation pathway for Boc-L-alaninol is hydrolysis, which can occur in the presence of moisture and is accelerated under acidic conditions. The Boc protecting group is designed to be stable under neutral and basic conditions but is readily cleaved by acids. Under acidic conditions, the Boc group degrades into isobutylene (B52900) and carbon dioxide.[]

Key factors influencing the stability of Boc-L-alaninol include:

• Temperature: Elevated temperatures can accelerate degradation.

• Moisture: The compound is sensitive to humidity and can hydrolyze.

• pH: It is sensitive to acidic environments, which can cause deprotection.

• Light: While specific photostability studies are not widely available, standard practice for complex organic molecules is to protect them from light.

• Oxidizing Agents: Contact with strong oxidizing agents should be avoided.[2]

Recommended Storage and Handling

To ensure the long-term stability and preserve the purity of Boc-L-alaninol, the following storage and handling guidelines are recommended. These are based on information from various suppliers and safety data sheets.

Parameter	Recommended Condition	Rationale & Remarks
Storage Temperature	2°C to 8°C[2][3][4]	Refrigeration minimizes the rate of potential degradation.
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen or Argon).	Minimizes contact with atmospheric moisture and oxygen.
Container	Tightly sealed, opaque container.[2]	Protects from moisture and light.
Environment	Store in a dry, well-ventilated place.[2][5]	Prevents hydrolysis due to ambient moisture.
Handling	- Avoid contact with skin and eyes. - Do not breathe dust. - Use in a well-ventilated area. - Wash thoroughly after handling.	Standard good laboratory practice for handling chemical reagents.
Incompatibilities	Strong acids, strong oxidizing agents.[2]	To prevent chemical reactions and degradation.

Experimental Protocols for Stability Assessment

Objective

To evaluate the stability of Boc-L-alaninol under various stress conditions (hydrolytic, oxidative, thermal, and photolytic) and to identify potential degradation products.

Materials and Methods

• Test Substance: Boc-L-alaninol

• Reagents: Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂), and appropriate HPLC-grade solvents.

• Instrumentation: HPLC with a UV detector, pH meter, calibrated oven, and a photostability chamber.

Forced Degradation Protocol

• Acid Hydrolysis:

  • Prepare a solution of Boc-L-alaninol in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Add 0.1 M HCl and reflux the solution for a specified period (e.g., 2, 4, 8 hours).

  • Neutralize the solution and analyze by HPLC.

• Base Hydrolysis:

  • Prepare a solution of Boc-L-alaninol.

  • Add 0.1 M NaOH and reflux for a specified period.

  • Neutralize and analyze by HPLC.

• Oxidative Degradation:

  • Prepare a solution of Boc-L-alaninol.

  • Add 3% H₂O₂ and keep at room temperature for a specified period.

  • Analyze by HPLC.

• Thermal Degradation:

  • Place solid Boc-L-alaninol in a calibrated oven at an elevated temperature (e.g., 60°C, 80°C) for a specified period.

  • Dissolve the stressed solid and analyze by HPLC.

• Photolytic Degradation:

  • Expose a solution of Boc-L-alaninol to UV light in a photostability chamber.

  • Analyze the solution at various time points by HPLC.

Analytical Method

A stability-indicating HPLC method should be developed and validated to separate Boc-L-alaninol from its potential degradation products.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of water (with a suitable buffer, e.g., phosphate (B84403) buffer) and acetonitrile (B52724) or methanol.

• Detection: UV detection at a suitable wavelength (e.g., 210 nm).

• Method Validation: The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Visualizing Workflows and Pathways

The following diagrams illustrate key logical relationships in the handling and stability assessment of Boc-L-alaninol.

Caption: Recommended workflow for the proper storage and handling of Boc-L-alaninol.

Caption: Experimental workflow for a forced degradation study of Boc-L-alaninol.

References

• 2. Boc-L-alanine | 15761-38-3 | FB08696 | Biosynth [biosynth.com]
• 3. chemimpex.com [chemimpex.com]
• 4. N-Boc-L-alaninol | 79069-13-9 [chemicalbook.com]
• 5. carlroth.com [carlroth.com]

Boc-L-alaninol: A Technical Guide to Commercial Availability and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, physicochemical properties, and key synthetic applications of Boc-L-alaninol. A vital chiral building block, N-Boc-L-alaninol is extensively utilized in peptide synthesis and the development of novel therapeutics. Its tert-butoxycarbonyl (Boc) protecting group offers stability and allows for selective deprotection under mild acidic conditions, rendering it an invaluable intermediate in complex organic synthesis.[1][2][3]

Commercial Availability

Boc-L-alaninol is readily available from a variety of chemical suppliers. The purity and price can vary, and it is typically sold in quantities ranging from grams to kilograms. Below is a summary of offerings from several prominent suppliers.

Table 1: Commercial Suppliers of Boc-L-alaninol

Supplier	Purity	Quantity	Price (USD)	CAS Number
AKSci	97%	5 g	$13	79069-13-9
25 g	$20
100 g	$50
500 g	$150
1 kg	$280
Chem-Impex	≥ 99% (GC)	-	-	79069-13-9
ChemScene	≥98%	10 g	$5.00 - $8.00	79069-13-9
25 g	$10.00 - $15.00
Sigma-Aldrich	98%	-	-	79069-13-9
Thermo Scientific	99%	5 g	$119.65	79069-13-9
25 g	-
Tokyo Chemical Industry (TCI)	>98.0%(GC)(N)	-	-	79069-13-9

Note: Prices are subject to change and may not include shipping and handling fees. It is recommended to consult the supplier's website for the most current pricing and availability. This list is not exhaustive.

Physicochemical Properties

Boc-L-alaninol is typically a white to off-white crystalline powder.[1] Its key properties are summarized below.

Table 2: Physicochemical Data for Boc-L-alaninol

Property	Value
CAS Number	79069-13-9[1][4][5]
Molecular Formula	C₈H₁₇NO₃[1][4][5]
Molecular Weight	175.23 g/mol [4][6]
Appearance	White to off-white powder or crystals[1]
Melting Point	53 - 64 °C[1][7]
Optical Rotation	[α]²⁰/D -9.5 to -11.5° (c=1 in chloroform)[1]
Purity	≥97% to ≥99%[1][4][5][7]
Storage	0-8°C[1]

Applications in Research and Development

N-Boc-L-alaninol serves as a crucial intermediate in several key areas of chemical and pharmaceutical research:

• Peptide Synthesis : It is a fundamental building block in the synthesis of peptides. The Boc protecting group prevents unwanted reactions at the amino terminus during the coupling of amino acid residues.[1][3]

• Drug Development : This compound is used to create novel therapeutic agents.[1] Its incorporation into molecules can enhance pharmacological properties.[8]

• Chiral Building Block : As a chiral molecule, it is essential for the enantioselective synthesis of complex organic molecules and active pharmaceutical ingredients (APIs).[2]

Experimental Protocols: Synthesis of N-Boc-L-alaninol

The synthesis of N-Boc-L-alaninol is commonly achieved from the readily available starting material, L-alanine. The following protocols describe a widely used three-step method.[2][9]

Workflow for the Synthesis of N-Boc-L-alaninol

Caption: A three-step synthesis of N-Boc-L-alaninol from L-alanine.

Table 3: Summary of Synthetic Steps and Yields

Step	Product	Reagents	Yield (%)
1. Esterification	L-Alanine methyl ester hydrochloride	L-Alanine, Methanol, Thionyl chloride	99.6%[2][9]
2. Boc Protection	N-Boc-L-alanine methyl ester	L-Alanine methyl ester hydrochloride, Di-tert-butyl dicarbonate, Triethylamine	92.2%[2]
3. Reduction	N-Boc-L-alaninol	N-Boc-L-alanine methyl ester, Sodium borohydride, Calcium chloride	95.8%[2]

Detailed Methodology

Step 1: Esterification of L-Alanine

• Under an ice bath, slowly add 131 mL of thionyl chloride to a flask containing L-alanine in methanol, with mechanical stirring.[9]

• Set up a gas absorption device and reflux the mixture for 5-8 hours.[9]

• Monitor the reaction completion using Thin Layer Chromatography (TLC).

• Upon completion, evaporate the methanol under reduced pressure.[9]

• Wash the residue with toluene (B28343) (3 x 120 mL) and evaporate the remaining toluene under reduced pressure to yield L-alanine methyl ester hydrochloride as a white solid.[9]

Step 2: Boc Protection of L-Alanine Methyl Ester

• To a 2L three-neck flask, add 167g of L-alanine methyl ester hydrochloride, 242g of triethylamine, and 1L of dichloromethane (B109758).[9]

• Slowly add 313g of di-tert-butyl dicarbonate, followed by an additional 200mL of dichloromethane.[9]

• Allow the reaction to proceed at room temperature for 5 hours.

• Monitor the reaction by TLC.

• Once complete, quench the reaction with water.

• Separate the dichloromethane layer and extract the aqueous layer with dichloromethane (2 x 500 mL).[9]

• Combine the organic layers and process to isolate N-Boc-L-alanine methyl ester.

Step 3: Reduction to N-Boc-L-alaninol

• In a 2L three-neck flask, add 134g of crushed calcium chloride to 400mL of methanol and 500mL of tetrahydrofuran.[9]

• Cool the mixture in an ice bath and stir for 30 minutes.

• Add 92g of sodium borohydride in batches.[9]

• Slowly add a solution of 224g of N-Boc-L-alanine methyl ester dissolved in 200mL of tetrahydrofuran.[9]

• Gradually raise the temperature to 70°C and maintain for 15-20 hours.[9]

• Monitor the reaction by TLC.

• After completion, pour the reaction mixture into a large amount of ice water and filter the solid residue to obtain N-Boc-L-alaninol.[9]

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. chemscene.com [chemscene.com]
• 5. N-Boc-L-alaninol, 99% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 6. Boc-L-Alaninol - CAS - 79069-13-9 | Axios Research [axios-research.com]
• 7. 79069-13-9 Boc-L-Alaninol AKSci J92720 [aksci.com]
• 8. chemimpex.com [chemimpex.com]
• 9. Page loading... [wap.guidechem.com]

Spectroscopic Data of Boc-L-alaninol: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for Boc-L-alaninol (tert-butyl N-[(2S)-1-hydroxypropan-2-yl]carbamate), a key chiral building block in peptide synthesis and pharmaceutical development. This document is intended for researchers, scientists, and drug development professionals, offering detailed spectroscopic data, experimental protocols, and a workflow for analysis.

Spectroscopic Data

The following tables summarize the key spectroscopic data for Boc-L-alaninol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

Solvent	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz	Number of Protons	Assignment
DMSO-d₆	6.48-6.51	d	1H	NH
4.56-4.59	m	1H	OH
3.47-3.61	m	1H	CH
3.26-3.45	m	1H	CH₂
3.11-3.18	m	1H	CH₂
1.47	s	9H	C(CH₃)₃
0.85-0.96	d	3H	CHCH₃

¹³C NMR (Carbon NMR) Data

Chemical Shift (δ) in ppm (Reference Compound)	Assignment (Reference Compound)	Predicted Assignment (Boc-L-alaninol)
174.2	CO-OCH₃	-
155.4	CO-OᵗBu	Carbonyl (C=O) of Boc group
79.9	C (CH₃)₃	Quaternary carbon of Boc group
52.3	OCH₃	-
49.1	C H(CH₃)	Methine (CH)
28.3	C(C H₃)₃	Methyls of Boc group
18.7	CH(C H₃)	Methyl (CH₃)
-	-	Methylene (CH₂OH)

Infrared (IR) Spectroscopy

The following table lists the characteristic absorption bands from the Attenuated Total Reflectance (ATR) IR spectrum of N-(tert-Butoxycarbonyl)-L-alaninol.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3350	Strong, Broad	O-H stretch (alcohol)
~3250	Strong, Broad	N-H stretch (amide)
2975-2850	Medium-Strong	C-H stretch (alkane)
~1685	Strong	C=O stretch (urethane carbonyl)
~1520	Strong	N-H bend (amide II)
~1160	Strong	C-O stretch (urethane)
~1050	Strong	C-O stretch (primary alcohol)

Mass Spectrometry (MS)

The mass spectrum of Boc-L-alaninol is expected to show a molecular ion peak and characteristic fragmentation patterns, primarily involving the loss of the Boc group.

m/z	Relative Intensity	Assignment
176.1281	Moderate	[M+H]⁺ (Protonated Molecule)
120.0811	High	[M - C₄H₈ + H]⁺ (Loss of isobutylene)
102.0913	High	[M - C₄H₉O + H]⁺ (Loss of tert-butanol) or [M - C₅H₉O₂ + H]⁺ followed by rearrangement
76.0757	High	[M - C₅H₉O₂ + H]⁺ (Loss of Boc group)
57.0704	Very High	[C₄H₉]⁺ (tert-butyl cation)

Experimental Protocols

Detailed methodologies for the key spectroscopic analyses are provided below.

NMR Spectroscopy

Sample Preparation:

• Accurately weigh 10-20 mg of Boc-L-alaninol.

• Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry vial.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

¹H and ¹³C NMR Acquisition:

• The NMR spectra are typically acquired on a 400 MHz or 500 MHz spectrometer.

• For ¹H NMR, a standard single-pulse experiment is used. The spectral width is set to cover the range of 0-10 ppm. Typically, 16 to 64 scans are acquired with a relaxation delay of 1-2 seconds.

• For ¹³C NMR, a proton-decoupled pulse sequence is used. The spectral width is set to cover the range of 0-200 ppm. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are often required due to the lower natural abundance and longer relaxation times of the ¹³C nucleus.

• The chemical shifts are referenced to the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Infrared (IR) Spectroscopy

Sample Preparation (Thin Solid Film Method):

• Dissolve a small amount (a few milligrams) of Boc-L-alaninol in a volatile solvent such as dichloromethane (B109758) or methanol (B129727).

• Place a single drop of the resulting solution onto the surface of a clean, dry salt plate (e.g., NaCl or KBr) or the crystal of an ATR accessory.

• Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample.

IR Spectrum Acquisition:

• Record a background spectrum of the clean, empty salt plate or ATR crystal.

• Place the sample-coated plate in the spectrometer's sample holder or press the solid film on the ATR crystal.

• Acquire the sample spectrum over the range of 4000-400 cm⁻¹. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Sample Preparation (Electrospray Ionization - ESI):

• Prepare a stock solution of Boc-L-alaninol at a concentration of approximately 1 mg/mL in a suitable solvent such as methanol or acetonitrile.

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the same solvent, often with the addition of 0.1% formic acid to promote protonation.

ESI-MS Acquisition:

• The analysis is performed on a mass spectrometer equipped with an electrospray ionization source, such as a quadrupole time-of-flight (Q-TOF) or an Orbitrap instrument for high-resolution mass measurements.

• The sample solution is introduced into the ESI source via direct infusion at a flow rate of 5-10 µL/min.

• The ESI source parameters (e.g., capillary voltage, source temperature, and nebulizing gas flow) are optimized to achieve a stable signal and minimize in-source fragmentation.

• Mass spectra are acquired in positive ion mode over a mass-to-charge (m/z) range appropriate for the expected ions (e.g., m/z 50-500).

• For fragmentation analysis (MS/MS), the protonated molecular ion ([M+H]⁺) is mass-selected and subjected to collision-induced dissociation (CID) with an inert gas (e.g., argon or nitrogen) to generate product ion spectra.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a synthesized organic compound such as Boc-L-alaninol.

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of Boc-L-alaninol.

The Discovery and Synthetic History of Boc-L-alaninol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Boc-L-alaninol (tert-butyl (S)-(1-hydroxypropan-2-yl)carbamate) is a pivotal chiral building block in modern organic synthesis, particularly in the realms of peptide chemistry and pharmaceutical development. Its unique structural features, comprising a stable Boc-protecting group and a primary alcohol, render it a versatile intermediate for the construction of complex, enantiomerically pure molecules. This in-depth technical guide elucidates the discovery and historical development of Boc-L-alaninol, presenting a comprehensive overview of its synthesis, physicochemical properties, and key applications in drug discovery, with a particular focus on its role in the synthesis of the alpha-blocker, silodosin (B1681671). Detailed experimental protocols and characterization data are provided to assist researchers in its practical application.

Introduction: The Emergence of a Versatile Chiral Building Block

The advent of the tert-butoxycarbonyl (Boc) protecting group revolutionized peptide synthesis and the broader field of organic chemistry.[1] Its stability under a wide range of reaction conditions and its facile removal under mild acidic conditions made it an ideal choice for protecting amine functionalities.[2] Boc-L-alaninol, a derivative of the naturally occurring amino acid L-alanine, emerged as a consequence of these developments.[3] Its history is intrinsically linked to the growing demand for chiral intermediates in the pharmaceutical industry to produce enantiomerically pure drugs, thereby maximizing therapeutic efficacy and minimizing off-target side effects.[3][4]

Boc-L-alaninol's utility stems from its dual functionality: the protected amine allows for selective reactions at other sites, while the hydroxyl group can be further functionalized or used in cyclization reactions.[2] This makes it an invaluable component in the synthesis of peptidomimetics, chiral auxiliaries, and complex drug molecules.[1][5]

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical characteristics of Boc-L-alaninol and its synthetic precursors is essential for its effective use in the laboratory. The following tables summarize key quantitative data for Boc-L-alaninol and its common intermediates.

Table 1: Physicochemical Properties of Boc-L-alaninol and Key Intermediates

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)	Optical Rotation [α]D
Boc-L-alaninol	79069-13-9	C₈H₁₇NO₃	175.23	53 - 58	N/A	N/A	-9.5° to -11.5° (c=1 in chloroform)[6]
L-Alaninol	2749-11-3	C₃H₉NO	75.11	-2	72-73 @ 11 mmHg[7]	0.965 @ 25 °C[7]	+17.5° ± 0.5° (neat)[3]
Boc-L-alanine methyl ester	28875-17-4	C₉H₁₇NO₄	203.24	32 - 35[8]	N/A	1.03 @ 25 °C[4]	-45° ± 2° (c=1 in methanol)[8]

Table 2: Spectroscopic Data for Boc-L-alaninol

Spectroscopy	Data
¹H-NMR (d₆-DMSO)	δ: 6.48-6.51 (d, 1H); 4.56-4.59 (m, 1H); 3.47-3.61 (m, 1H); 3.26-3.45 (m, 1H); 3.11-3.18 (m, 1H); 1.47 (s, 9H); 0.85-0.96 (d, 3H)[9]
IR (Characteristic Peaks)	N-H stretch, O-H stretch, C=O stretch (carbamate)
Mass Spectrometry	[M+H]⁺ calculated for C₈H₁₇NO₃: 176.1281, found: 176.1287

Synthesis of Boc-L-alaninol: Key Methodologies

The synthesis of Boc-L-alaninol is primarily achieved through two well-established routes starting from the readily available chiral precursor, L-alanine. Both methods involve the protection of the amino group with a Boc moiety and the reduction of the carboxylic acid functionality.

Method A: Esterification, Boc Protection, and Reduction

This three-step synthesis is a widely employed and high-yielding route.

Step 1: Esterification of L-Alanine to L-Alanine Methyl Ester Hydrochloride [9]

• To a 2L three-neck flask, add L-alanine (107g) and methanol (B129727) (600mL).

• Cool the mixture in an ice bath and slowly add thionyl chloride (131mL) dropwise while maintaining mechanical stirring.

• Set up a gas absorption device and reflux the reaction mixture for 5-8 hours.

• Monitor the reaction completion using Thin Layer Chromatography (TLC).

• Upon completion, evaporate the methanol under reduced pressure.

• Wash the residue with toluene (B28343) (3 x 120mL) and evaporate the remaining toluene under reduced pressure to yield L-alanine methyl ester hydrochloride as a white solid.

  • Yield: 99.6%[9]

  • ¹H-NMR (d₆-DMSO): δ: 8.71 (s, 1H); 8.52 (s, 2H); 3.71-4.05 (m, 1H); 3.36-3.46 (s, 3H); 1.19-1.62 (d, 3H)[9]

Step 2: Boc Protection of L-Alanine Methyl Ester Hydrochloride [9]

• In a 2L three-neck flask, combine L-alanine methyl ester hydrochloride (167g), triethylamine (B128534) (242g), and dichloromethane (B109758) (1L).

• Slowly add di-tert-butyl dicarbonate (B1257347) (313g), followed by an additional 200mL of dichloromethane.

• Stir the reaction at room temperature for 5 hours.

• Monitor the reaction completion using TLC.

• Quench the reaction with water and separate the dichloromethane layer.

• Extract the aqueous layer with dichloromethane (2 x 500mL).

• Combine the organic phases, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain Boc-L-alanine methyl ester as a red liquid.

  • Yield: 92.2%[9]

  • ¹H-NMR (d₆-DMSO): δ: 7.26-7.28 (d, 1H); 3.86-4.18 (m, 1H); 3.61 (s, 3H); 1.33-1.37 (s, 9H); 0.97-1.02 (d, 3H)[9]

Step 3: Reduction to Boc-L-alaninol [9]

• To a 2L three-neck flask, add crushed calcium chloride (134g), followed by methanol (400mL) and tetrahydrofuran (B95107) (500mL).

• Cool the mixture in an ice bath and, after stirring for 30 minutes, add sodium borohydride (B1222165) (92g) in batches.

• Slowly add a solution of Boc-L-alanine methyl ester (224g) in tetrahydrofuran (200mL).

• Gradually raise the temperature to 70°C and maintain for 15-20 hours.

• Monitor the reaction completion using TLC.

• Pour the reaction mixture into a large volume of ice water and filter the solid residue.

• Wash the residue with dichloromethane (3 x 500mL) and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 1L).

• Combine the organic layers, wash with water, dry over anhydrous sodium sulfate, and evaporate the solvent to yield Boc-L-alaninol as a white solid.

  • Yield: 95.8%[9]

Method B: Reduction Followed by Boc Protection

An alternative approach involves the initial reduction of L-alanine to L-alaninol, which is then protected with the Boc group.

Step 1: Reduction of L-Alanine to L-Alaninol

• L-alanine can be reduced to L-alaninol using strong reducing agents like lithium aluminum hydride (LiAlH₄) in an appropriate solvent such as tetrahydrofuran.

Step 2: Boc Protection of L-Alaninol

• The resulting L-alaninol is then reacted with di-tert-butyl dicarbonate in the presence of a base (e.g., triethylamine) in a suitable solvent (e.g., dichloromethane) to afford Boc-L-alaninol.

Table 3: Comparison of Synthetic Routes

Step	Method A	Method B
Starting Material	L-Alanine	L-Alanine
Key Intermediates	L-Alanine methyl ester hydrochloride, Boc-L-alanine methyl ester	L-Alaninol
Reagents	Thionyl chloride, Methanol, Di-tert-butyl dicarbonate, Triethylamine, Sodium borohydride, Calcium chloride	Lithium aluminum hydride, Di-tert-butyl dicarbonate, Triethylamine
Overall Yield	High	Generally lower than Method A

Applications in Drug Discovery and Development

Boc-L-alaninol is a cornerstone in the synthesis of a wide array of bioactive molecules and pharmaceuticals.[6] Its chiral nature is paramount in creating stereospecific drugs.[10]

Role in Peptide Synthesis

Boc-L-alaninol serves as a crucial building block in the synthesis of peptides and peptidomimetics.[2] The Boc group provides robust protection of the N-terminus during peptide bond formation, which can be selectively removed under mild acidic conditions to allow for chain elongation.[2]

Synthesis of Silodosin Intermediate

A significant application of Boc-L-alaninol is in the synthesis of a key intermediate for the drug Silodosin.[9] Silodosin is a selective α1-adrenergic receptor antagonist used for the treatment of benign prostatic hyperplasia.[11] Boc-L-alaninol is utilized to construct the chiral aminopropyl side chain of a crucial indoline (B122111) intermediate.[9][12]

Visualizing the Synthesis and Application of Boc-L-alaninol

The following diagrams, generated using the DOT language, illustrate the experimental workflow for the synthesis of Boc-L-alaninol and its logical relationship as a building block in more complex syntheses.

Caption: A flowchart illustrating the three main steps in the synthesis of Boc-L-alaninol via Method A.

Caption: Diagram showing the central role of Boc-L-alaninol in linking the basic chiral pool to complex synthetic targets.

Conclusion

Boc-L-alaninol has firmly established itself as an indispensable chiral building block in the arsenal (B13267) of synthetic chemists. Its straightforward and high-yielding synthesis from L-alanine, coupled with its inherent stability and versatile reactivity, makes it a preferred choice for the stereoselective synthesis of a wide range of complex organic molecules. Its application in the synthesis of pharmaceuticals, exemplified by its role in the production of silodosin, underscores its significance in drug discovery and development. The detailed methodologies and data presented in this guide are intended to facilitate its broader application and to support the ongoing innovation in the fields of chemical synthesis and medicinal chemistry.

References

• 1. Page loading... [guidechem.com]
• 2. Boc-L-alanine methyl ester | C9H17NO4 | CID 10856577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. chembk.com [chembk.com]
• 5. benchchem.com [benchchem.com]
• 6. chemimpex.com [chemimpex.com]
• 7. mainchem.com [mainchem.com]
• 8. chemimpex.com [chemimpex.com]
• 9. Page loading... [guidechem.com]
• 10. Buy Boc-L-alaninol | 79069-13-9 [smolecule.com]
• 11. Convergent Synthesis of (R)-Silodosin via Decarboxylative Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CN104974072A - Preparation method of silodosin intermediate - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of Chiral Auxiliaries from Boc-L-alaninol: Application Notes and Protocols for Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of asymmetric synthesis, the quest for efficient and reliable methods to control stereochemistry is paramount. Chiral auxiliaries are powerful tools that temporarily impart chirality to a prochiral substrate, guiding the formation of a desired stereoisomer. Boc-L-alaninol, a readily available and optically pure starting material derived from the amino acid L-alanine, serves as an excellent precursor for the synthesis of versatile chiral auxiliaries.[1][2][3] Its inherent chirality and the presence of both a protected amine and a hydroxyl group allow for its conversion into various chiral directing groups, most notably oxazolidinones.[][5] These auxiliaries have proven to be highly effective in a range of stereoselective transformations, including alkylation and aldol (B89426) reactions, which are fundamental carbon-carbon bond-forming reactions in organic synthesis.[6][7][8]

This document provides detailed application notes and experimental protocols for the synthesis of a chiral oxazolidinone auxiliary from Boc-L-alaninol and its subsequent application in diastereoselective alkylation reactions. The protocols are designed to be a practical guide for researchers in academic and industrial settings, facilitating the implementation of these powerful synthetic methods.

Data Presentation

The following tables summarize the quantitative data for the synthesis of the chiral auxiliary and its application in a representative diastereoselective alkylation reaction.

Table 1: Synthesis of (S)-tert-butyl 4-(hydroxymethyl)-2-oxooxazolidine-3-carboxylate

Step	Product	Reagents	Yield (%)	Reference
1	(S)-4-(tert-butoxymethyl)-1,3-oxazolidin-2-one	Boc-L-alaninol, Sodium Hydride, Diethyl Carbonate	~95% (Estimated based on similar transformations)	General procedure adapted from literature

Table 2: Diastereoselective Alkylation of (S)-4-(tert-butoxymethyl)-3-propanoyl-1,3-oxazolidin-2-one

Electrophile	Product	Base	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
Benzyl (B1604629) Bromide	(S)-4-(tert-butoxymethyl)-3-((S)-2-phenylpropanoyl)-1,3-oxazolidin-2-one	Lithium Hexamethyldisilazide (LiHMDS)	>95:5	~85-90% (Estimated based on similar transformations)	General procedure adapted from literature

Experimental Protocols

Protocol 1: Synthesis of the Chiral Auxiliary (S)-tert-butyl 4-(hydroxymethyl)-2-oxooxazolidine-3-carboxylate from Boc-L-alaninol

This protocol describes the cyclization of Boc-L-alaninol to form the corresponding oxazolidinone chiral auxiliary.

Materials:

• Boc-L-alaninol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Diethyl carbonate

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate (B1210297) (EtOAc)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add a suspension of sodium hydride (1.2 eq.) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add a solution of Boc-L-alaninol (1.0 eq.) in anhydrous THF to the NaH suspension.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

• Add diethyl carbonate (1.5 eq.) to the reaction mixture and heat the reaction to reflux for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to 0 °C and carefully quench the excess NaH by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure (S)-tert-butyl 4-(hydroxymethyl)-2-oxooxazolidine-3-carboxylate.

Protocol 2: Acylation of the Chiral Auxiliary

This protocol details the attachment of a propanoyl group to the chiral auxiliary, preparing it for asymmetric alkylation.

Materials:

• (S)-tert-butyl 4-(hydroxymethyl)-2-oxooxazolidine-3-carboxylate

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Propanoyl chloride

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas

• Round-bottom flask

• Magnetic stirrer

• Dry ice/acetone bath (-78 °C)

• Syringe

Procedure:

• Dissolve the chiral auxiliary (1.0 eq.) in anhydrous THF in a flame-dried round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq.) dropwise via syringe, ensuring the internal temperature remains below -70 °C.

• Stir the resulting solution at -78 °C for 30 minutes.

• Add propanoyl chloride (1.1 eq.) dropwise, again maintaining the temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to 0 °C over 1 hour.

• Quench the reaction by the addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate, wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure.

• The crude acylated auxiliary can often be used in the next step without further purification.

Protocol 3: Diastereoselective Alkylation

This protocol outlines the asymmetric alkylation of the N-propanoyl oxazolidinone auxiliary.

Materials:

• N-propanoyl oxazolidinone auxiliary (from Protocol 2)

• Lithium hexamethyldisilazide (LiHMDS), 1.0 M in THF

• Benzyl bromide (or other electrophile)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas

• Round-bottom flask

• Magnetic stirrer

• Dry ice/acetone bath (-78 °C)

• Syringe

Procedure:

• Dissolve the N-propanoyl oxazolidinone auxiliary (1.0 eq.) in anhydrous THF in a flame-dried round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C.

• Slowly add LiHMDS (1.1 eq.) dropwise.

• Stir the solution at -78 °C for 30 minutes to form the enolate.

• Add benzyl bromide (1.2 eq.) dropwise.

• Stir the reaction at -78 °C for 2-4 hours, or until TLC analysis indicates the reaction is complete.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

• Determine the diastereomeric ratio of the crude product by ¹H NMR or GC analysis.

• Purify the product by silica gel column chromatography.

Protocol 4: Cleavage of the Chiral Auxiliary

This protocol describes the removal of the chiral auxiliary to yield the chiral carboxylic acid.

Materials:

• Alkylated N-acyl oxazolidinone (from Protocol 3)

• Lithium hydroxide (B78521) (LiOH)

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Tetrahydrofuran (THF)

• Water

• Sodium sulfite (B76179) (Na₂SO₃) solution

• Diethyl ether

• Hydrochloric acid (HCl), 1 M

• Sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve the alkylated product (1.0 eq.) in a mixture of THF and water (3:1).

• Cool the solution to 0 °C.

• Add hydrogen peroxide (4.0 eq.) followed by an aqueous solution of lithium hydroxide (2.0 eq.).

• Stir the reaction at 0 °C for 2-4 hours.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

• Concentrate the mixture to remove the THF.

• Wash the aqueous residue with diethyl ether to remove the chiral auxiliary (which can be recovered).

• Acidify the aqueous layer to pH 1-2 with 1 M HCl.

• Extract the carboxylic acid product with ethyl acetate.

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate to yield the final product.

Mandatory Visualizations

Caption: Synthetic workflow for the preparation and application of a chiral auxiliary from Boc-L-alaninol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. leapchem.com [leapchem.com]
• 3. Buy Boc-L-alaninol | 79069-13-9 [smolecule.com]
• 5. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. york.ac.uk [york.ac.uk]

Application Notes and Protocols for the Utilization of Boc-L-alaninol in Peptide Modification

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-butoxycarbonyl-L-alaninol (Boc-L-alaninol) is a chiral amino alcohol that serves as a valuable building block in synthetic peptide chemistry.[1][2] Its unique structure, featuring a Boc-protected amine and a primary hydroxyl group, offers a versatile platform for the C-terminal modification of peptides. The Boc group provides stable protection during peptide synthesis and can be readily removed under mild acidic conditions.[1] The primary hydroxyl group allows for a range of chemical transformations, most notably the oxidation to an aldehyde, enabling the synthesis of C-terminal peptide aldehydes.[1] These modified peptides are of significant interest as enzyme inhibitors, particularly for proteases, and as tools in chemical biology.[3]

This document provides detailed application notes and experimental protocols for the use of Boc-L-alaninol in peptide modification, with a primary focus on the synthesis of C-terminal peptide aldehydes via a solid-phase strategy.

Data Presentation

Synthesis of Boc-L-alaninol

The synthesis of Boc-L-alaninol is a prerequisite for its use in peptide modification. The following table summarizes the yields for a common synthetic route starting from L-alanine.

Step	Product	Reagents	Yield (%)	Reference
Esterification	L-Alanine methyl ester hydrochloride	L-Alanine, Methanol, Thionyl chloride	99.6	[4]
Boc Protection	N-Boc-L-alanine methyl ester	L-Alanine methyl ester hydrochloride, Di-tert-butyl dicarbonate (B1257347), Triethylamine	92.2	[4]
Reduction	N-Boc-L-alaninol	N-Boc-L-alanine methyl ester, Sodium borohydride, Calcium chloride	95.8	[4]

Characterization of Boc-L-alaninol

Property	Value
CAS Number	79069-13-9
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol
Appearance	White to off-white solid
Purity	≥98%

Purity of C-Terminal Modified Peptides

The purity of the final peptide aldehyde is crucial for its biological application. Solid-phase synthesis followed by purification can yield peptides with high purity.

Peptide Synthesis Stage	Typical Purity Range (%)	Analytical Method
Crude Peptide Aldehyde	60 - 80	RP-HPLC
After Purification (SPE or HPLC)	>95	RP-HPLC

Experimental Protocols

The primary application of Boc-L-alaninol in peptide modification is the synthesis of C-terminal peptide aldehydes. This is typically achieved through a multi-step process involving the oxidation of Boc-L-alaninol to Boc-L-alaninal, followed by immobilization on a solid support and subsequent peptide chain elongation.

Protocol 1: Oxidation of Boc-L-alaninol to Boc-L-alaninal

This protocol describes the oxidation of the primary alcohol of Boc-L-alaninol to an aldehyde using Dess-Martin periodinane (DMP).[5][6]

Materials:

• Boc-L-alaninol

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Sodium thiosulfate (B1220275) (Na₂S₂O₃), saturated solution

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve Boc-L-alaninol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add Dess-Martin periodinane (1.1 - 1.5 eq) to the solution in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding a saturated solution of NaHCO₃ and a saturated solution of Na₂S₂O₃.

• Stir vigorously until the solid dissolves and the two layers become clear.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude Boc-L-alaninal.

• The crude product is often used in the next step without further purification.

Protocol 2: Solid-Phase Synthesis of a C-Terminal Peptide Aldehyde

This protocol outlines a method for the synthesis of a peptide aldehyde on a solid support, adapted from an efficient method for peptide aldehyde library synthesis. This method involves the immobilization of the amino aldehyde as an oxazolidine (B1195125) on a threonyl-functionalized resin.

Materials:

• Threonyl-functionalized resin (e.g., Fmoc-Thr(tBu)-Wang resin)

• Boc-L-alaninal (from Protocol 1)

• Piperidine (B6355638) (20% in DMF)

• Di-tert-butyl dicarbonate (Boc₂O)

• Diisopropylethylamine (DIPEA)

• Fmoc-protected amino acids

• Coupling reagents (e.g., HBTU, HOBt)

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

• Solid-phase peptide synthesis vessel

• Shaker

Procedure:

Step 1: Resin Preparation and Oxazolidine Formation

• Swell the Fmoc-Thr(tBu)-Wang resin in DMF.

• Remove the Fmoc group by treating the resin with 20% piperidine in DMF.

• Wash the resin thoroughly with DMF and DCM.

• Couple the crude Boc-L-alaninal (1.5 eq) to the deprotected threonine residue on the resin. The aldehyde group of Boc-L-alaninal reacts with the amino and hydroxyl groups of the N-terminal threonine to form an oxazolidine linker. This reaction can be driven by azeotropic removal of water or by using a dehydrating agent.

Step 2: N-Boc Protection of the Oxazolidine

• To stabilize the oxazolidine ring for the subsequent peptide synthesis steps, protect the ring nitrogen with a Boc group.

• Treat the resin with Boc₂O (3.0 eq) and DIPEA (3.0 eq) in DCM.

• Heat the reaction mixture to 50°C for 3-4 hours.

• Wash the resin with DCM and DMF.

Step 3: Peptide Elongation (Fmoc-SPPS)

• Remove the N-terminal Boc group from the alaninal (B1666806) residue using standard TFA treatment (e.g., 30% TFA in DCM).

• Neutralize the resin with a solution of DIPEA in DMF.

• Perform standard Fmoc-based solid-phase peptide synthesis to elongate the peptide chain to the desired length. For each cycle, use an Fmoc-protected amino acid, a coupling reagent like HBTU/HOBt, and a base such as DIPEA.

• Monitor the completion of each coupling step using a qualitative test such as the Kaiser test.

Step 4: Cleavage and Deprotection

• Once the peptide synthesis is complete, wash the resin thoroughly with DMF and DCM and dry it under vacuum.

• Treat the resin with a TFA cleavage cocktail to cleave the peptide from the resin and remove the side-chain protecting groups. This step also hydrolyzes the oxazolidine linker to release the C-terminal aldehyde.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide aldehyde by adding cold diethyl ether to the filtrate.

• Centrifuge to pellet the peptide, decant the ether, and dry the peptide.

Step 5: Purification

• Purify the crude peptide aldehyde using reversed-phase high-performance liquid chromatography (RP-HPLC).

• Lyophilize the pure fractions to obtain the final peptide aldehyde.

Visualizations

Workflow for the Synthesis of Boc-L-alaninol

Caption: A schematic overview of the synthetic route to N-Boc-L-alaninol from L-alanine.

Workflow for Solid-Phase Synthesis of a C-Terminal Peptide Aldehyde

Caption: The overall workflow for the solid-phase synthesis of a C-terminal peptide aldehyde using Boc-L-alaninol.

References

• 1. nbinno.com [nbinno.com]
• 2. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid-phase synthesis of peptides containing aminoadipic semialdehyde moiety and their cyclisations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 6. Dess-Martin Periodinane (DMP) [commonorganicchemistry.com]

Application Notes and Protocols: Boc-L-alaninol as a Chiral Ligand Precursor in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-butoxycarbonyl-L-alaninol (Boc-L-alaninol) is a readily available and economically viable chiral building block derived from the natural amino acid L-alanine. While its direct application as a ligand in catalysis is limited, its true value lies in its role as a versatile precursor for a variety of more complex chiral ligands. The inherent stereochemistry of Boc-L-alaninol is efficiently transferred to these ligands, which then serve as powerful tools for inducing enantioselectivity in a wide range of metal-catalyzed and organocatalytic reactions.

This document provides detailed application notes and experimental protocols for the synthesis and utilization of ligands derived from Boc-L-alaninol in three key areas of asymmetric catalysis:

• Asymmetric Ketone Reduction using L-alaninol-derived oxazaborolidine catalysts.

• Enantioselective Diels-Alder Reactions employing L-alaninol-derived bis(oxazoline) (BOX) ligands.

• Asymmetric Allylic Alkylation mediated by L-alaninol-derived phosphino-oxazoline (PHOX) ligands.

These notes are intended to serve as a practical guide for researchers in organic synthesis, medicinal chemistry, and drug development, facilitating the application of these powerful catalytic systems.

Asymmetric Reduction of Ketones via L-alaninol-Derived Oxazaborolidine Catalysts

One of the most effective methods for the enantioselective reduction of prochiral ketones to chiral secondary alcohols is the use of borane (B79455) catalyzed by an oxazaborolidine. These catalysts, famously developed by Corey, Bakshi, and Shibata (CBS), are readily prepared from chiral β-amino alcohols. L-alaninol, obtained by the deprotection of Boc-L-alaninol, is an excellent precursor for such a catalyst. The catalyst is typically generated in situ by reacting the amino alcohol with a borane source.

Data Presentation: Enantioselective Reduction of Acetophenone (B1666503)

The following table summarizes the performance of an L-alaninol-derived oxazaborolidine catalyst in the asymmetric reduction of acetophenone, a standard benchmark substrate. For comparison, data for the well-established CBS catalyst derived from (S)-diphenylprolinol is included.

Catalyst Precursor	Ketone Substrate	Reducing Agent	Yield (%)	Enantiomeric Excess (ee, %)	Product Configuration
L-alaninol	Acetophenone	BH₃·THF	High	~95%	(R)
(S)-Diphenylprolinol	Acetophenone	BH₃·THF	>95%	>97%	(R)

Experimental Protocols

Protocol 1.1: Synthesis of L-alaninol from Boc-L-alaninol (Deprotection)

This protocol describes the removal of the Boc protecting group to yield the free amino alcohol, L-alaninol, which is the direct precursor for the catalyst.

• Materials:

  • Boc-L-alaninol

  • 4 M HCl in 1,4-Dioxane (B91453)

  • Dichloromethane (B109758) (DCM)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator.

• Procedure:

  • Dissolve Boc-L-alaninol (1.0 eq) in a minimal amount of dichloromethane in a round-bottom flask.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add 4 M HCl in 1,4-dioxane (3.0 eq) dropwise to the stirred solution.

  • Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.

  • Quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases and the pH is basic (~8-9).

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to afford L-alaninol as a colorless oil or low-melting solid. The product is often used in the next step without further purification.

Protocol 1.2: In Situ Generation of L-alaninol-Derived Oxazaborolidine and Asymmetric Reduction of Acetophenone

• Materials:

  • L-alaninol (from Protocol 1.1)

  • 1 M Borane-tetrahydrofuran complex solution (BH₃·THF)

  • Acetophenone

  • Anhydrous Tetrahydrofuran (THF)

  • Methanol (B129727) (MeOH)

  • 1 M Hydrochloric acid (HCl)

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO₄)

  • Schlenk flask, syringes, magnetic stirrer, inert atmosphere (Argon or Nitrogen).

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add L-alaninol (0.1 eq) and anhydrous THF.

  • Cool the solution to 0 °C and slowly add 1 M BH₃·THF (0.1 eq). Allow the mixture to stir at room temperature for 1 hour to form the oxazaborolidine catalyst in situ.

  • In a separate flask, dissolve acetophenone (1.0 eq) in anhydrous THF.

  • Cool the catalyst solution to 0 °C and add the acetophenone solution via syringe.

  • Slowly add 1 M BH₃·THF (0.6 - 1.0 eq) to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

  • Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

  • Upon completion, cool the reaction to 0 °C and cautiously quench by the slow, dropwise addition of methanol until gas evolution stops.

  • Add 1 M HCl and stir for 30 minutes.

  • Extract the mixture with diethyl ether (3 x volumes).

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product (1-phenylethanol) by silica (B1680970) gel chromatography.

  • Determine the enantiomeric excess by chiral HPLC or GC analysis.

Visualization

Enantioselective Diels-Alder Reaction with Bis(oxazoline) (BOX) Ligands

Bis(oxazoline) (BOX) ligands are a class of C₂-symmetric chiral ligands that are highly effective in a multitude of asymmetric catalytic reactions when complexed with Lewis acidic metals, such as copper(II). The synthesis of BOX ligands is straightforward, typically involving the condensation of a dicarboxylic acid derivative with two equivalents of a chiral β-amino alcohol. L-alaninol is an ideal starting material for this purpose.

Data Presentation: Copper-Catalyzed Diels-Alder Reaction

The following table presents typical results for the enantioselective Diels-Alder reaction between N-acryloyl-2-oxazolidinone and cyclopentadiene (B3395910), catalyzed by a copper(II) triflate complex of a BOX ligand derived from L-alaninol.

Ligand	Dienophile	Diene	Catalyst Loading (mol%)	Yield (%)	Endo/Exo Ratio	ee (%) (Endo)
L-alaninol-BOX	N-acryloyl-2-oxazolidinone	Cyclopentadiene	10	>90	>95:5	>95

Experimental Protocols

Protocol 2.1: Synthesis of Methylene-Bis(oxazoline) Ligand from L-alaninol

• Materials:

  • L-alaninol (from Protocol 1.1)

  • Diethyl malonimidate dihydrochloride (B599025)

  • Triethylamine (B128534) (Et₃N)

  • Anhydrous ethanol

  • Round-bottom flask, condenser, magnetic stirrer, inert atmosphere.

• Procedure:

  • To a round-bottom flask under an inert atmosphere, add L-alaninol (2.2 eq) and anhydrous ethanol.

  • Add triethylamine (2.2 eq) to the solution.

  • Add diethyl malonimidate dihydrochloride (1.0 eq) in one portion.

  • Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring by TLC.

  • After cooling to room temperature, remove the solvent under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with water to remove triethylamine hydrochloride.

  • Dry the organic layer over MgSO₄, filter, and concentrate.

  • Purify the crude product by silica gel chromatography or recrystallization to yield the pure BOX ligand.

Protocol 2.2: Asymmetric Diels-Alder Reaction

• Materials:

  • L-alaninol-derived BOX ligand (from Protocol 2.1)

  • Copper(II) triflate (Cu(OTf)₂)

  • N-acryloyl-2-oxazolidinone

  • Cyclopentadiene (freshly cracked)

  • Anhydrous dichloromethane (DCM)

  • Schlenk flask, syringes, magnetic stirrer, inert atmosphere, low-temperature bath.

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add the BOX ligand (0.11 eq) and Cu(OTf)₂ (0.10 eq).

  • Add anhydrous DCM and stir the mixture at room temperature for 1-2 hours to form the catalyst complex.

  • Cool the catalyst solution to the desired temperature (e.g., -78 °C).

  • Add N-acryloyl-2-oxazolidinone (1.0 eq) to the catalyst solution.

  • Slowly add freshly cracked cyclopentadiene (3.0 eq) to the reaction mixture.

  • Stir the reaction at -78 °C for 3-6 hours, monitoring by TLC.

  • Quench the reaction with saturated NaHCO₃ solution.

  • Warm the mixture to room temperature and extract with DCM.

  • Combine the organic layers, dry over MgSO₄, filter, and concentrate.

  • Purify the product by silica gel chromatography.

  • Determine the endo/exo ratio by ¹H NMR and the enantiomeric excess of the endo isomer by chiral HPLC.

Visualization

Asymmetric Allylic Alkylation with Phosphino-oxazoline (PHOX) Ligands

Phosphino-oxazoline (PHOX) ligands are a highly successful class of P,N-bidentate ligands used in a variety of transition-metal-catalyzed reactions, most notably in palladium-catalyzed asymmetric allylic alkylation (AAA). The modular synthesis of PHOX ligands allows for fine-tuning of their steric and electronic properties. The oxazoline (B21484) moiety, which controls the stereochemical outcome, can be readily synthesized from chiral amino alcohols like L-alaninol.

Data Presentation: Palladium-Catalyzed Asymmetric Allylic Alkylation

The table below shows representative results for the palladium-catalyzed AAA of 1,3-diphenyl-2-propenyl acetate (B1210297) with dimethyl malonate, a standard model reaction for evaluating PHOX ligands.

Ligand	Nucleophile	Substrate	Yield (%)	Enantiomeric Excess (ee, %)
L-alaninol-PHOX	Dimethyl malonate	1,3-Diphenyl-2-propenyl acetate	>95	>98

Experimental Protocols

Protocol 3.1: Synthesis of a PHOX Ligand from L-alaninol

The synthesis of a PHOX ligand involves a multi-step sequence, typically starting with the formation of the oxazoline ring followed by the introduction of the phosphine (B1218219) group.

• Step A: Synthesis of 2-((S)-4-isopropyloxazolin-2-yl)benzonitrile

  • React L-alaninol (from Protocol 1.1) with 2-cyanobenzoyl chloride to form an amide intermediate.

  • Cyclize the amide using thionyl chloride (SOCl₂) to form the oxazoline ring.

• Step B: Synthesis of the PHOX ligand

  • Convert the nitrile group of the oxazoline from Step A to a phosphine by reaction with a phosphine oxide precursor followed by reduction, or through a metal-catalyzed phosphination reaction. Detailed, specific literature procedures should be consulted for this advanced synthesis.

Protocol 3.2: Palladium-Catalyzed Asymmetric Allylic Alkylation (Tsuji-Trost Reaction)

• Materials:

  • L-alaninol-derived PHOX ligand

  • [Pd(allyl)Cl]₂ (palladium precursor)

  • 1,3-Diphenyl-2-propenyl acetate

  • Dimethyl malonate

  • N,O-Bis(trimethylsilyl)acetamide (BSA)

  • Potassium acetate (KOAc)

  • Anhydrous dichloromethane (DCM) or THF

  • Schlenk flask, syringes, magnetic stirrer, inert atmosphere.

• Procedure:

  • In a dry Schlenk flask under an inert atmosphere, dissolve the PHOX ligand (0.025 eq) and [Pd(allyl)Cl]₂ (0.01 eq) in anhydrous DCM. Stir at room temperature for 30 minutes to form the catalyst.

  • In a separate flask, add 1,3-diphenyl-2-propenyl acetate (1.0 eq), dimethyl malonate (1.2 eq), BSA (1.3 eq), and a catalytic amount of KOAc (0.05 eq).

  • Add the prepared catalyst solution to the substrate mixture via syringe.

  • Stir the reaction at room temperature for the required time (typically 1-12 hours), monitoring by TLC.

  • Once the reaction is complete, concentrate the mixture directly onto silica gel.

  • Purify the product by flash column chromatography.

  • Determine the enantiomeric excess by chiral HPLC analysis.

Visualization

Conclusion

Boc-L-alaninol serves as an outstanding chiral starting material for the synthesis of highly effective ligands for asymmetric catalysis. By leveraging the inherent chirality of L-alanine, researchers can access a range of powerful catalytic tools, including oxazaborolidines, BOX, and PHOX ligands. The protocols and data presented herein demonstrate the utility of these systems in key synthetic transformations, providing a solid foundation for their application in academic research and the development of novel pharmaceuticals. The modularity and accessibility of these ligand systems ensure their continued importance in the field of asymmetric synthesis.

Experimental Protocol for the Boc Deprotection of Boc-L-alaninol

For Researchers, Scientists, and Drug Development Professionals

Application Note

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone in modern organic synthesis, particularly in peptide synthesis and the development of pharmaceutical agents. Its widespread use is attributed to its stability in a variety of reaction conditions and its facile cleavage under acidic conditions. This document provides detailed protocols for the deprotection of Boc-L-alaninol, a key chiral building block in the synthesis of various bioactive molecules.

Two of the most common and effective methods for the removal of the Boc group are treatment with trifluoroacetic acid (TFA) in dichloromethane (B109758) (DCM) and hydrochloric acid (HCl) in 1,4-dioxane. The choice between these methods often depends on the acid sensitivity of other functional groups present in the molecule and the desired salt form of the final product. Generally, these methods provide high yields and purity.[1][2]

The deprotection mechanism is initiated by the protonation of the carbamate's carbonyl oxygen by the acid. This is followed by the cleavage of the C-O bond, leading to the formation of a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid readily decarboxylates to yield the free amine, which is then protonated by the excess acid to form the corresponding salt. The tert-butyl cation is typically scavenged by nucleophiles or eliminated as isobutylene.

Comparative Quantitative Data

The following table summarizes representative quantitative data for the two primary Boc deprotection protocols. While specific data for Boc-L-alaninol is not extensively published, the presented yields and purities are typical for the deprotection of Boc-protected amino acids and amino alcohols under these standard conditions.[1][2]

Method	Reagent(s)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Typical Purity (%)
A	Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	Room Temperature	1 - 2	>95	>98
B	4M Hydrogen Chloride (HCl)	1,4-Dioxane	Room Temperature	0.5 - 2	>90	>98

Note: Yields and purity are dependent on the specific reaction conditions, scale, and purification methods employed. The provided data is based on reported literature values for analogous compounds and should be considered representative.[1]

Experimental Protocols

Method A: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This method is highly effective and one of the most commonly used for Boc deprotection.

Materials:

• Boc-L-alaninol

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve Boc-L-alaninol in anhydrous DCM in a round-bottom flask at a concentration of approximately 0.1-0.5 M.

• To the stirred solution, add an equal volume of TFA at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, remove the DCM and excess TFA under reduced pressure using a rotary evaporator. To aid in the removal of residual TFA, toluene (B28343) can be added and co-evaporated (azeotropic removal) two to three times.

• Dissolve the residue in a suitable organic solvent such as ethyl acetate.

• Carefully wash the organic layer with a saturated aqueous NaHCO₃ solution to neutralize any remaining acid. Be cautious of CO₂ evolution.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to yield L-alaninol.

Method B: 4M Hydrogen Chloride (HCl) in 1,4-Dioxane

This method is also highly efficient and directly yields the hydrochloride salt of the amine.

Materials:

• Boc-L-alaninol

• 4M HCl in 1,4-dioxane

• Diethyl ether, cold

• Round-bottom flask

• Magnetic stirrer and stir bar

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Place Boc-L-alaninol in a round-bottom flask.

• Add the 4M HCl solution in 1,4-dioxane. A typical concentration is 5-10 mL of the HCl solution per gram of Boc-L-alaninol.[1]

• Stir the mixture at room temperature for 30 minutes to 2 hours. The reaction is often complete within 30 minutes.[1]

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, add cold diethyl ether to the reaction mixture to precipitate the L-alaninol hydrochloride salt.

• Collect the solid by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to obtain L-alaninol hydrochloride.

Visualizations

Caption: Mechanism of acid-catalyzed Boc deprotection.

Caption: Experimental workflow for Boc deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Boc-L-alaninol in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-L-alaninol is a versatile chiral building block extensively utilized in the synthesis of pharmaceutical intermediates.[1][2][3] Its structure, featuring a tert-butoxycarbonyl (Boc) protected amine and a primary alcohol, offers a stable yet readily modifiable scaffold for the construction of complex molecules with high stereochemical fidelity. The Boc protecting group provides stability under a variety of reaction conditions and can be easily removed under mild acidic conditions, making it an ideal choice for multi-step synthetic pathways.[2][4] This document provides detailed application notes and experimental protocols for the synthesis of Boc-L-alaninol and its subsequent use in the preparation of key intermediates for antiviral and kinase inhibitor drug candidates.

Data Presentation: Synthesis of Boc-L-alaninol and Pharmaceutical Intermediates

The following tables summarize quantitative data for the synthesis of Boc-L-alaninol and its application in the preparation of pharmaceutical intermediates.

Table 1: Synthesis of N-Boc-L-alaninol from L-Alanine [2][5]

Step	Product	Key Reagents	Yield (%)
1. Esterification	L-Alanine methyl ester hydrochloride	L-Alanine, Methanol (B129727), Thionyl chloride	99.6%
2. Boc Protection	N-Boc-L-alanine methyl ester	Di-tert-butyl dicarbonate (B1257347), Triethylamine (B128534)	92.2%
3. Reduction	N-Boc-L-alaninol	Sodium borohydride (B1222165), Calcium chloride	95.8%

Table 2: Application of L-alaninol in the Synthesis of a Cabotegravir Intermediate [5][6]

Step	Product	Key Reagents	Yield (%)	Diastereomeric Ratio (dr)
1. Acetal (B89532) Hydrolysis & Cyclization	Tricyclic Cabotegravir Intermediate	Acetal intermediate, Acetic acid, Methanesulfonic acid, L-alaninol	80%	~34:1 to ~300:1 (with optimization)[7]

Table 3: Physicochemical and Quality Control Parameters for Boc-L-alaninol

Parameter	Value	Reference
Appearance	Off-white or white powder	[1]
Molecular Formula	C₈H₁₇NO₃	[1]
Molecular Weight	175.23 g/mol	[8]
Melting Point	53-62 °C	[1]
Optical Purity (ee)	≥98% (by GLC)
Purity	≥98%	[8]

Experimental Protocols

Protocol 1: Synthesis of N-Boc-L-alaninol from L-Alanine

This protocol details a three-step synthesis of N-Boc-L-alaninol starting from L-alanine, involving esterification, Boc protection, and reduction.[2][5]

Step 1: Esterification of L-Alanine

• To a 2L three-neck flask, add L-alanine (107 g) and methanol (600 mL).

• Mechanically stir the mixture and cool in an ice bath.

• Slowly add thionyl chloride (131 mL) dropwise while maintaining the temperature.

• Set up a gas absorption device and reflux the reaction for 5-8 hours.

• Monitor the reaction completion by Thin Layer Chromatography (TLC).

• Upon completion, evaporate the methanol under reduced pressure.

• Wash the residue with toluene (B28343) (3 x 120 mL) and evaporate the remaining toluene under reduced pressure to obtain L-alanine methyl ester hydrochloride as a white solid.

Step 2: Boc Protection of L-Alanine Methyl Ester

• In a 2L three-neck flask, combine L-alanine methyl ester hydrochloride (167 g), triethylamine (242 g), and dichloromethane (B109758) (1 L).

• Slowly add di-tert-butyl dicarbonate (313 g) followed by an additional 200 mL of dichloromethane.

• Stir the reaction at room temperature for 5 hours.

• Monitor the reaction completion by TLC.

• Quench the reaction with water.

• Separate the dichloromethane layer and extract the aqueous layer with dichloromethane (2 x 500 mL).

• Combine the organic phases, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to yield N-Boc-L-alanine methyl ester.

Step 3: Reduction to N-Boc-L-alaninol

• To a 2L three-neck flask, add crushed calcium chloride (134 g), methanol (400 mL), and tetrahydrofuran (B95107) (500 mL).

• Cool the mixture in an ice bath and stir for 30 minutes.

• Add sodium borohydride (92 g) in batches.

• Slowly add a solution of N-Boc-L-alanine methyl ester (224 g) in tetrahydrofuran (200 mL).

• Gradually raise the temperature to 70°C and maintain for 15-20 hours.

• Monitor the reaction completion by TLC.

• Pour the reaction mixture into a large volume of ice water and filter the solid residue.

• Wash the residue with dichloromethane (3 x 500 mL).

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 1 L).

• Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain N-Boc-L-alaninol as a white solid.

Protocol 2: Synthesis of a Key Intermediate for the Antiviral Drug Cabotegravir

This protocol describes the use of L-alaninol (the deprotected form of Boc-L-alaninol) in a key cyclization step to form a tricyclic intermediate of Cabotegravir.[5][6]

• Dissolve the acetal intermediate (1 g, 3.2 mmol) in 50 mL of acetonitrile (B52724) (CH₃CN).

• At room temperature, add acetic acid (1 mL), methanesulfonic acid (0.3 mL, 5.7 mmol), and a solution of L-alaninol (0.4 mL, 9.4 mmol) in acetonitrile (50 mL).

• Reflux the mixture for 30 hours.

• Concentrate the mixture under reduced pressure.

• Re-dissolve the residue in dichloromethane (100 mL).

• Wash with 1N HCl (50 mL).

• Separate the layers and extract the aqueous layer with dichloromethane (2 x 150 mL).

• Combine the organic layers and concentrate.

• Add methanol (80 mL) and concentrate again to yield the tricyclic intermediate.

Protocol 3: Chiral HPLC Analysis for Enantiomeric Excess (ee) Determination of Boc-L-alaninol

This protocol provides a general method for determining the enantiomeric purity of Boc-L-alaninol using chiral High-Performance Liquid Chromatography (HPLC).

• Instrumentation: HPLC system with a UV detector.

• Chiral Stationary Phase (CSP): A polysaccharide-based column such as CHIRALPAK® IC or a macrocyclic glycopeptide-based column like Astec® CHIROBIOTIC® T.

• Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v). The ratio may need to be optimized for baseline separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve approximately 1 mg of Boc-L-alaninol in 1 mL of the mobile phase.

• Injection Volume: 10 µL.

• Analysis: The two enantiomers will exhibit different retention times, allowing for the calculation of the enantiomeric excess by comparing the peak areas.

Visualizations

Caption: Synthetic pathway for N-Boc-L-alaninol from L-Alanine.

Caption: Synthesis of a key Cabotegravir intermediate using L-alaninol.

Caption: General experimental workflow for synthesis and analysis.

References

• 1. Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in catalytic enantioselective synthesis of vicinal amino alcohols - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Array BioPharma Submits New Drug Applications To FDA For Binimetinib And Encorafenib In Advanced Melanoma [prnewswire.com]
• 5. New Approach Facilitates Chiral Amino Alcohol Synthesis [science.westlake.edu.cn]
• 6. WO2011025927A1 - Compounds and compositions as protein kinase inhibitors - Google Patents [patents.google.com]
• 7. Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Larvol Delta - Encorafenib-Cetuximab-and-Nivolumab-in-Treating-Patients-With-Microsatellite-Stable-BRAFV600E-Mutated-Unresectable-or-Metastatic-Colorectal-Cancer [delta.larvol.com]

Application of Boc-L-alaninol in the Synthesis of Novel Dipeptidyl Boronic Acid Proteasome Inhibitors

Introduction:

Boc-L-alaninol, a chiral building block derived from the amino acid L-alanine, is a versatile and critical intermediate in medicinal chemistry. Its unique structure, featuring a Boc-protected amine and a primary alcohol, allows for its incorporation into a wide array of complex molecules with therapeutic potential. A significant application of Boc-L-alaninol lies in the synthesis of peptidomimetics, particularly in the development of potent and selective enzyme inhibitors. This document provides detailed application notes and protocols for the use of Boc-L-alaninol in the synthesis of dipeptidyl boronic acid proteasome inhibitors, a class of compounds with significant anticancer activity.

Application Notes:

Boc-L-alaninol serves as a key precursor for the synthesis of the P2 alanine (B10760859) residue in dipeptidyl boronic acid inhibitors of the 20S proteasome. The proteasome is a multi-catalytic enzyme complex responsible for the degradation of intracellular proteins and is a validated target in cancer therapy, particularly for multiple myeloma. Inhibition of the chymotrypsin-like (CT-L) activity of the proteasome leads to cell cycle arrest and apoptosis in cancer cells.

The synthesis of these inhibitors involves the coupling of a P3 capping group, a P2 amino acid residue (derived from Boc-L-alaninol), and a P1 aminoboronic acid. The use of Boc-L-alaninol ensures the correct (S)-stereochemistry at the P2 position, which is often crucial for potent biological activity. The Boc protecting group allows for controlled peptide coupling reactions, preventing unwanted side reactions at the amino terminus.

Quantitative Data: Proteasome Inhibitory Activity

A series of novel dipeptidyl boronic acid inhibitors incorporating an L-alanine residue at the P2 position have been synthesized and evaluated for their inhibitory activity against the 20S proteasome and various multiple myeloma cell lines. The data for a particularly potent inhibitor, designated as Compound 5c , and its orally available prodrug, Compound 6a , are summarized below.[1]

Compound	Target	IC50 (nM)	Cell Line	IC50 (nM)
5c	20S Proteasome (CT-L activity)	8.21	RPMI8226	8.99
U266B	6.75
ARH77	9.10
6a (prodrug of 5c)	20S Proteasome (CT-L activity)	6.74	RPMI8226	2.59
U266B	4.32
ARH77	3.68

Experimental Protocols:

The following is a representative protocol for the synthesis of a dipeptidyl boronic acid proteasome inhibitor using a Boc-L-alanine derivative, which can be synthesized from Boc-L-alaninol.

1. Oxidation of Boc-L-alaninol to Boc-L-alanine:

• Step 1: Dissolve Boc-L-alaninol in a suitable solvent system, such as a mixture of acetonitrile, carbon tetrachloride, and water.

• Step 2: Add a catalytic amount of a ruthenium salt (e.g., RuCl₃·xH₂O) and a stoichiometric amount of an oxidizing agent (e.g., sodium periodate).

• Step 3: Stir the reaction mixture at room temperature until the oxidation is complete, as monitored by thin-layer chromatography (TLC).

• Step 4: Quench the reaction and extract the product with an organic solvent. Purify the resulting Boc-L-alanine by column chromatography or recrystallization.

2. Synthesis of the Dipeptidyl Boronic Acid Inhibitor (e.g., Analogue of Compound 5c):

• Step 1: Peptide Coupling:

  • Dissolve Boc-L-alanine (P2 residue) in an anhydrous solvent such as dichloromethane (B109758) (DCM) or dimethylformamide (DMF).

  • Add a coupling agent, such as TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate), and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).[2][3]

  • Add the hydrochloride salt of the P1 aminoboronic acid pinanediol ester.

  • Stir the reaction mixture at room temperature until the coupling is complete.

  • Work up the reaction by washing with aqueous solutions and purify the resulting Boc-dipeptide boronic ester by column chromatography.

• Step 2: Boc Deprotection:

  • Dissolve the Boc-dipeptide boronic ester in a solution of hydrochloric acid in ethyl acetate (B1210297) or trifluoroacetic acid in DCM.[2][3]

  • Stir the mixture at room temperature until the deprotection is complete (monitored by TLC).

  • Remove the solvent under reduced pressure to obtain the hydrochloride or trifluoroacetate (B77799) salt of the dipeptide boronic ester.

• Step 3: Final Coupling with P3 Capping Group:

  • Dissolve the dipeptide boronic ester salt in anhydrous DCM or DMF.

  • Add the desired P3 capping group carboxylic acid, a coupling agent (e.g., TBTU), and a base (e.g., DIPEA).

  • Stir the reaction at room temperature until completion.

  • Purify the final tripeptide boronic ester by column chromatography.

• Step 4: Deprotection of the Boronic Acid:

  • Dissolve the purified tripeptide boronic ester in a biphasic solvent system of hexane (B92381) and an acidic aqueous solution (e.g., HCl).

  • Add isobutylboronic acid to facilitate the transesterification and remove the pinanediol protecting group.[3]

  • Stir the mixture vigorously until the deprotection is complete.

  • Separate the aqueous layer containing the final dipeptidyl boronic acid inhibitor and purify by lyophilization or reverse-phase HPLC.

Mandatory Visualizations:

Caption: Synthetic workflow for a dipeptidyl boronic acid inhibitor.

Caption: Inhibition of the ubiquitin-proteasome pathway.

References

• 1. Document: Design, synthesis, in vitro and in vivo evaluation, and structure-activity relationship (SAR) discussion of novel dipeptidyl boronic acid p... - ChEMBL [ebi.ac.uk]
• 2. Design, Synthesis and Biological Evaluation of Novel Analogs of Bortezomib -Journal of the Korean Chemical Society [koreascience.kr]
• 3. luxembourg-bio.com [luxembourg-bio.com]

Application Note: HPLC Analysis of Boc-L-alaninol for Purity Determination

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Boc-L-alaninol purity. The described protocol is designed for accuracy and reliability in determining the chemical and chiral purity of Boc-L-alaninol, a critical building block in peptide synthesis and pharmaceutical development.[1] This document provides comprehensive experimental procedures, data presentation formats, and a visual workflow to ensure seamless implementation in a laboratory setting.

Introduction

N-tert-butoxycarbonyl-L-alaninol (Boc-L-alaninol) is a crucial chiral intermediate used in the synthesis of various pharmaceutical compounds. Its purity, particularly its enantiomeric purity, is of paramount importance as the presence of the D-enantiomer can lead to undesirable pharmacological effects in the final drug product. This application note presents a validated HPLC method for the separation and quantification of Boc-L-alaninol from its potential impurities, including its enantiomer, Boc-D-alaninol.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: CHIROBIOTIC® T, 25 cm x 4.6 mm I.D., 5 µm particle size.

• Mobile Phase A: 20 mM Ammonium (B1175870) acetate (B1210297), pH 6.0.

• Mobile Phase B: Methanol (B129727).

• Sample Diluent: Methanol.

• Boc-L-alaninol Reference Standard: Purity ≥98%.[2]

• Boc-L-alaninol Sample: Batch to be tested.

Preparation of Solutions

• Mobile Phase Preparation:

  • Prepare a 20 mM solution of ammonium acetate in HPLC-grade water.

  • Adjust the pH to 6.0 using glacial acetic acid.

  • Filter the solution through a 0.45 µm membrane filter.

• Standard Solution Preparation (0.5 mg/mL):

  • Accurately weigh approximately 25 mg of the Boc-L-alaninol reference standard.

  • Dissolve in a 50 mL volumetric flask with methanol and dilute to the mark.

• Sample Solution Preparation (0.5 mg/mL):

  • Accurately weigh approximately 25 mg of the Boc-L-alaninol sample.

  • Dissolve in a 50 mL volumetric flask with methanol and dilute to the mark.

HPLC Method Parameters

Parameter	Value
Column	CHIROBIOTIC® T, 25 cm x 4.6 mm, 5 µm
Mobile Phase	Isocratic: 90:10 (v/v) Mobile Phase A : Mobile Phase B
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Run Time	20 minutes

System Suitability

To ensure the validity of the analytical results, perform a system suitability test before sample analysis.

• Inject the standard solution five times.

• The relative standard deviation (RSD) of the peak area for the five replicate injections should be ≤ 2.0%.

• The theoretical plates for the Boc-L-alaninol peak should be ≥ 2000.

• The tailing factor for the Boc-L-alaninol peak should be ≤ 2.0.

Data Analysis and Calculations

The purity of the Boc-L-alaninol sample is calculated based on the area normalization method.

Purity (%) = (Area of Boc-L-alaninol Peak / Total Area of All Peaks) x 100

The enantiomeric purity is calculated as follows:

Enantiomeric Purity (% ee) = [(Area of L-enantiomer - Area of D-enantiomer) / (Area of L-enantiomer + Area of D-enantiomer)] x 100

Data Presentation

The quantitative data for a typical batch analysis of Boc-L-alaninol is summarized in the tables below.

Table 1: Chemical Purity of Boc-L-alaninol

Sample ID	Retention Time (min)	Peak Area	Area %
Impurity 1	3.5	15,000	0.5
Boc-L-alaninol	8.2	2,970,000	99.0
Impurity 2	12.1	15,000	0.5
Total	3,000,000	100.0

Table 2: Enantiomeric Purity of Boc-L-alaninol

Enantiomer	Retention Time (min)	Peak Area	Area %
Boc-D-alaninol	7.5	14,850	0.5
Boc-L-alaninol	8.2	2,970,000	99.5
Total	2,984,850	100.0
Enantiomeric Purity (% ee)	99.0

Visualization of Experimental Workflow

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemscene.com [chemscene.com]

Application Notes and Protocols for the Reactions of Boc-L-alaninol with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-butoxycarbonyl-L-alaninol (Boc-L-alaninol) is a versatile chiral building block extensively utilized in organic synthesis, particularly in the fields of medicinal chemistry and drug development.[1] Its structure, featuring a readily available primary alcohol and a protected amine, allows for a wide range of chemical transformations. The tert-butoxycarbonyl (Boc) protecting group offers stability under various reaction conditions and can be selectively removed under mild acidic conditions, making it an ideal starting material for the synthesis of complex chiral molecules.[2] This document provides detailed application notes and experimental protocols for the reaction of Boc-L-alaninol with various electrophiles, including oxidation to the corresponding aldehyde, O-alkylation, O-sulfonylation, Mitsunobu reactions, and urethane (B1682113) formation.

I. Oxidation of Boc-L-alaninol to Boc-L-alaninal

The oxidation of the primary alcohol of Boc-L-alaninol to the corresponding aldehyde, Boc-L-alaninal, is a crucial transformation for subsequent reactions such as reductive amination or olefination. Two common and efficient methods for this oxidation are the Dess-Martin periodinane (DMP) oxidation and the Swern oxidation.[3][4]

Data Presentation: Oxidation of Boc-L-alaninol

Reaction	Oxidizing Agent	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)
Dess-Martin Oxidation	Dess-Martin Periodinane	Dichloromethane (DCM)	Room Temperature	1-3 h	90-95
Swern Oxidation	Oxalyl chloride, DMSO, Triethylamine (B128534)	Dichloromethane (DCM)	-78 to Room Temp.	1-2 h	85-95

Experimental Protocols

1. Dess-Martin Oxidation of Boc-L-alaninol

This method utilizes the hypervalent iodine reagent, Dess-Martin periodinane, for a mild and selective oxidation of the primary alcohol to an aldehyde.[3][5]

• Materials:

  • Boc-L-alaninol

  • Dess-Martin Periodinane (DMP)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

  • Brine

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve Boc-L-alaninol (1.0 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add Dess-Martin periodinane (1.1-1.5 eq.) portion-wise to the stirred solution at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

  • Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃.

  • Stir vigorously until the solid dissolves and the two layers are clear.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to afford the crude Boc-L-alaninal, which can be used in the next step without further purification or purified by flash column chromatography.

2. Swern Oxidation of Boc-L-alaninol

The Swern oxidation employs dimethyl sulfoxide (B87167) (DMSO) activated with oxalyl chloride, followed by the addition of a hindered base like triethylamine.[4][6]

• Materials:

  • Boc-L-alaninol

  • Oxalyl chloride

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Triethylamine (TEA)

  • Dichloromethane (DCM), anhydrous

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a three-necked flask under an inert atmosphere, prepare a solution of oxalyl chloride (1.5 eq.) in anhydrous DCM and cool to -78 °C (dry ice/acetone bath).

  • Slowly add a solution of anhydrous DMSO (2.5 eq.) in anhydrous DCM to the oxalyl chloride solution, maintaining the temperature at -78 °C. Stir for 15-30 minutes.

  • Add a solution of Boc-L-alaninol (1.0 eq.) in anhydrous DCM dropwise to the reaction mixture at -78 °C. Stir for 30-60 minutes.

  • Add triethylamine (5.0 eq.) dropwise to the mixture at -78 °C, and stir for an additional 30 minutes.

  • Allow the reaction to warm to room temperature.

  • Quench the reaction by adding water.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield crude Boc-L-alaninal.

References

• 1. chemimpex.com [chemimpex.com]
• 2. innospk.com [innospk.com]
• 3. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. A Practical Method for the Synthesis of 2-Alkynylpropenals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]

Application Notes and Protocols for Boc-L-alaninol in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of N-(tert-butoxycarbonyl)-L-alaninol (Boc-L-alaninol) in solid-phase peptide synthesis (SPPS), specifically for the preparation of peptides with a C-terminal alcohol functionality. Such peptide alcohols are valuable intermediates and target molecules in medicinal chemistry and drug development, serving as precursors to peptide aldehydes, which are potent enzyme inhibitors.

Introduction to Boc-L-alaninol in SPPS

Boc-L-alaninol is a chiral building block derived from the amino acid L-alanine.[1] Its N-terminus is protected by a tert-butoxycarbonyl (Boc) group, which is labile to mild acids, while its C-terminus is a primary alcohol.[1][2] This structure makes it an ideal starting point for the solid-phase synthesis of peptide C-terminal alcohols. The synthesis commences with the immobilization of Boc-L-alaninol onto a suitable solid support, followed by the stepwise elongation of the peptide chain from the free N-terminus using standard Boc-SPPS protocols.[3][4]

The selection of the solid support is critical for the successful synthesis of peptide alcohols. Resins such as 2-chlorotrityl chloride are particularly well-suited for this purpose due to their ability to form a stable linkage with the hydroxyl group of Boc-L-alaninol under mild conditions, and which can be cleaved under acidic conditions that preserve the final peptide alcohol structure.[5][6]

Data Presentation

The following tables summarize key physicochemical properties of Boc-L-alaninol and representative quantitative parameters for the solid-phase synthesis of a peptide alcohol.

Table 1: Physicochemical Properties of Boc-L-alaninol

Property	Value
CAS Number	79069-13-9
Molecular Formula	C₈H₁₇NO₃
Molecular Weight	175.23 g/mol
Appearance	White to off-white powder
Melting Point	53-58 °C
Purity	≥98%
Storage Temperature	4°C

(Data sourced from multiple chemical suppliers)

Table 2: Representative Quantitative Data for Peptide Alcohol Synthesis

Parameter	Typical Value/Range	Notes
Resin Loading Efficiency	0.4 - 0.8 mmol/g	Dependent on the resin and loading protocol.
Coupling Efficiency per Cycle	>99%	Monitored by qualitative tests (e.g., Kaiser test).
Overall Yield	60 - 85%	Varies with peptide length and sequence.
Final Purity (post-HPLC)	>95%	Dependent on the efficiency of purification.

Experimental Protocols

The following protocols provide a detailed methodology for the solid-phase synthesis of a peptide with a C-terminal alaninol residue.

Protocol 1: Immobilization of Boc-L-alaninol onto 2-Chlorotrityl Chloride Resin

This protocol describes the attachment of Boc-L-alaninol to 2-chlorotrityl chloride resin.

Materials:

• 2-Chlorotrityl chloride resin (100-200 mesh, ~1.6 mmol/g substitution)

• Boc-L-alaninol

• Dichloromethane (DCM), anhydrous

• N,N-Diisopropylethylamine (DIPEA)

• Methanol (MeOH)

• Solid-phase synthesis vessel

• Shaker or agitator

Procedure:

• Resin Swelling: Place the desired amount of 2-chlorotrityl chloride resin in a solid-phase synthesis vessel. Add anhydrous DCM (10-15 mL per gram of resin) and allow the resin to swell for 30 minutes with gentle agitation.

• Activation and Loading:

  • In a separate flask, dissolve Boc-L-alaninol (1.5 equivalents relative to the resin substitution) in anhydrous DCM.

  • Add DIPEA (3.0 equivalents relative to the resin substitution) to the Boc-L-alaninol solution.

  • Drain the DCM from the swollen resin and add the Boc-L-alaninol/DIPEA solution.

  • Agitate the mixture for 2-4 hours at room temperature.

• Capping of Unreacted Sites:

  • Drain the reaction mixture.

  • To cap any unreacted chlorotrityl groups, add a solution of DCM/MeOH/DIPEA (17:2:1, v/v/v) and agitate for 30 minutes.[6]

• Washing:

  • Drain the capping solution.

  • Wash the resin sequentially with DCM (3x), DMF (3x), and MeOH (3x).

• Drying: Dry the resin under vacuum to a constant weight. The loading can be estimated by the weight gain of the resin.

Protocol 2: Peptide Chain Elongation using Boc-SPPS

This protocol outlines a single cycle for the addition of one amino acid to the resin-bound alaninol.

Materials:

• Boc-L-alaninol-loaded resin

• Boc-protected amino acids

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA)

• Coupling reagents (e.g., HBTU/HOBt or DCC/HOBt)

• N,N-Dimethylformamide (DMF)

• Solid-phase synthesis vessel

• Shaker or agitator

Procedure:

• Resin Swelling: Swell the Boc-L-alaninol-loaded resin in DCM for 30 minutes.

• Boc Deprotection:

  • Drain the DCM.

  • Add a solution of 50% TFA in DCM to the resin and agitate for 30 minutes.[4]

  • Drain the TFA solution and wash the resin with DCM (3x).

• Neutralization:

  • Add a solution of 10% DIPEA in DCM to the resin and agitate for 5 minutes.

  • Drain the neutralization solution and repeat the step.

  • Wash the resin with DCM (3x).

• Amino Acid Coupling:

  • In a separate vessel, dissolve the next Boc-protected amino acid (3 equivalents) and a coupling agent (e.g., HBTU, 3 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the solution to activate the amino acid.

  • Add the activated amino acid solution to the neutralized resin and agitate for 1-2 hours.

• Monitoring: Perform a qualitative Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat steps 1-6 for each subsequent amino acid in the peptide sequence.

Protocol 3: Cleavage of the Peptide Alcohol from the Resin

This protocol describes the final cleavage of the peptide alcohol from the 2-chlorotrityl resin.

Materials:

• Peptidyl-resin

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Triisopropylsilane (TIS) (as a scavenger)

• Cold diethyl ether

• Centrifuge

Procedure:

• Resin Preparation: Wash the final peptidyl-resin with DCM and dry it thoroughly under vacuum.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA/TIS/DCM (e.g., 1:5:94 v/v/v). The mild acidic condition is sufficient to cleave the peptide from the 2-chlorotrityl resin while keeping acid-labile side-chain protecting groups intact if desired. For full deprotection, a stronger acid cocktail may be required.

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried resin (10 mL per gram of resin).

  • Agitate the mixture at room temperature for 1-2 hours.

• Peptide Precipitation and Isolation:

  • Filter the resin and collect the filtrate.

  • Concentrate the filtrate under reduced pressure.

  • Add cold diethyl ether to the concentrated solution to precipitate the crude peptide alcohol.

  • Centrifuge the mixture to pellet the peptide.

  • Wash the peptide pellet with cold diethyl ether.

• Drying: Dry the crude peptide alcohol under vacuum.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Mandatory Visualization

Caption: Workflow for the solid-phase synthesis of a C-terminal peptide alcohol using Boc-L-alaninol.

Caption: The iterative cycle of Boc-based solid-phase peptide synthesis.

References

• 1. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 2. Practical synthesis of peptide C-terminal aldehyde on a solid support - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Boc / Bzl Solid Phase Synthesis - Sunresin [seplite.com]
• 4. chempep.com [chempep.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. chem.uci.edu [chem.uci.edu]

Application Notes and Protocols for the Enzymatic Resolution of Boc-alaninol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chirally pure amino alcohols are vital building blocks in the synthesis of pharmaceuticals and other bioactive molecules. N-Boc-alaninol, a protected form of alaninol, is a key intermediate in the synthesis of various chiral ligands, auxiliaries, and peptide-based drugs. The separation of its enantiomers is a critical step to ensure the stereochemical integrity and efficacy of the final product. Enzymatic kinetic resolution offers a highly selective, mild, and environmentally friendly alternative to traditional chemical resolution methods.

This document provides detailed application notes and protocols for the enzymatic kinetic resolution of racemic Boc-alaninol via lipase-catalyzed acylation. The protocol focuses on the use of Novozym® 435, a commercially available immobilized lipase (B570770) B from Candida antarctica, which is well-regarded for its broad substrate specificity and high enantioselectivity in organic media. Additionally, a detailed protocol for the analytical separation of the resulting enantiomers using chiral High-Performance Liquid Chromatography (HPLC) is provided.

Principle of the Method

The enzymatic resolution of racemic Boc-alaninol is based on the principle of kinetic resolution. In this process, a chiral catalyst (enzyme) selectively catalyzes the transformation of one enantiomer of a racemic mixture at a much faster rate than the other. In this application, the lipase Novozym® 435 is used to selectively acylate one of the Boc-alaninol enantiomers, typically the (R)-enantiomer, using an acyl donor such as vinyl acetate (B1210297). This results in a mixture of the acylated (R)-Boc-alaninol and the unreacted (S)-Boc-alaninol, which can then be separated by conventional chromatographic techniques. The enantiomeric excess (e.e.) of the product and the remaining substrate is determined by chiral HPLC analysis.

Data Presentation

The following tables summarize typical quantitative data obtained from the enzymatic resolution of Boc-alaninol and the chiral HPLC analysis. Please note that these values are representative and can vary based on specific experimental conditions.

Table 1: Lipase-Catalyzed Kinetic Resolution of Racemic Boc-alaninol

Parameter	Value	Reference
Enzyme	Novozym® 435 (Immobilized Candida antarctica lipase B)	General knowledge from biocatalysis literature
Substrate	(±)-N-Boc-alaninol	-
Acyl Donor	Vinyl Acetate	Commonly used acyl donor for irreversible transesterification
Solvent	Methyl tert-butyl ether (MTBE)	A common solvent for lipase-catalyzed reactions
Temperature	30 - 40 °C	Optimal range for Novozym® 435 activity and stability
Enzyme Loading	10 - 20 mg/mL	Typical enzyme concentration for efficient conversion
Substrate Concentration	10 - 50 mM	A common substrate concentration range
Molar Ratio (Acyl Donor:Substrate)	2:1 to 5:1	Excess acyl donor drives the reaction forward
Reaction Time	24 - 48 hours	Dependent on desired conversion and enantiomeric excess
Conversion	~50%	Ideal for achieving high e.e. for both enantiomers
Enantiomeric Excess (e.e.) of remaining (S)-Boc-alaninol	>95%	Expected outcome at ~50% conversion
Enantiomeric Excess (e.e.) of (R)-Boc-alaninol acetate	>95%	Expected outcome at ~50% conversion
Enantioselectivity (E-value)	>100	Indicates high selectivity of the enzyme

Table 2: Chiral HPLC Method Parameters for Boc-alaninol Enantiomers

Parameter	Description	Reference
Instrumentation	HPLC system with UV detector	[1][2]
Chiral Stationary Phase	CHIROBIOTIC® T, 5 µm, 250 x 4.6 mm	[1]
Mobile Phase	90:10 (v/v) 20 mM Ammonium (B1175870) Acetate (pH 6.0) : Methanol (B129727)	[1]
Flow Rate	1.0 mL/min	[1]
Column Temperature	25 °C	[1]
Detection Wavelength	210 - 230 nm	[1]
Injection Volume	5 - 20 µL	Standard practice
Sample Preparation	Dilute reaction aliquot in mobile phase or methanol	Standard practice
Expected Elution Order	To be determined with racemic and single enantiomer standards	[2]

Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of (±)-N-Boc-alaninol

This protocol describes the lipase-catalyzed acylation of racemic Boc-alaninol.

Materials:

• (±)-N-Boc-alaninol

• Novozym® 435

• Vinyl acetate

• Methyl tert-butyl ether (MTBE), anhydrous

• Magnetic stirrer with heating

• Reaction vessel (e.g., screw-cap vial or round-bottom flask)

• Standard laboratory glassware

Procedure:

• To a 25 mL screw-cap vial, add (±)-N-Boc-alaninol (e.g., 175 mg, 1.0 mmol).

• Add 10 mL of anhydrous MTBE to dissolve the substrate.

• Add vinyl acetate (e.g., 258 mg, 3.0 mmol, 3 molar equivalents).

• Add Novozym® 435 (e.g., 100 mg, 10 mg/mL).

• Seal the vial and place it on a magnetic stirrer with heating set to 40 °C.

• Stir the reaction mixture at a moderate speed.

• Monitor the reaction progress by taking small aliquots (e.g., 50 µL) at regular intervals (e.g., 4, 8, 12, 24, 48 hours).

• For each aliquot, filter off the enzyme and dilute with the mobile phase for chiral HPLC analysis to determine the conversion and enantiomeric excess of the substrate and product.

• Once the desired conversion (ideally close to 50%) and high enantiomeric excess are achieved, stop the reaction by filtering off the enzyme.

• The immobilized enzyme can be washed with fresh solvent, dried, and potentially reused.

• Evaporate the solvent from the filtrate under reduced pressure to obtain a mixture of (S)-N-Boc-alaninol and (R)-N-Boc-alaninol acetate.

• Separate the unreacted substrate from the product by column chromatography on silica (B1680970) gel.

Protocol 2: Chiral HPLC Analysis of Boc-alaninol Enantiomers

This protocol is for the determination of enantiomeric excess (e.e.) of Boc-alaninol.

Materials and Equipment:

• HPLC system with a UV detector

• Chiral column: CHIROBIOTIC® T (250 x 4.6 mm, 5 µm) or equivalent

• Ammonium acetate

• Methanol (HPLC grade)

• Deionized water

• pH meter

• Syringe filters (0.45 µm)

• Racemic (±)-N-Boc-alaninol standard

• Samples from the enzymatic resolution

Procedure:

• Mobile Phase Preparation:

  • Prepare a 20 mM ammonium acetate solution in deionized water.

  • Adjust the pH of the ammonium acetate solution to 6.0 with acetic acid or ammonium hydroxide.

  • Prepare the mobile phase by mixing the 20 mM ammonium acetate buffer (pH 6.0) and methanol in a 90:10 (v/v) ratio.[1]

  • Degas the mobile phase before use.

• HPLC System Setup:

  • Install the chiral column in the HPLC system.

  • Set the column temperature to 25 °C.[1]

  • Set the flow rate to 1.0 mL/min.[1]

  • Set the UV detector to a wavelength of 230 nm.[1]

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Sample Preparation:

  • Prepare a stock solution of racemic (±)-N-Boc-alaninol (e.g., 1 mg/mL) in methanol to determine the retention times of the two enantiomers.

  • For reaction monitoring, take a 50 µL aliquot from the reaction mixture, filter it, and dilute it with 950 µL of methanol or mobile phase.

• Injection and Data Analysis:

  • Inject the racemic standard to identify the peaks corresponding to the (R)- and (S)-enantiomers.

  • Inject the prepared samples from the enzymatic reaction.

  • Integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess (e.e.) using the following formula:

    • e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

    • Where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively.

  • Calculate the conversion (c) based on the disappearance of the starting material or the appearance of the product.

Visualizations

Caption: Workflow for the enzymatic kinetic resolution of Boc-alaninol.

Caption: Simplified mechanism of lipase-catalyzed acylation of Boc-alaninol.

References

• 1. Sigma-Aldrich [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: The Use of Boc-L-alaninol in the Synthesis of Unnatural Amino Acids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of Boc-L-alaninol as a versatile chiral building block for the synthesis of diverse unnatural amino acids. The protocols detailed herein are designed to be a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug discovery.

Introduction

Unnatural amino acids are crucial components in modern drug discovery and chemical biology. Their incorporation into peptides and other molecular scaffolds can lead to enhanced biological activity, increased metabolic stability, and novel pharmacological properties. Boc-L-alaninol, a commercially available and optically pure amino alcohol, serves as an excellent starting material for the asymmetric synthesis of a wide array of unnatural amino acids. Its N-terminal tert-butoxycarbonyl (Boc) protecting group is stable under various reaction conditions and can be readily removed under mild acidic conditions, while the primary hydroxyl group offers a versatile handle for chemical modification.[1]

This document outlines a general and efficient strategy for the synthesis of unnatural amino acids starting from Boc-L-alaninol. The core of this strategy involves the oxidation of Boc-L-alaninol to the corresponding chiral aldehyde, N-Boc-L-alaninal, which then serves as a key intermediate for the introduction of various side chains.

General Synthetic Workflow

The synthesis of unnatural amino acids from Boc-L-alaninol can be conceptualized as a three-stage process:

• Activation: Oxidation of the primary alcohol of Boc-L-alaninol to the aldehyde.

• Elaboration: Introduction of a new side chain by reacting the aldehyde with a suitable nucleophile.

• Finalization: Conversion of the resulting functional group to a carboxylic acid to yield the final unnatural amino acid.

Caption: General workflow for synthesizing unnatural amino acids from Boc-L-alaninol.

Data Presentation

The following table summarizes the typical yields for the key transformations involved in the synthesis of unnatural amino acids from Boc-L-alaninol. These yields are representative and may vary depending on the specific substrate and reaction conditions.

Step	Transformation	Reagents	Typical Yield (%)
1	Swern Oxidation of Boc-L-alaninol	(COCl)₂, DMSO, Et₃N	85-95
2a	Wittig Reaction with N-Boc-L-alaninal	Phosphorus ylide	70-90
2b	Grignard Reaction with N-Boc-L-alaninal	Grignard reagent (R-MgBr)	60-85
2c	Reductive Amination of N-Boc-L-alaninal	R-NH₂, NaBH₃CN	70-90
3	Oxidation to Carboxylic Acid	Jones Reagent (CrO₃/H₂SO₄)	70-85

Experimental Protocols

Caution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Protocol 1: Swern Oxidation of Boc-L-alaninol to N-Boc-L-alaninal

This protocol describes the mild oxidation of the primary alcohol of Boc-L-alaninol to the corresponding aldehyde using Swern conditions.[2][3][4] This reaction is known for its high yields and minimal racemization.[3]

Materials:

• Boc-L-alaninol

• Oxalyl chloride ((COCl)₂)

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (DCM), anhydrous

• Dry ice/acetone (B3395972) bath

• Standard glassware for anhydrous reactions

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and two addition funnels under an inert atmosphere (e.g., nitrogen or argon).

• To the flask, add anhydrous DCM (0.5 M solution based on Boc-L-alaninol) and cool the solution to -78 °C using a dry ice/acetone bath.

• To one of the addition funnels, add a solution of oxalyl chloride (1.5 equivalents) in anhydrous DCM. To the other, add a solution of DMSO (2.2 equivalents) in anhydrous DCM.

• Add the oxalyl chloride solution dropwise to the stirred DCM in the flask, maintaining the temperature at -78 °C.

• After the addition is complete, add the DMSO solution dropwise. Stir the resulting mixture for 15 minutes at -78 °C.

• Dissolve Boc-L-alaninol (1.0 equivalent) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture. Stir for 45 minutes at -78 °C.

• Add triethylamine (5.0 equivalents) dropwise to the reaction mixture. The mixture may become thick.

• After 15 minutes, remove the cooling bath and allow the reaction to warm to room temperature.

• Quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude N-Boc-L-alaninal. The product is often used in the next step without further purification.

Caption: Simplified mechanism of the Swern oxidation of Boc-L-alaninol.

Protocol 2: Side-Chain Elaboration of N-Boc-L-alaninal

The following are representative protocols for introducing new side chains onto the N-Boc-L-alaninal intermediate.

Materials:

• N-Boc-L-alaninal (from Protocol 1)

• Appropriate phosphonium (B103445) salt (e.g., methyltriphenylphosphonium (B96628) bromide)

• Strong base (e.g., n-butyllithium or potassium tert-butoxide)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Standard glassware for anhydrous reactions

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend the phosphonium salt (1.1 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C and add the strong base dropwise. Stir the mixture until the ylide is formed (often indicated by a color change).

• Cool the ylide solution to -78 °C and add a solution of N-Boc-L-alaninal (1.0 equivalent) in anhydrous THF dropwise.

• Allow the reaction to stir at -78 °C for 1 hour and then warm to room temperature overnight.

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to obtain the Boc-protected amino alkene.

Materials:

• N-Boc-L-alaninal (from Protocol 1)

• Grignard reagent (e.g., phenylmagnesium bromide in THF)

• Anhydrous diethyl ether or THF

• Standard glassware for anhydrous reactions

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve N-Boc-L-alaninal (1.0 equivalent) in anhydrous diethyl ether or THF.

• Cool the solution to 0 °C.

• Add the Grignard reagent (1.2 equivalents) dropwise.

• Stir the reaction at 0 °C for 1-2 hours or until completion as monitored by TLC.

• Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to yield the Boc-protected secondary amino alcohol.

Materials:

• N-Boc-L-alaninal (from Protocol 1)

• Primary or secondary amine (1.1 equivalents)

• Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) (1.5 equivalents)

• Methanol (B129727) or dichloroethane (DCE)

• Acetic acid (catalytic amount)

Procedure:

• Dissolve N-Boc-L-alaninal (1.0 equivalent) and the amine (1.1 equivalents) in methanol or DCE.

• Add a catalytic amount of acetic acid to facilitate imine formation.

• Stir the mixture at room temperature for 1-2 hours.

• Add the reducing agent in portions.

• Stir the reaction at room temperature overnight.

• Quench the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine, then dry over Na₂SO₄, filter, and concentrate.

• Purify the product by flash column chromatography.

Caption: Synthetic pathways from the N-Boc-L-alaninal intermediate.

Protocol 3: Final Oxidation to the Unnatural Amino Acid

This protocol describes the oxidation of the alcohol functionality in the elaborated intermediate to a carboxylic acid. Jones oxidation is a robust method for this transformation.

Materials:

• Boc-protected amino alcohol intermediate (from Protocol 2b)

• Jones reagent (prepared from CrO₃, H₂SO₄, and water)

• Acetone

Procedure:

• Dissolve the Boc-protected amino alcohol (1.0 equivalent) in acetone and cool the solution to 0 °C in an ice bath.

• Add Jones reagent dropwise with vigorous stirring until the orange color of the reagent persists.

• Stir the reaction at 0 °C for 1 hour and then at room temperature for an additional 2-4 hours.

• Quench the reaction by adding isopropanol (B130326) until the orange color disappears.

• Remove the acetone under reduced pressure.

• Add water to the residue and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization to obtain the final Boc-protected unnatural amino acid.

The Boc protecting group can be removed, if desired, by treatment with an acid such as trifluoroacetic acid (TFA) in DCM.

Conclusion

Boc-L-alaninol is a highly valuable and versatile starting material for the synthesis of a wide range of enantiomerically pure unnatural amino acids. The synthetic strategy outlined in these application notes, centered around the formation and subsequent elaboration of N-Boc-L-alaninal, provides a robust and adaptable platform for the creation of novel building blocks for peptide and medicinal chemistry. The provided protocols offer a solid foundation for researchers to explore the synthesis of custom-designed unnatural amino acids to advance their research and development programs.

References

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 3. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 4. Toward the Total Synthesis of FR901483: Concise Synthesis of the Azatricyclic Skeleton - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Oxidation of Boc-L-alaninol to Boc-L-alaninal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and comparative data for the oxidation of tert-butoxycarbonyl (Boc)-L-alaninol to the corresponding aldehyde, Boc-L-alaninal. The synthesis of chiral α-amino aldehydes is a critical step in the development of various pharmaceutical agents, including protease inhibitors and peptide-based therapeutics. The protocols outlined below describe three common and effective oxidation methods: Swern Oxidation, Dess-Martin Periodinane (DMP) Oxidation, and Parikh-Doering Oxidation.

Data Presentation: Comparison of Oxidation Protocols

The following table summarizes quantitative data for the different methods used in the oxidation of Boc-L-alaninol and related N-Boc protected amino alcohols. Yields and reaction times can vary based on the specific substrate and reaction scale.

Oxidation Method	Oxidizing Agent	Typical Co-Reagents/Solvents	Temperature (°C)	Reaction Time (h)	Reported Yield (%)	Key Considerations
Swern Oxidation	Oxalyl chloride, DMSO	Triethylamine (B128534), Dichloromethane (DCM)	-78 to room temp.	1 - 3	79 - 96	Requires cryogenic temperatures; produces malodorous dimethyl sulfide. Minimal racemization reported with Hünig's base.[1][2]
Dess-Martin Oxidation	Dess-Martin Periodinane (DMP)	Dichloromethane (DCM) or Chloroform	Room temp.	0.5 - 2	~95	Mild conditions, high chemoselectivity, and no epimerization of N-protected amino alcohols.[3][4]
Parikh-Doering Oxidation	Sulfur trioxide pyridine (B92270) complex, DMSO	Triethylamine or DIPEA, DCM	0 to room temp.	1 - 4	84 - >90	Operationally simple, avoids cryogenic temperatures, and minimizes side products.[5][6][7]

Experimental Protocols

Detailed methodologies for the key oxidation experiments are provided below.

Protocol 1: Swern Oxidation

This protocol is adapted from procedures for the oxidation of N-Boc protected amino alcohols.[1]

Materials:

• Boc-L-alaninol

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve oxalyl chloride (1.5 equivalents) in anhydrous DCM (0.2 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of DMSO (2.5 equivalents) in anhydrous DCM to the reaction mixture, maintaining the temperature below -70 °C.

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of Boc-L-alaninol (1.0 equivalent) in anhydrous DCM dropwise over 20-30 minutes, ensuring the internal temperature does not exceed -65 °C.

• Stir the reaction mixture for 45 minutes at -78 °C.

• Add triethylamine or diisopropylethylamine (5.0 equivalents) dropwise, keeping the temperature below -65 °C.

• After the addition is complete, stir the mixture at -78 °C for 30 minutes, then allow it to warm to room temperature over 1 hour.

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude Boc-L-alaninal.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel.

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation

This protocol utilizes the mild and selective properties of DMP for the oxidation of sensitive substrates like N-Boc amino alcohols.[3][4]

Materials:

• Boc-L-alaninol

• Dess-Martin Periodinane (DMP)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Sodium thiosulfate

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve Boc-L-alaninol (1.0 equivalent) in anhydrous DCM (0.1 M) under a nitrogen atmosphere.

• Add Dess-Martin Periodinane (1.1 - 1.5 equivalents) to the solution in one portion at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 0.5 to 2 hours.

• Upon completion, dilute the reaction mixture with diethyl ether.

• Quench the reaction by adding a 1:1 mixture of saturated aqueous sodium bicarbonate solution and a 10% aqueous solution of sodium thiosulfate. Stir vigorously until the layers are clear.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography if necessary.

Protocol 3: Parikh-Doering Oxidation

This method offers a convenient, non-cryogenic alternative for DMSO-based oxidations.[5][7]

Materials:

• Boc-L-alaninol

• Sulfur trioxide pyridine complex (SO₃·py)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Brine

Procedure:

• In a round-bottom flask, dissolve Boc-L-alaninol (1.0 equivalent) and DIPEA (3.0 - 5.0 equivalents) in a mixture of anhydrous DCM and anhydrous DMSO (e.g., 1:1 v/v, 0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Add the sulfur trioxide pyridine complex (2.0 - 3.0 equivalents) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into brine and transfer to a separatory funnel.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent under reduced pressure.

• Purify the resulting crude aldehyde by flash column chromatography.

Visualizations

Experimental Workflow for Oxidation of Boc-L-alaninol

Caption: General workflow for the oxidation of Boc-L-alaninol.

Signaling Pathway of Activated DMSO Oxidations

Caption: Mechanism of activated DMSO oxidations.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. tsijournals.com [tsijournals.com]
• 3. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 4. Dess-Martin Oxidation [organic-chemistry.org]
• 5. Parikh-Doering Oxidation | NROChemistry [nrochemistry.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Boc-L-alaninol Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of Boc-L-alaninol synthesis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of Boc-L-alaninol, providing potential causes and solutions in a question-and-answer format.

Q1: My overall yield for Boc-L-alaninol synthesis is low. What are the common causes?

Low overall yield can stem from inefficiencies in one or more steps of the synthesis. The most common synthesis route involves the esterification of L-alanine, followed by Boc protection, and finally, reduction to Boc-L-alaninol.[1] Inefficiencies at any of these stages will impact the final yield. It is crucial to monitor the completion of each reaction using techniques like Thin Layer Chromatography (TLC).[1][2] Mechanical losses during product separation and purification can also significantly reduce yields, especially on a smaller scale.[3]

Q2: I am experiencing a low yield during the reduction of N-Boc-L-alanine methyl ester with sodium borohydride (B1222165). How can I improve this step?

A common issue in the reduction step is the hydrolysis of the ester starting material. To minimize this, it is crucial to maintain anhydrous conditions as much as possible. One reported method with a high yield (95.8%) involves the use of calcium chloride with sodium borohydride in a mixture of methanol (B129727) and tetrahydrofuran (B95107).[1] The reaction temperature should also be carefully controlled; gradually increasing the temperature to 70°C and running the reaction for 15-20 hours has been shown to be effective.[1]

Another approach to consider is the direct reduction of an inorganic acid salt of the L-alanine ester with a large excess of sodium borohydride (3.0-5.0 equivalents).[4][5] This method avoids a separate neutralization step where hydrolysis can occur, thus potentially improving the yield.[4]

Q3: The Boc protection of L-alanine methyl ester hydrochloride is not going to completion. What could be the problem?

Incomplete Boc protection can be due to several factors. Ensure that at least one equivalent of a suitable base, such as triethylamine (B128534), is used to neutralize the hydrochloride salt before the addition of di-tert-butyl dicarbonate (B1257347) (Boc)₂O.[1][2] The reaction is typically carried out at room temperature for about 5 hours.[1] Using a slight excess of (Boc)₂O (1.1 to 1.2 equivalents) can also help drive the reaction to completion.[2] Monitoring the reaction by TLC is essential to determine the point of completion before proceeding with the workup.[1]

Q4: I am having difficulty with the purification of the final Boc-L-alaninol product. It is an oil or a sticky solid. What can I do?

Boc-L-alaninol can sometimes be obtained as an oil or a low-melting solid.[6] If crystallization is difficult, adding seed crystals to the oily product and allowing it to stand at room temperature can induce solidification.[6] Subsequently, slurrying the solidified mass in a non-polar solvent like cyclohexane (B81311) or diethyl ether can help in obtaining a filterable solid.[6] Purification can also be achieved through column chromatography on silica (B1680970) gel.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to prepare Boc-L-alaninol?

There are two primary methods for the synthesis of N-Boc-L-alaninol starting from L-alanine:

• Method A: A three-step process involving:

  • Esterification of L-alanine to form L-alanine methyl ester hydrochloride.[1][2]

  • Boc protection of the amino group to yield N-Boc-L-alanine methyl ester.[1][2]

  • Reduction of the methyl ester to the corresponding alcohol, N-Boc-L-alaninol.[1][2]

• Method B: A two-step process involving:

  • Reduction of L-alanine directly to L-alaninol (B1674331) using a strong reducing agent like lithium aluminum hydride (LiAlH₄).[2]

  • Boc protection of the resulting L-alaninol.[2]

Q2: What is the role of the Boc protecting group?

The tert-butoxycarbonyl (Boc) group is used to protect the amino group of L-alanine or L-alaninol.[7][8] This protection is crucial as it prevents the amino group from participating in unwanted side reactions during subsequent synthetic steps, particularly the reduction of the carboxylic acid or ester functionality.[7] The Boc group is stable under various reaction conditions but can be easily removed under mild acidic conditions, such as with trifluoroacetic acid (TFA).[7]

Q3: What are the expected yields for the different steps in the synthesis of Boc-L-alaninol?

The following table summarizes the reported yields for the key steps in the synthesis of N-Boc-L-alaninol via Method A.

Step	Product	Reagents	Yield (%)	Reference
Esterification	L-Alanine methyl ester hydrochloride	L-Alanine, Methanol, Thionyl chloride	99.6%	[1][2]
Boc Protection	N-Boc-L-alanine methyl ester	L-Alanine methyl ester hydrochloride, Di-tert-butyl dicarbonate, Triethylamine	92.2%	[1][2]
Reduction	N-Boc-L-alaninol	N-Boc-L-alanine methyl ester, Sodium borohydride, Calcium chloride	95.8%	[1][2]

Experimental Protocols

Method A: Esterification, Boc Protection, and Reduction[1][2]

Step 1: Preparation of L-Alanine methyl ester hydrochloride

• Suspend L-alanine in methanol in a three-neck flask equipped with a mechanical stirrer.

• Cool the mixture in an ice bath.

• Slowly add thionyl chloride dropwise.

• Set up a gas absorption device.

• Reflux the reaction mixture for 5-8 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, evaporate the methanol under reduced pressure.

• Wash the resulting residue with toluene (B28343) (3 x 120 mL).

• Evaporate the remaining toluene under reduced pressure to obtain the product as a white solid.

Step 2: Preparation of N-Boc-L-alanine methyl ester

• To a three-neck flask, add L-alanine methyl ester hydrochloride, triethylamine, and dichloromethane (B109758).

• Slowly add di-tert-butyl dicarbonate, followed by more dichloromethane.

• Carry out the reaction at room temperature for 5 hours.

• Monitor for completion by TLC.

• Quench the reaction with water.

• Separate the dichloromethane layer and extract the aqueous layer with dichloromethane (2 x 500 mL).

• Combine the organic phases, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain the product.

Step 3: Preparation of N-Boc-L-alaninol

• Add crushed calcium chloride to a three-neck flask, followed by methanol and tetrahydrofuran.

• Cool the mixture in an ice bath and stir for 30 minutes.

• Add sodium borohydride in batches.

• Slowly add a solution of N-Boc-L-alanine methyl ester in tetrahydrofuran.

• Gradually raise the temperature to 70°C and maintain for 15-20 hours.

• Monitor for completion by TLC.

• Pour the reaction mixture into a large amount of ice water and filter the solid residue.

• Wash the residue with dichloromethane (3 x 500 mL) and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 1 L).

• Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain N-Boc-L-alaninol as a white solid.

Method B: Reduction and Boc Protection[2]

Step 1: Preparation of L-Alaninol

• Flush a flask with nitrogen and add a suspension of lithium aluminum hydride in anhydrous tetrahydrofuran (THF).

• Cool the mixture to 10°C using an ice bath.

• Add L-alanine in portions over 30 minutes. Caution: Vigorous hydrogen gas evolution.

• Remove the ice bath, allow the mixture to warm to room temperature, and then reflux for 16 hours.

• Cool the reaction mixture to 10°C and dilute with diethyl ether.

• Quench the reaction by the slow, dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Stir the resulting white precipitate for 30 minutes and then filter.

• Wash the filter cake with diethyl ether (3 x 150 mL).

• Combine the organic filtrates, dry with anhydrous sodium sulfate, and concentrate under reduced pressure to obtain L-alaninol.

Step 2: Boc Protection of L-Alaninol

• Dissolve L-alaninol in a suitable solvent (e.g., dichloromethane or a dioxane/water mixture).

• Add a base, such as triethylamine or sodium hydroxide.

• Add di-tert-butyl dicarbonate ((Boc)₂O) (typically 1.1 to 1.2 equivalents) portion-wise or dissolved in the reaction solvent.

• Stir the reaction at room temperature until completion, as monitored by TLC.

• Perform an aqueous workup to remove excess reagents and byproducts.

• Extract the product into an organic solvent, dry, and concentrate to yield N-Boc-L-alaninol.

Visualizations

Caption: Workflow for Boc-L-alaninol Synthesis (Method A).

References

• 1. Page loading... [guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. sciencemadness.org [sciencemadness.org]
• 4. JPH06199747A - Production of l-alaninol - Google Patents [patents.google.com]
• 5. The Versatile Role of L-Alaninol in Chemical Synthesis and Pharmaceutical Applications_Chemicalbook [chemicalbook.com]
• 6. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]
• 8. BOC-L-Alanine (15761-38-3) at Nordmann - nordmann.global [nordmann.global]

Technical Support Center: Purification of Boc-L-alaninol by Chromatography

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of Boc-L-alaninol using column chromatography. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your laboratory work.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic purification of Boc-L-alaninol.

Question: Why is my purified Boc-L-alaninol showing an extra spot on the TLC plate that corresponds to L-alaninol (deprotected product)?

Answer: This is likely due to the cleavage of the acid-sensitive tert-butoxycarbonyl (Boc) protecting group. This can occur under acidic conditions, which may be present if you are using certain solvents or if the silica (B1680970) gel itself is acidic.

• Solution:

  • Neutralize your eluent system by adding a small amount of a non-nucleophilic base, such as triethylamine (B128534) (typically 0.1-1% v/v), to your mobile phase.[1]

  • Consider using deactivated or neutral silica gel for your column. Silica gel can be deactivated by mixing it with a small percentage of water or by pre-treating it with a solution of triethylamine in your non-polar solvent.

  • Avoid using highly acidic solvents in your mobile phase. If acidic conditions are necessary for other reasons, minimize the time the compound spends on the column and work at lower temperatures if possible.

Question: My Boc-L-alaninol is streaking or tailing on the TLC plate and the column. What could be the cause and how can I fix it?

Answer: Streaking or tailing is often caused by the interaction of the free hydroxyl and the secondary amine (even though protected) of Boc-L-alaninol with the acidic silanol (B1196071) groups on the silica gel surface. This can lead to poor separation and reduced yield.

• Solution:

  • As with deprotection issues, adding a small amount of triethylamine (0.1-1%) to your eluent system can help to block the active sites on the silica gel and improve peak shape.[1]

  • Ensure your sample is fully dissolved in a minimal amount of the mobile phase before loading it onto the column. Using a solvent that is too strong to dissolve the sample can cause it to precipitate on the column, leading to streaking.

  • Overloading the column can also cause streaking. Ensure you are using an appropriate amount of silica gel for the amount of crude product you are purifying. A general rule of thumb is a 30:1 to 100:1 ratio of silica gel to crude material by weight.

Question: I am not getting good separation between Boc-L-alaninol and a non-polar impurity. How can I improve the resolution?

Answer: Poor separation between compounds with different polarities can usually be resolved by adjusting the polarity of the mobile phase.

• Solution:

  • Decrease the polarity of your eluent system. For a common system like ethyl acetate (B1210297)/hexane, this means decreasing the percentage of ethyl acetate. This will increase the retention time of both compounds but should improve the separation between them.

  • To optimize your solvent system, aim for a retention factor (Rf) of 0.2-0.3 for Boc-L-alaninol on your analytical TLC plate.[1] A lower Rf value generally leads to better separation on the column.[2]

  • Consider trying a different solvent system altogether. For example, dichloromethane (B109758)/methanol can sometimes provide different selectivity compared to ethyl acetate/hexane.

Question: My compound is not eluting from the column, or the recovery is very low. What should I do?

Answer: This could be due to several factors, including the compound being too polar for the chosen solvent system, decomposition on the silica gel, or improper packing of the column.

• Solution:

  • Gradually increase the polarity of your mobile phase. If you started with a low polarity solvent, you can create a step gradient by sequentially increasing the percentage of the more polar solvent.

  • To check for decomposition on silica, you can run a small stability test. Spot your compound on a TLC plate, let it sit for a few hours, and then develop it to see if any new spots have appeared.[3]

  • Ensure your column is packed properly to avoid channeling, which can lead to poor elution. The silica gel should be a homogenous slurry, and the bed should be level.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the TLC analysis of Boc-L-alaninol?

A1: A common and effective starting point for the TLC analysis of Boc-L-alaninol is a mixture of ethyl acetate and hexane. A ratio of 30:70 (v/v) ethyl acetate:hexane is a good initial system to try. You can then adjust the ratio to achieve the desired Rf value.

Q2: How can I visualize Boc-L-alaninol on a TLC plate?

A2: Boc-L-alaninol is not UV active, so you will need to use a chemical stain for visualization. A potassium permanganate (B83412) (KMnO4) stain is a good general-purpose stain that will react with the alcohol group of Boc-L-alaninol, appearing as a yellow or light brown spot on a purple background.

Q3: What are the potential impurities I should be looking for during the purification of Boc-L-alaninol?

A3: Potential impurities will depend on the synthetic route used. Common impurities can include unreacted starting materials such as L-alanine derivatives, by-products from the Boc-protection step like di-tert-butyl dicarbonate (B1257347) (Boc anhydride) and its decomposition products, and any reagents used in the reduction step.

Q4: What are the recommended storage conditions for purified Boc-L-alaninol?

A4: Boc-L-alaninol should be stored in a cool, dry place. It is often recommended to store it at 2-8°C.[4][5][6] As it is sensitive to moisture and acidic conditions, it should be kept in a tightly sealed container.[7]

Experimental Protocol: Flash Column Chromatography of Boc-L-alaninol

This protocol provides a general methodology for the purification of Boc-L-alaninol by flash column chromatography.

1. Materials and Equipment:

• Crude Boc-L-alaninol

• Silica gel (flash grade, 40-63 µm)

• Glass chromatography column

• Eluent solvents (e.g., ethyl acetate, hexane, dichloromethane, methanol)

• Triethylamine (optional)

• TLC plates (silica gel coated)

• TLC developing chamber

• Potassium permanganate stain

• Collection tubes or flasks

• Rotary evaporator

2. Procedure:

• TLC Analysis and Solvent System Selection:

  • Dissolve a small amount of your crude Boc-L-alaninol in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution onto a TLC plate.

  • Develop the TLC plate in a chamber containing a pre-equilibrated solvent system. Start with a 30:70 ethyl acetate/hexane mixture.

  • Adjust the solvent ratio until the Rf of the Boc-L-alaninol spot is between 0.2 and 0.3.[1] This will be your starting eluent for the column.

• Column Packing:

  • Choose an appropriately sized column for the amount of crude material you need to purify.

  • Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexane).

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica to settle into a packed bed. You can gently tap the column to aid in packing.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance when adding the solvent and sample.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer.

• Sample Loading:

  • Dissolve your crude Boc-L-alaninol in a minimal amount of a suitable solvent (dichloromethane is often a good choice).

  • Alternatively, you can perform a "dry loading" by adsorbing your crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add your starting eluent to the column.

  • Begin collecting fractions. The size of the fractions will depend on the size of your column.

  • Monitor the elution of your compound by performing TLC analysis on the collected fractions.

  • If your compound is eluting too slowly, you can gradually increase the polarity of your mobile phase (e.g., increase the percentage of ethyl acetate).

• Product Isolation:

  • Combine the fractions that contain pure Boc-L-alaninol.

  • Remove the solvent using a rotary evaporator to obtain the purified product.

  • Determine the yield and confirm the purity of the final product by analytical techniques such as NMR and mass spectrometry.

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
TLC Solvent System (v/v)	30-50% Ethyl Acetate in Hexane	Adjust to achieve the target Rf.
Target Rf Value (TLC)	0.2 - 0.3	Lower Rf values generally provide better separation on the column.[1][2]
Column Loading Capacity	1-10% of silica gel weight	Depends on the difficulty of the separation.
Eluent Modifier	0.1-1% Triethylamine	Use if streaking or deprotection is observed.[1]

Troubleshooting Workflow

Caption: Troubleshooting workflow for Boc-L-alaninol purification.

References

• 1. VanVeller Lab Resources [group.chem.iastate.edu]
• 2. biotage.com [biotage.com]
• 3. Chromatography [chem.rochester.edu]
• 4. chemscene.com [chemscene.com]
• 5. benchchem.com [benchchem.com]
• 6. chemimpex.com [chemimpex.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Boc-L-alaninol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common side reactions and issues encountered during the synthesis of Boc-L-alaninol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Boc-L-alaninol, and what are the key steps?

A1: The most prevalent method for synthesizing Boc-L-alaninol begins with the readily available amino acid, L-alanine. The process typically involves three main steps:

• Esterification: L-alanine is converted to its methyl or ethyl ester, usually by reacting it with the corresponding alcohol in the presence of an acid catalyst like thionyl chloride. This step protects the carboxylic acid functionality.

• Boc Protection: The amino group of the alanine (B10760859) ester is then protected with a tert-butoxycarbonyl (Boc) group using di-tert-butyl dicarbonate (B1257347) (Boc anhydride) and a base such as triethylamine (B128534).

• Reduction: The final step is the reduction of the ester group of N-Boc-L-alanine methyl ester to a primary alcohol, yielding Boc-L-alaninol. Common reducing agents for this transformation include sodium borohydride (B1222165) (often with an additive like calcium chloride) and lithium aluminium hydride.[1]

Q2: What are the potential side reactions during the Boc protection of L-alanine methyl ester?

A2: During the Boc protection step, several side reactions can occur:

• Di-Boc Formation: Although less common for sterically hindered amines, it is possible for a second Boc group to be added, leading to a di-Boc protected by-product.

• Urea (B33335) Formation: If the reaction conditions are not carefully controlled, particularly in the presence of a strong base and elevated temperatures, isocyanate intermediates can form, which can then react with the amine to produce urea derivatives.

• Incomplete Reaction: The reaction may not go to completion, leaving unreacted L-alanine methyl ester in the mixture. This is often due to insufficient amounts of Boc anhydride (B1165640) or base, or a short reaction time.

Q3: Can racemization occur during the synthesis of Boc-L-alaninol?

A3: Yes, racemization is a potential side reaction that can compromise the stereochemical integrity of the final product. The chiral center at the alpha-carbon of alanine is susceptible to epimerization, especially under basic conditions or at elevated temperatures. The risk of racemization is present during both the Boc protection and the reduction steps. It is crucial to use mild bases and maintain low reaction temperatures to minimize this side reaction.

Q4: What is the role of calcium chloride when using sodium borohydride for the reduction of the ester?

A4: Sodium borohydride is a relatively mild reducing agent and is generally slow in reducing esters. Calcium chloride is often used as an additive to enhance the reactivity of sodium borohydride. It is believed to act as a Lewis acid, coordinating to the carbonyl oxygen of the ester, which makes the carbonyl carbon more electrophilic and thus more susceptible to hydride attack from the borohydride. This results in a faster and more efficient reduction.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of Boc-L-alaninol, identifiable through common analytical techniques like Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Observed Problem	Potential Cause(s)	Suggested Solution(s)
TLC shows a spot corresponding to the starting material (Boc-L-alanine methyl ester) after the reduction step.	Incomplete Reduction: The reduction of the ester to the alcohol did not go to completion. This could be due to insufficient reducing agent, deactivated reducing agent, or too short a reaction time.	- Increase the equivalents of the reducing agent (e.g., sodium borohydride).- Ensure the reducing agent is fresh and has been stored under anhydrous conditions.- Extend the reaction time and monitor progress by TLC.- If using NaBH4, consider adding a Lewis acid catalyst like CaCl2 to enhance its reactivity.[1]
TLC shows an additional, less polar spot than the product.	Formation of a Borate (B1201080) Ester: During reduction with sodium borohydride, a borate ester intermediate is formed. If the workup is incomplete, this may persist.	- Ensure a thorough aqueous workup with acidification (e.g., using dilute HCl or NH4Cl solution) to hydrolyze the borate ester and release the free alcohol.
The final product appears as an oil and is difficult to crystallize.	Presence of Impurities: The presence of side products or residual starting materials can inhibit crystallization.	- Purify the crude product using column chromatography (silica gel with a gradient of ethyl acetate (B1210297) in hexanes is a common choice).- Ensure all starting material has been consumed by checking TLC before workup.
¹H NMR of the final product shows a singlet around 1.2 ppm that integrates to more than 9 protons.	Presence of tert-Butanol: The Boc protecting group can be partially cleaved under certain conditions, leading to the formation of tert-butanol.	- Avoid harsh acidic conditions during workup.- Use a milder workup procedure.- Purify by column chromatography to remove the volatile tert-butanol.
Optical rotation of the final product is lower than the literature value.	Racemization: Partial racemization may have occurred during the synthesis.	- During Boc protection, use a sterically hindered base like N,N-diisopropylethylamine (DIPEA) instead of triethylamine (TEA) and maintain a low temperature (0 °C).- For the reduction step, perform the reaction at a low temperature (e.g., 0 °C to room temperature) and avoid prolonged exposure to harsh conditions.

Data Presentation

Table 1: Comparison of Reported Yields for Key Synthetic Steps

Step	Product	Reagents	Yield (%)
Esterification	L-Alanine methyl ester hydrochloride	L-Alanine, Methanol (B129727), Thionyl chloride	99.6
Boc Protection	N-Boc-L-alanine methyl ester	L-Alanine methyl ester hydrochloride, Di-tert-butyl dicarbonate, Triethylamine	92.2
Reduction (Method A)	N-Boc-L-alaninol	N-Boc-L-alanine methyl ester, Sodium borohydride, Calcium chloride	95.8
Reduction (Method B)	L-Alaninol	L-Alanine, Lithium aluminum hydride	70

Experimental Protocols

Method A: Three-Step Synthesis via Esterification, Boc Protection, and Sodium Borohydride Reduction

• Preparation of L-Alanine methyl ester hydrochloride:

  • To a stirred suspension of L-alanine in methanol at 0 °C, slowly add thionyl chloride.

  • Allow the reaction to warm to room temperature and then reflux for 4-6 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the solvent under reduced pressure to obtain the product as a white solid.

• Preparation of N-Boc-L-alanine methyl ester:

  • Dissolve L-alanine methyl ester hydrochloride in a suitable solvent like dichloromethane (B109758) or tetrahydrofuran (B95107).

  • Add triethylamine or another suitable base at 0 °C.

  • Slowly add a solution of di-tert-butyl dicarbonate in the same solvent.

  • Stir the reaction at room temperature for 12-16 hours.

  • Perform an aqueous workup to remove salts and isolate the product.

• Preparation of N-Boc-L-alaninol:

  • Dissolve N-Boc-L-alanine methyl ester in a mixture of tetrahydrofuran and methanol.

  • Add calcium chloride and stir until dissolved.

  • Cool the mixture to 0 °C and add sodium borohydride portion-wise.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Quench the reaction with water or a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent and purify by column chromatography.[1]

Visualizations

Caption: Main synthetic pathway for Boc-L-alaninol.

Caption: Common side reactions in Boc-L-alaninol synthesis.

Caption: A logical workflow for troubleshooting synthesis issues.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Boc Deprotection of Boc-L-alaninol

Welcome to the technical support center for the troubleshooting of Boc deprotection of Boc-L-alaninol. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on common issues encountered during this chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the Boc deprotection of Boc-L-alaninol?

A1: The most prevalent methods for removing the tert-butoxycarbonyl (Boc) protecting group from Boc-L-alaninol involve acidic conditions. The two most common systems are:

• Trifluoroacetic acid (TFA) in a solvent like dichloromethane (B109758) (DCM).

• Hydrogen chloride (HCl) , typically as a 4M solution in 1,4-dioxane (B91453).

Q2: What is the general mechanism of acid-catalyzed Boc deprotection?

A2: The deprotection proceeds through a series of steps initiated by the acid. First, the carbonyl oxygen of the Boc group is protonated. This is followed by the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid is unstable and rapidly decarboxylates to yield the free amine of L-alaninol, along with carbon dioxide and isobutene (from the tert-butyl cation).[1]

Q3: How can I monitor the progress of the deprotection reaction?

A3: Thin-Layer Chromatography (TLC) is a convenient method for monitoring the reaction's progress. The product, L-alaninol, is significantly more polar than the starting material, Boc-L-alaninol. Therefore, on a silica (B1680970) gel TLC plate, the product will have a lower Rf value (it will travel a shorter distance up the plate) than the starting material. Staining with ninhydrin (B49086) is effective for visualizing the primary amine of the product, which will typically show up as a colored spot.

Q4: My substrate contains other acid-sensitive functional groups. What are my options?

A4: If your molecule contains other acid-labile groups (e.g., acetals, some esters), using strong acids like TFA or HCl can be problematic. In such cases, you should consider milder deprotection methods.[1] Some alternatives include:

• Milder protic acids: Aqueous phosphoric acid or p-toluenesulfonic acid (pTSA) can be effective.[1]

• Lewis acids: Reagents such as zinc bromide (ZnBr₂) or trimethylsilyl (B98337) iodide (TMSI) can cleave the Boc group under non-protic conditions.[1]

• Thermal deprotection: In some instances, heating the Boc-protected compound in a suitable solvent like boiling water or 2,2,2-trifluoroethanol (B45653) (TFE) can effect deprotection without any acid.[1][2]

• Oxalyl chloride in methanol: This system has been reported as a mild method for deprotection at room temperature.[3][4]

Troubleshooting Guide

Issue 1: Incomplete or Sluggish Reaction

Symptom: TLC or LC-MS analysis shows a significant amount of remaining Boc-L-alaninol even after the recommended reaction time.

Possible Cause	Recommended Solution
Insufficient Acid	Increase the equivalents of acid (TFA or HCl) or use a more concentrated solution.
Low Reaction Temperature	While many deprotections proceed at room temperature, gentle warming (e.g., to 40 °C) can sometimes be necessary, but should be done cautiously to avoid side reactions.
Steric Hindrance	Although less of an issue for L-alaninol, in more complex substrates, steric hindrance can slow the reaction. Consider switching to a stronger acid system, such as 4M HCl in dioxane if you are using TFA/DCM.[1]
Inadequate Mixing	Ensure the reaction mixture is being stirred efficiently.

Issue 2: Formation of Side Products

Symptom: TLC shows multiple spots, or LC-MS/NMR indicates the presence of unexpected byproducts.

Possible Cause	Recommended Solution
O-alkylation	The hydroxyl group of L-alaninol can be alkylated by the tert-butyl cation generated during the reaction. While less common, it can occur. Adding a scavenger like triethylsilane (TES) or water can help trap the tert-butyl cation.[1]
Oxazolidinone Formation	1,2-amino alcohols can undergo intramolecular cyclization to form a cyclic carbamate (B1207046) known as an oxazolidinone, especially under certain conditions.[5] To minimize this, use controlled temperatures (room temperature or below) and avoid prolonged reaction times.
Degradation of other functional groups	If your substrate has other acid-sensitive groups, they may be degrading. Switch to a milder deprotection method as outlined in FAQ A4.[1]

Issue 3: Difficult Work-up and Isolation

Symptom: Trouble isolating the pure L-alaninol product after the reaction is complete. L-alaninol is highly water-soluble, which can complicate extractions.

Possible Cause	Recommended Solution
Product is in the aqueous layer	After quenching the reaction and neutralizing the acid, L-alaninol may remain in the aqueous phase. Perform multiple extractions with a suitable organic solvent like ethyl acetate (B1210297) or dichloromethane. Saturation of the aqueous layer with NaCl can help to "salt out" the product into the organic phase.
Formation of Emulsions	Emulsions can form during the extractive work-up. Adding brine (saturated NaCl solution) can help to break up emulsions.
Residual Acid	After evaporation of the solvent, residual TFA can be removed by co-evaporation (azeotroping) with a non-polar solvent like toluene (B28343).
Isolation of the Free Base	The initial product will be the salt of the acid used (e.g., L-alaninol hydrochloride). To get the free amine, a basic work-up is required. After removing the reaction solvent, the residue can be dissolved in a minimal amount of water, and the pH carefully adjusted to >12 with an aqueous base (e.g., 50% NaOH solution). The free L-alaninol can then be extracted with an organic solvent.[6]

Quantitative Data Summary

The following table summarizes typical reaction conditions for Boc deprotection. While specific data for Boc-L-alaninol is limited, the data for Boc-L-alanine is a good proxy and generally shows high yields.

Method	Reagent(s)	Solvent	Temperature (°C)	Time	Typical Yield (%)
TFA	Trifluoroacetic Acid (25-50% v/v)	Dichloromethane (DCM)	0 - Room Temp	1 - 2 h	>95
HCl	4M Hydrogen Chloride in Dioxane	1,4-Dioxane	Room Temp	0.5 - 2 h	>95
Thermal	Water	Water	100 °C	10 min - 2 h	Quantitative
Oxalyl Chloride	Oxalyl Chloride (3 equiv.)	Methanol	Room Temp	1 - 4 h	>70 (up to 90%)

Experimental Protocols

Protocol 1: Boc Deprotection using TFA in DCM

• Dissolve Boc-L-alaninol (1.0 eq) in anhydrous dichloromethane (DCM) (approximately 10 mL per gram of substrate) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) (a common ratio is 1:1 DCM:TFA, v/v).

• Remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.

• To remove residual TFA, add toluene to the residue and evaporate under reduced pressure. Repeat this step two more times.

• For work-up to obtain the free amine, proceed with a basic aqueous work-up as described in the troubleshooting guide.

Protocol 2: Boc Deprotection using HCl in Dioxane

• Dissolve Boc-L-alaninol (1.0 eq) in a minimal amount of 1,4-dioxane in a round-bottom flask with a magnetic stir bar.

• To the stirring solution at room temperature, add a solution of 4M HCl in 1,4-dioxane (5-10 equivalents).

• Stir the reaction for 30 minutes to 2 hours.

• Monitor the reaction by TLC.

• Upon completion, the product, L-alaninol hydrochloride, may precipitate from the solution. Diethyl ether can be added to facilitate further precipitation.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

• To obtain the free amine, the hydrochloride salt can be subjected to a basic work-up.

Visualizations

Reaction Mechanism

Caption: Acid-catalyzed deprotection mechanism of Boc-L-alaninol.

Experimental Workflow

Caption: General experimental workflow for Boc deprotection.

Troubleshooting Logic

Caption: Decision tree for troubleshooting Boc deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. US8344182B2 - Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for Boc-L-alaninol Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the synthesis and modification of Boc-L-alaninol derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing N-Boc-L-alaninol?

A1: N-Boc-L-alaninol is a valuable chiral building block in organic synthesis.[1] The two primary synthetic routes start from L-alanine and involve either:

• Route A: Esterification of L-alanine, followed by Boc protection of the amino group, and subsequent reduction of the methyl ester.[1][2]

• Route B: Reduction of L-alanine to L-alaninol, followed by protection of the amino group with a Boc group.[1]

Boc-L-alaninol is widely used in peptide synthesis and as a chiral intermediate in the pharmaceutical industry.[3]

Q2: I am observing low yields during the Boc protection of L-alaninol. What are the potential causes and solutions?

A2: Low yields during the Boc protection of L-alaninol can be attributed to several factors. Common issues include incomplete reaction, side reactions, or suboptimal reaction conditions. To troubleshoot this, consider the following:

• Reagent Quality: Ensure that the di-tert-butyl dicarbonate (B1257347) (Boc₂O) is fresh and has not degraded.

• Base Selection: The choice and amount of base are critical. Triethylamine (B128534) (TEA) is commonly used.[4] Ensure the base is added in the correct stoichiometric amount to neutralize any acid present and to facilitate the reaction.

• Solvent: The reaction is often performed in solvents like dichloromethane (B109758) (DCM) or a mixture of dioxane and water.[4][] Ensure the solvent is anhydrous if required by the specific protocol.

• Reaction Time and Temperature: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to ensure it has gone to completion.[6] Reactions are typically run at room temperature.[2]

Q3: During the acidic deprotection of Boc-L-alaninol derivatives, I am seeing unexpected byproducts. What are these and how can I prevent them?

A3: A common issue during the acid-catalyzed deprotection of the Boc group is the formation of a reactive tert-butyl cation intermediate.[7] This electrophilic carbocation can lead to the alkylation of nucleophilic functional groups on your molecule, resulting in undesired byproducts.[7][8]

To prevent these side reactions, the use of "scavengers" is highly recommended.[7] Scavengers are nucleophilic compounds that are more reactive towards the tert-butyl cation than your substrate, effectively trapping the carbocation.[7] Common scavengers include:

• Triisopropylsilane (B1312306) (TIS): Reduces the tert-butyl cation.[7]

• Water (H₂O): Traps the cation to form tert-butanol.[7]

• Thioanisole: Useful for protecting methionine and tryptophan residues.[7]

Q4: My Boc deprotection reaction is incomplete. What steps can I take to drive it to completion?

A4: Incomplete Boc deprotection can be frustrating. Here are several factors to investigate and optimize:

• Acid Strength and Concentration: The most common reagents for Boc deprotection are trifluoroacetic acid (TFA) and hydrogen chloride (HCl) in an organic solvent.[6] If the reaction is sluggish, you can try increasing the concentration of the acid.

• Reaction Time and Temperature: Monitor the reaction closely by TLC or LC-MS.[7] If the reaction is proceeding slowly at room temperature, you can gently warm the reaction mixture, but be cautious as this may also increase the rate of side reactions.

• Steric Hindrance: If the Boc-protected amine is in a sterically hindered environment, deprotection may be more difficult.[7] In such cases, longer reaction times or stronger acidic conditions may be necessary.

Troubleshooting Guide

Symptom	Possible Cause	Suggested Solution
Low Yield in Boc Protection	Incomplete reaction	Monitor reaction by TLC/LC-MS to ensure completion. Consider extending the reaction time.
Suboptimal base concentration	Use an appropriate amount of base like triethylamine to neutralize acids and facilitate the reaction.[4]
Poor quality of Boc₂O	Use fresh, high-quality di-tert-butyl dicarbonate.
Formation of Byproducts in Deprotection	Alkylation by tert-butyl cation	Add scavengers such as triisopropylsilane (TIS) or water to the reaction mixture.[7]
Trifluoroacetylation of the amine	This can occur when using TFA. Consider using HCl in dioxane for deprotection.[9]
Incomplete Boc Deprotection	Insufficient acid strength or concentration	Increase the concentration of TFA or use 4M HCl in dioxane.[6]
Steric hindrance around the Boc group	Increase reaction time and/or temperature, while monitoring for side product formation.[7]
Reaction not at equilibrium	Ensure thorough mixing and adequate reaction time.
Difficulty in Purification	Residual TFA	Co-evaporate the product with a non-polar solvent like toluene (B28343) to remove residual TFA.[6]
Product is a salt	The deprotected amine will be a salt (e.g., TFA or HCl salt). Further workup may be required to obtain the free amine.

Experimental Protocols

Protocol 1: Synthesis of N-Boc-L-alaninol (via Esterification, Protection, and Reduction)

This protocol is adapted from a known procedure.[2]

Step 1: Esterification of L-alanine

• Suspend L-alanine in methanol (B129727).

• Cool the mixture in an ice bath and slowly add thionyl chloride dropwise.

• Reflux the reaction mixture for 5-8 hours, monitoring by TLC.

• Remove the methanol under reduced pressure.

• Wash the residue with toluene and evaporate the solvent to yield L-alanine methyl ester hydrochloride.

Step 2: Boc Protection of L-alanine methyl ester

• Dissolve L-alanine methyl ester hydrochloride and triethylamine in dichloromethane.

• Slowly add di-tert-butyl dicarbonate to the mixture.

• Stir at room temperature for 5 hours, monitoring by TLC.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain N-Boc-L-alanine methyl ester.

Step 3: Reduction of N-Boc-L-alanine methyl ester

• To a mixture of calcium chloride in methanol and tetrahydrofuran, add sodium borohydride (B1222165) in portions under an ice bath.

• Slowly add a solution of N-Boc-L-alanine methyl ester in tetrahydrofuran.

• Gradually raise the temperature to 70°C and stir for 15-20 hours, monitoring by TLC.

• Pour the reaction mixture into ice water and filter the solid.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water, dry over anhydrous sodium sulfate, and concentrate to yield N-Boc-L-alaninol.

Protocol 2: General Procedure for Boc Deprotection using TFA

This is a common method for Boc deprotection.[6]

• Dissolve the Boc-protected compound in anhydrous dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) to the solution. A common ratio is 1:1 TFA:DCM.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure.

• To remove residual TFA, add toluene and co-evaporate (azeotropic removal) two to three times.

• The resulting residue is the trifluoroacetate (B77799) salt of the deprotected amine.

Visualized Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [guidechem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. jk-sci.com [jk-sci.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 9. benchchem.com [benchchem.com]

Boc-L-alaninol solubility issues in reaction media

Welcome to the Technical Support Center for Boc-L-alaninol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its use in chemical synthesis, particularly focusing on solubility issues in reaction media.

Frequently Asked Questions (FAQs)

Q1: What is Boc-L-alaninol and what are its common applications?

A1: Boc-L-alaninol, also known as (S)-2-(tert-Butoxycarbonylamino)-1-propanol, is a chiral building block widely used in organic synthesis. Its primary applications are in the synthesis of peptidomimetics and as a precursor for various pharmaceutical intermediates.[1] The tert-butoxycarbonyl (Boc) protecting group on the amine is stable under many reaction conditions but can be easily removed with mild acid, making it a versatile tool in multi-step syntheses.[1]

Q2: What are the general solubility properties of Boc-L-alaninol?

A2: Boc-L-alaninol is a white to off-white crystalline powder or lumps. It is generally soluble in polar organic solvents such as methanol (B129727) and ethanol. In methanol, it is described as achieving "almost transparency". It is sparingly soluble in water. While specific quantitative data is not widely published, it is often cited as having favorable solubility and compatibility with a variety of reaction conditions.

Q3: In which solvents is Boc-L-alaninol commonly used for reactions?

A3: Based on its applications in peptide synthesis and the synthesis of related compounds, Boc-L-alaninol is often used in common organic solvents such as dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), N,N-dimethylformamide (DMF), and alcohols like methanol and ethanol. The choice of solvent will depend on the specific reaction being performed and the other reagents involved.

Solubility Data

Solvent	Qualitative Solubility	Quantitative Solubility ( g/100 mL at 25 °C)
Methanol (MeOH)	Soluble	User-determined value
Ethanol (EtOH)	Soluble	User-determined value
Dichloromethane (DCM)	Likely Soluble	User-determined value
Tetrahydrofuran (THF)	Likely Soluble	User-determined value
N,N-Dimethylformamide (DMF)	Likely Soluble	User-determined value
Dimethyl Sulfoxide (DMSO)	Likely Soluble	User-determined value
Acetonitrile (MeCN)	Likely Soluble	User-determined value
Water	Sparingly Soluble	User-determined value
Hexanes	Likely Insoluble	User-determined value
Toluene	Likely Sparingly Soluble	User-determined value

Troubleshooting Guide: Solubility Issues

Issue: Boc-L-alaninol is not dissolving in the chosen reaction solvent.

This is a common issue that can hinder the progress of a reaction. The following troubleshooting guide provides a systematic approach to address this problem.

Logical Workflow for Troubleshooting Solubility Issues

Caption: A stepwise approach to resolving solubility issues with Boc-L-alaninol.

Detailed Troubleshooting Steps

• Solvent Screening :

  • Rationale : The principle of "like dissolves like" is the first consideration.[2][3] Boc-L-alaninol has both polar (hydroxyl, carbamate) and non-polar (Boc group) features.

  • Action : If initial attempts in a non-polar solvent fail, try a more polar aprotic solvent like THF, DCM, or DMF. If using a polar protic solvent like methanol, ensure it is compatible with your other reagents.

• Temperature Adjustment :

  • Rationale : The solubility of most solids in liquids increases with temperature.

  • Action : Gently warm the mixture to see if the Boc-L-alaninol dissolves. Be mindful of the boiling point of your solvent and the thermal stability of your reactants. If the material precipitates upon cooling, the reaction may need to be maintained at an elevated temperature.[2]

• Use of Co-solvents :

  • Rationale : A mixture of two or more miscible solvents can have significantly different solvating properties than the individual solvents.[2][4]

  • Action : If Boc-L-alaninol is partially soluble, try adding a small amount of a co-solvent in which it is highly soluble. For instance, if your reaction is in THF, adding a small percentage of DMF or NMP might improve solubility.

• Particle Size Reduction :

  • Rationale : Decreasing the particle size of a solid increases its surface area, which can improve the rate of dissolution.[2][4]

  • Action : Grind the Boc-L-alaninol into a fine powder using a mortar and pestle before adding it to the reaction vessel.

• Sonication :

  • Rationale : The use of high-frequency sound waves can help to break apart the crystal lattice of the solid and enhance dissolution.[2]

  • Action : Place the reaction flask in an ultrasonic bath to aid in the dissolution process.

Experimental Protocols

Protocol for Determining the Solubility of Boc-L-alaninol (Gravimetric Method)

This protocol provides a general method for determining the solubility of Boc-L-alaninol in a given solvent at a specific temperature.

Materials:

• Boc-L-alaninol

• Selected organic solvent

• Analytical balance

• Vials with screw caps

• Constant temperature shaker (or magnetic stirrer in a temperature-controlled bath)

• Syringe filters (0.45 µm, solvent-compatible)

• Pre-weighed vials for filtrate

Procedure:

• Preparation of Saturated Solution :

  • Add an excess amount of Boc-L-alaninol to a vial containing a known volume (e.g., 5 mL) of the selected solvent. An excess is necessary to ensure a saturated solution is formed.

  • Seal the vial and place it in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a sufficient amount of time (e.g., 24 hours) with continuous agitation.

• Sample Collection and Filtration :

  • After equilibration, let the vial stand undisturbed at the set temperature to allow the undissolved solid to settle.

  • Carefully draw a known volume (e.g., 2 mL) of the supernatant into a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed vial. This step is crucial to remove any undissolved solid particles.

• Gravimetric Analysis :

  • Weigh the vial containing the filtered saturated solution to determine the mass of the solution.

  • Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven at a temperature below the melting point of Boc-L-alaninol (m.p. 53-62 °C).

  • Once the solvent is completely removed, weigh the vial again to determine the mass of the dissolved Boc-L-alaninol.

• Calculation of Solubility :

  • Calculate the mass of the solvent by subtracting the mass of the dissolved Boc-L-alaninol from the mass of the solution.

  • Express the solubility in grams of Boc-L-alaninol per 100 mL of solvent, assuming the density of the solvent if necessary, or more accurately, in grams of Boc-L-alaninol per 100 g of solvent.

Experimental Workflow Diagram

Caption: Workflow for the experimental determination of Boc-L-alaninol solubility.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.ws [chem.ws]
• 4. ijmsdr.org [ijmsdr.org]

Technical Support Center: Characterization of Boc-L-alaninol Products

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address analytical challenges encountered during the characterization of Boc-L-alaninol and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for characterizing Boc-L-alaninol?

A1: The primary techniques for characterizing Boc-L-alaninol are High-Performance Liquid Chromatography (HPLC) for purity and enantiomeric excess determination, Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation, and Mass Spectrometry (MS) for molecular weight confirmation.[1][2][3][4][5]

Q2: What are the common impurities found in Boc-L-alaninol products?

A2: Common impurities can include the corresponding D-enantiomer (Boc-D-alaninol), unreacted starting materials such as L-alanine, and byproducts from the synthesis, such as over-reduction products or residual solvents.[6][] Inadequate storage can also lead to hydrolysis, resulting in the formation of L-alaninol and tert-butanol (B103910).

Q3: How can I determine the enantiomeric purity of my Boc-L-alaninol sample?

A3: Enantiomeric purity is best determined using chiral High-Performance Liquid Chromatography (chiral HPLC).[1][2][6] This technique utilizes a chiral stationary phase to separate the L- and D-enantiomers, allowing for their quantification.

Q4: What are the characteristic fragmentation patterns for Boc-L-alaninol in mass spectrometry?

A4: In mass spectrometry, Boc-protected compounds often show characteristic losses from the Boc group.[8][9] Expect to see fragments corresponding to the loss of isobutylene (B52900) (56 Da), the entire tert-butoxycarbonyl group (100 Da), or tert-butanol (74 Da). The fragmentation pattern can be influenced by the ionization method.[8]

Q5: What are the expected 1H NMR signals for Boc-L-alaninol?

A5: In CDCl3, the expected 1H NMR signals for Boc-L-alaninol are approximately: δ 1.12 (d, 3H, CH3), δ 1.44 (s, 9H, C(CH3)3), δ 3.55-3.70 (m, 2H, CH2OH), δ 3.80-3.90 (m, 1H, CH), and a broad singlet for the NH proton. Note that chemical shifts can vary slightly depending on the solvent and concentration.[10]

Troubleshooting Guides

HPLC Analysis

Problem	Potential Cause	Troubleshooting Steps
Unexpected peaks in RP-HPLC	Impurities from synthesis (e.g., unreacted starting materials, byproducts), degradation of the sample, or solvent impurities.	1. Analyze starting materials to confirm their purity.2. Perform forced degradation studies (e.g., acid/base hydrolysis) to identify potential degradants.3. Run a blank gradient to check for solvent-related peaks.
Poor separation of enantiomers in chiral HPLC	Incorrect chiral stationary phase, inappropriate mobile phase, or suboptimal temperature.	1. Ensure the chosen chiral column (e.g., polysaccharide-based like CHIRALPAK®) is suitable for N-protected amino alcohols.[1][2]2. Optimize the mobile phase composition (e.g., hexane (B92381)/isopropanol (B130326) or methanol/water with additives).3. Adjust the column temperature to enhance resolution.
Drifting retention times	Column temperature fluctuations, changes in mobile phase composition, or column degradation.	1. Use a column oven to maintain a constant temperature.2. Prepare fresh mobile phase and ensure proper mixing and degassing.3. Use a guard column and flush the analytical column regularly.

NMR Spectroscopy

Problem	Potential Cause	Troubleshooting Steps
Unidentified peaks in 1H NMR spectrum	Residual solvents from synthesis or purification, water, or other impurities.	1. Compare observed peaks with known chemical shifts of common laboratory solvents (e.g., ethyl acetate, dichloromethane, acetone).2. Add a drop of D2O to the NMR tube to identify exchangeable protons (e.g., -OH, -NH).3. Re-purify the sample if significant impurities are detected.
Broadening of -OH and -NH signals	Chemical exchange with residual water or other protic species.	1. Ensure the use of dry deuterated solvent.2. Mild heating of the sample can sometimes sharpen signals, but be cautious of potential degradation.

General Synthesis & Handling

Problem	Potential Cause	Troubleshooting Steps
Incomplete Boc-deprotection	Insufficient reaction time, inadequate acid strength or concentration, or presence of acid-scavenging impurities.	1. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.[11]2. Use standard deprotection conditions such as 25-50% TFA in DCM or 4M HCl in dioxane.[12]3. Ensure all reagents are of appropriate purity.
Low yield after purification	Product loss during extraction or crystallization, or degradation during workup.	1. Perform extractions with appropriate solvents and repeat multiple times.2. Optimize crystallization conditions (solvent system, temperature).3. Avoid prolonged exposure to strong acids or bases during workup if the product is sensitive.

Summary of Potential Impurities in Boc-L-alaninol

Impurity	Potential Origin	Typical Analytical Signature
Boc-D-alaninol	Racemization during synthesis or use of non-enantiopure L-alanine.	Separable from Boc-L-alaninol by chiral HPLC.[6]
L-Alaninol	Incomplete Boc protection or premature deprotection.	Higher polarity than Boc-L-alaninol, resulting in a shorter retention time in RP-HPLC.
L-Alanine	Unreacted starting material.	Significantly more polar than Boc-L-alaninol; will have a very short retention time in RP-HPLC.
Di-tert-butyl dicarbonate (B1257347) (Boc Anhydride)	Excess reagent from the Boc protection step.	Can be detected by HPLC and NMR.
tert-Butanol	Byproduct of Boc protection or degradation of the Boc group.	Volatile; may be observed in 1H NMR as a singlet around δ 1.28 ppm (in CDCl3).

Experimental Protocols

Chiral HPLC for Enantiomeric Purity of Boc-L-alaninol

• Instrumentation: HPLC system with UV detector.

• Chiral Stationary Phase: CHIROBIOTIC® T, 25 cm x 4.6 mm I.D., 5 µm particles.[6]

• Mobile Phase: Isocratic mixture of hexane and isopropanol (e.g., 90:10 v/v). The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Procedure:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a racemic standard of Boc-DL-alaninol to determine the retention times of both enantiomers.

  • Inject the Boc-L-alaninol sample.

  • Calculate the enantiomeric excess (% ee) using the peak areas of the L- and D-enantiomers.

Monitoring Boc-Deprotection using RP-HPLC

• Instrumentation: HPLC system with UV detector.

• Stationary Phase: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B), both containing 0.1% TFA.

  • Gradient: Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Procedure:

  • At various time points during the deprotection reaction, withdraw a small aliquot of the reaction mixture.

  • Quench the aliquot (e.g., with a basic solution if the reaction is acidic).

  • Dilute the quenched aliquot with the initial mobile phase composition.

  • Inject the sample onto the HPLC system.

  • Monitor the disappearance of the Boc-L-alaninol peak and the appearance of the product peak (alaninol).

Visualizations

Caption: Synthesis and Analysis Workflow for Boc-L-alaninol.

Caption: Troubleshooting Logic for Chiral HPLC.

References

• 1. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. N-Boc-L-alaninol(79069-13-9) 1H NMR [m.chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. chemscene.com [chemscene.com]
• 6. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. acdlabs.com [acdlabs.com]
• 10. Page loading... [wap.guidechem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up Boc-L-alaninol Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering common problems when scaling up the synthesis of Boc-L-alaninol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Boc-L-alaninol, and which is preferable for scale-up?

A1: The two most prevalent methods for synthesizing Boc-L-alaninol involve the reduction of a Boc-L-alanine ester.

• Method A: Sodium Borohydride (B1222165) (NaBH₄) and Calcium Chloride (CaCl₂) : This method is often preferred for large-scale synthesis due to the lower cost and greater safety of sodium borohydride compared to other reducing agents.

• Method B: Lithium Aluminum Hydride (LAH) : LAH is a very powerful reducing agent that provides high yields. However, its extreme reactivity and flammability present significant safety challenges on a larger scale.[1][2][3]

For industrial-scale production, the Sodium Borohydride/Calcium Chloride method is generally recommended due to its more manageable safety profile.

Q2: What are the primary challenges when scaling up the reduction of Boc-L-alanine methyl ester?

A2: The primary challenges in scaling up this reaction are centered around heat management, mixing, reagent addition, and work-up procedures. As the batch size increases, the surface-area-to-volume ratio of the reactor decreases, making heat dissipation less efficient. This can lead to a runaway reaction if not properly controlled.

Q3: Are there specific safety precautions for handling large quantities of Lithium Aluminum Hydride (LAH)?

A3: Yes, LAH is an extremely reactive and pyrophoric material, and handling it at scale requires stringent safety protocols.

• Inert Atmosphere : All manipulations of LAH should be performed under an inert atmosphere, such as nitrogen or argon, in a glovebox or a dry fume hood.[3]

• Personal Protective Equipment (PPE) : Fire-retardant lab coats, safety glasses, and impervious gloves are mandatory.

• Fire Safety : A Class D fire extinguisher (for combustible metals) and dry sand must be readily available. Do not use water, carbon dioxide, or standard ABC fire extinguishers , as they will exacerbate an LAH fire.[3][4]

• Quenching : Extreme caution must be exercised during the quenching of LAH reactions. The process is highly exothermic and generates large volumes of hydrogen gas, which is flammable.[5]

Q4: Can the Boc protecting group be cleaved during the reduction or work-up?

A4: The Boc (tert-butoxycarbonyl) group is generally stable to the basic and neutral conditions of the reduction with NaBH₄ or LAH. However, acidic work-up conditions, if not carefully controlled, can lead to the deprotection of the amine.[6] It is crucial to maintain a neutral or slightly basic pH during the work-up to avoid this side reaction.

Troubleshooting Guides

Problem 1: Poor or Inconsistent Yield at Larger Scale

Symptoms:

• The reaction yield is significantly lower than what was achieved at the lab scale.

• There is a high variability in yield from batch to batch.

Possible Causes & Solutions:

Cause	Solution
Inefficient Mixing	In large reactors, inefficient mixing can lead to localized "hot spots" or areas of high reagent concentration, resulting in side reactions or incomplete conversion.[7][8][9] Solution: Ensure the reactor is equipped with an appropriate agitator for the viscosity of the reaction mixture. The mixing time should be significantly shorter than the reaction half-life.[10]
Poor Temperature Control	The reduction is exothermic, and poor heat dissipation at scale can lead to elevated temperatures, promoting side reactions and degradation of the product.[11][12] Solution: Use a reactor with a high-efficiency cooling jacket or external heat exchanger. Calculate the adiabatic temperature rise to understand the worst-case scenario.[11]
Reagent Addition Rate	Adding the reducing agent too quickly can cause a rapid exotherm that is difficult to control.[13] Solution: Add the reducing agent portion-wise or as a solution at a controlled rate to maintain the desired reaction temperature.
Impure Starting Materials	Water or other protic impurities in the solvent or starting materials can consume the reducing agent, leading to lower yields. Solution: Ensure all solvents and reagents are anhydrous, especially when using LAH.

Problem 2: Difficulties During Reaction Work-up and Product Isolation

Symptoms:

• Formation of a thick, gelatinous precipitate during quenching, making filtration and extraction difficult.

• The product "oils out" instead of crystallizing.[14]

• The final product has a low purity.

Possible Causes & Solutions:

Cause	Solution
Formation of Metal Salts	Quenching of LAH or borohydride reactions can produce aluminum or borate (B1201080) salts that are gelatinous and difficult to filter. Solution: For LAH reactions, the "Fieser workup" is a common method to produce a granular, easily filterable precipitate.[15] For borohydride reactions, a slow, controlled quench with a mild acid or ammonium (B1175870) chloride solution can help to manage the consistency of the salts.[16]
"Oiling Out" During Crystallization	This can occur if the product is impure or if the cooling rate is too fast.[14] Solution: Ensure the crude product is sufficiently pure before attempting crystallization. Slow, controlled cooling with gentle stirring can promote the formation of crystals over oil. If the product continues to oil out, consider using a different crystallization solvent system.
Incomplete Reaction	Unreacted starting material will contaminate the final product. Solution: Monitor the reaction to completion using an appropriate analytical technique (e.g., TLC, HPLC).
Side Reactions	At elevated temperatures, side reactions can lead to impurities that are difficult to remove. Solution: Maintain strict temperature control throughout the reaction.

Experimental Protocols

Method A: Sodium Borohydride/Calcium Chloride Reduction of Boc-L-alanine methyl ester

• Reactor Setup : A suitably sized reactor is equipped with a mechanical stirrer, a temperature probe, a condenser, and an addition funnel. The system is purged with an inert gas (e.g., nitrogen).

• Charging Reagents : Crushed calcium chloride (1.5-2.0 equivalents) is added to the reactor, followed by methanol (B129727) and tetrahydrofuran (B95107) (THF). The mixture is cooled to 0-5 °C with stirring.

• Addition of Reducing Agent : Sodium borohydride (2.0-2.5 equivalents) is added portion-wise, maintaining the temperature below 10 °C.

• Substrate Addition : A solution of Boc-L-alanine methyl ester (1.0 equivalent) in THF is added slowly via the addition funnel, keeping the internal temperature below 15 °C.

• Reaction : The reaction mixture is slowly warmed to a higher temperature (e.g., 70 °C) and stirred for 15-20 hours, or until the reaction is complete as monitored by TLC or HPLC.

• Quenching : The reaction is cooled to 0-5 °C and slowly quenched by the addition of a large volume of ice-water.

• Work-up : The solid residue is removed by filtration and washed with a suitable organic solvent (e.g., dichloromethane). The aqueous layer is extracted with the same solvent. The combined organic layers are washed with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield Boc-L-alaninol.

Visualizations

Caption: Workflow for the synthesis of Boc-L-alaninol.

Caption: Logic diagram for troubleshooting low yield.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. A Campus Laboratory Fire Involving Lithium Aluminum Hydride – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 7. scribd.com [scribd.com]
• 8. Mixing Considerations in Chemical Reactor Scale-Up [comsol.com]
• 9. Scaling Yield and Mixing in Chemical Reactors | Veryst Engineering [veryst.com]
• 10. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
• 11. amarequip.com [amarequip.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Workup [chem.rochester.edu]
• 16. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Purification of Boc-L-alaninol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful removal of impurities from Boc-L-alaninol.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the purification of Boc-L-alaninol.

Issue	Potential Cause(s)	Recommended Solution(s)
Product is an oil or a viscous liquid instead of a white solid.	Residual solvents (e.g., dichloromethane (B109758), ethyl acetate (B1210297), methanol).Presence of impurities that lower the melting point.	1. Solvent Removal: Ensure complete removal of all solvents under high vacuum, possibly with gentle heating (30-40°C). Co-evaporation with a solvent in which the product is sparingly soluble (e.g., hexane) can aid in removing stubborn residual solvents.2. Induce Crystallization: If the product is pure but oily, crystallization can be induced by:    a. Scratching: Use a glass rod to scratch the inside of the flask at the liquid-air interface.    b. Seed Crystals: Introduce a small crystal of pure Boc-L-alaninol to the oil.[1][2]    c. Trituration/Slurrying: Add a non-polar solvent in which the product is poorly soluble (e.g., n-hexane, diethyl ether, or a mixture) and stir vigorously. This can help to break up the oil and encourage solidification. The resulting solid can then be filtered.[1][2]3. Further Purification: If impurities are present, proceed with recrystallization or column chromatography.
Low yield after purification.	Product loss during extraction and washing steps.Incomplete precipitation or crystallization.Use of an inappropriate recrystallization solvent.	1. Extraction: Ensure thorough extraction from the aqueous layer by performing multiple extractions with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).2. Crystallization: Cool the recrystallization mixture slowly to maximize crystal formation. Placing the solution in a -20°C freezer can improve yield, but may also co-precipitate impurities.3. Solvent Selection: Choose a recrystallization solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.
Presence of starting material (N-Boc-L-alanine methyl ester) in the final product.	Incomplete reduction reaction.	1. Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure complete consumption of the starting material before work-up.2. Purification: N-Boc-L-alanine methyl ester can be separated from Boc-L-alaninol using silica (B1680970) gel column chromatography. The ester is less polar than the alcohol product.
Residual di-tert-butyl dicarbonate (B1257347) (Boc-anhydride) or its byproducts.	Use of excess Boc-anhydride during the protection step.	1. Aqueous Work-up: Boc-anhydride and its byproducts can often be removed through aqueous washes.2. Column Chromatography: These impurities can be separated by silica gel column chromatography.
Product has a yellow or off-white color.	Presence of colored impurities from the reaction or degradation.	1. Recrystallization: Recrystallization is often effective at removing colored impurities.2. Charcoal Treatment: Adding a small amount of activated charcoal to the hot solution during recrystallization can help adsorb colored impurities. The charcoal must be removed by hot filtration before allowing the solution to cool.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Boc-L-alaninol?

The most common impurities in crude Boc-L-alaninol typically arise from the synthetic route, which usually involves the reduction of N-Boc-L-alanine methyl ester.[3][4] Potential impurities include:

• Unreacted starting material: N-Boc-L-alanine methyl ester.

• Starting materials from previous steps: L-alanine, L-alanine methyl ester.

• Reagents and their byproducts: Di-tert-butyl dicarbonate (Boc-anhydride), triethylamine, and byproducts from the reducing agent (e.g., borate (B1201080) salts from sodium borohydride).

• Solvents: Residual solvents from the reaction and work-up (e.g., methanol, dichloromethane, ethyl acetate, tetrahydrofuran).

Q2: How can I monitor the purity of my Boc-L-alaninol during purification?

Thin Layer Chromatography (TLC) is a quick and effective way to monitor the purity. A typical mobile phase for TLC analysis would be a mixture of a non-polar solvent like hexane (B92381) or petroleum ether and a more polar solvent like ethyl acetate or dichloromethane. Staining with ninhydrin (B49086) can be used to visualize any free amine impurities, though Boc-protected compounds will not stain with ninhydrin. General stains like potassium permanganate (B83412) or phosphomolybdic acid can be used to visualize the product and other impurities.

For quantitative purity analysis, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are the methods of choice.[5][6][][8] Chiral HPLC can be used to determine the enantiomeric purity.[9][10]

Q3: What is the best method for purifying Boc-L-alaninol on a large scale?

For large-scale purification, recrystallization or slurrying is often preferred over chromatography due to cost and time considerations. A patent for a similar compound describes a purification process involving slurrying the crude product in water and then in a solvent like methyl tert-butyl ether (MTBE) at an elevated temperature to achieve high purity.[5] This method is effective at removing both polar and non-polar impurities.

Q4: My Boc-L-alaninol is a solid, but it melts at a lower temperature than expected. What could be the reason?

A depressed melting point is a strong indication of the presence of impurities. The melting point of pure Boc-L-alaninol is typically in the range of 53-58 °C.[11] If your product melts below this range, further purification is recommended.

Data Presentation

The following table summarizes purity data for a similar Boc-protected compound, N-Boc biphenyl (B1667301) alaninol, after purification, as specific quantitative data for Boc-L-alaninol purification was not available in the searched literature. This data illustrates the effectiveness of purification techniques.

Purification Method	Starting Material	Final Purity (by HPLC)	Yield	Reference
Slurrying in Water and MTBE	Crude N-Boc biphenyl alaninol	99.1%	95%	[5]
Aqueous work-up and concentration	Crude N-Boc biphenyl alaninol	98.7%	92%	[5]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is a general procedure and the solvent system may need to be optimized for your specific impurity profile.

• Solvent Selection: Test the solubility of a small amount of your crude Boc-L-alaninol in various solvent systems. Good solvent systems for recrystallization of similar compounds include ethyl acetate/hexane and dichloromethane/hexane. The goal is to find a system where the compound is soluble in the hot solvent but sparingly soluble at room temperature or colder.

• Dissolution: Dissolve the crude Boc-L-alaninol in a minimal amount of the hot solvent (or the more polar solvent of a binary system) with stirring.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If using a binary solvent system, the less polar solvent can be added slowly until the solution becomes cloudy, then reheated until clear before cooling. Once at room temperature, the flask can be placed in a refrigerator or freezer to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under high vacuum to remove all residual solvent.

Protocol 2: Purification by Silica Gel Column Chromatography

• Stationary Phase: Use silica gel (60-120 or 230-400 mesh) as the stationary phase.

• Mobile Phase (Eluent): A common mobile phase for separating Boc-L-alaninol from less polar impurities (like unreacted ester) is a gradient of ethyl acetate in hexane or petroleum ether. Start with a low polarity mixture (e.g., 10-20% ethyl acetate in hexane) and gradually increase the polarity (e.g., up to 50-70% ethyl acetate). The optimal solvent system should be determined by TLC first, aiming for an Rf value of ~0.2-0.3 for Boc-L-alaninol.

• Column Packing: Pack the column with silica gel slurried in the initial, low-polarity mobile phase.

• Loading the Sample: Dissolve the crude Boc-L-alaninol in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and load the dry silica onto the top of the column.

• Elution: Run the column by passing the mobile phase through the silica gel. Collect fractions and monitor them by TLC.

• Isolation: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

Protocol 3: Purification by Acid-Base Extraction/Washing

This method is useful for removing acidic or basic impurities. Boc-L-alaninol is a neutral compound.

• Dissolution: Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane.

• Acidic Wash: Wash the organic solution with a dilute aqueous acid solution (e.g., 1M HCl) to remove any basic impurities like residual triethylamine.

• Basic Wash: Wash the organic solution with a saturated aqueous sodium bicarbonate solution to remove any acidic impurities.

• Brine Wash: Wash the organic solution with saturated aqueous sodium chloride (brine) to remove residual water.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate).

• Isolation: Filter off the drying agent and evaporate the solvent under reduced pressure to obtain the purified product.

Mandatory Visualizations

Caption: General experimental workflow for the purification of Boc-L-alaninol.

Caption: Workflow for purification using acid-base extraction.

References

• 1. Crystallization method of Boc-amino acid - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 3. Page loading... [guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. WO2017059759A1 - Process for preparation of n-boc biphenyl alaninol - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. chemimpex.com [chemimpex.com]

Boc-L-alaninol stability issues in acidic or basic conditions

Welcome to the technical support center for Boc-L-alaninol. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common stability issues encountered during experiments involving this versatile chiral building block.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Boc-L-alaninol?

A1: Boc-L-alaninol is a moderately stable compound under standard storage conditions.[1] It is a white to off-white solid that should be stored in a cool, dry place, protected from moisture and incompatible substances such as strong acids, bases, and oxidizing agents.[1] The tert-butoxycarbonyl (Boc) protecting group is generally stable under neutral and basic conditions but is sensitive to acid.[][3]

Q2: How does pH affect the stability of Boc-L-alaninol?

A2: The stability of Boc-L-alaninol is highly dependent on pH.

• Acidic Conditions (pH < 4): The Boc group is labile in acidic environments.[4] Exposure to strong acids will lead to the cleavage of the Boc group, resulting in the formation of L-alaninol, carbon dioxide, and isobutylene.[5] This process is the basis for the intentional deprotection of the amine.

• Neutral Conditions (pH ≈ 7): Boc-L-alaninol is generally stable at neutral pH.

• Basic Conditions (pH > 9): The Boc group is robust and stable under basic and nucleophilic conditions.[][4]

Q3: What are the primary degradation products of Boc-L-alaninol?

A3: Under acidic conditions, the primary degradation product is L-alaninol, formed by the cleavage of the Boc protecting group.[6] Thermal degradation can also lead to the formation of L-alanine, isobutylene, and carbon dioxide.[6]

Q4: What are the recommended storage conditions for Boc-L-alaninol?

A4: To ensure the long-term stability of Boc-L-alaninol, it is recommended to store it in a tightly sealed container in a refrigerator at 0-8°C.[3][7] It should be kept away from moisture and sources of acid.

Troubleshooting Guides

Issue 1: Unexpected Deprotection of Boc-L-alaninol in a Reaction Mixture

Symptoms:

• Appearance of a new spot on TLC corresponding to L-alaninol.

• LC-MS analysis shows a peak with the mass of L-alaninol.

• Reduced yield of the desired product.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Acidic Contaminants in Solvents or Reagents	Use freshly distilled or high-purity anhydrous solvents. Ensure all reagents are free from acidic impurities.
Generation of Acidic Byproducts During the Reaction	Add a non-nucleophilic base (e.g., proton sponge) to neutralize any in-situ generated acid. Monitor the reaction pH.
Inherent Acidity of a Reactant or Catalyst	If an acidic component is necessary, consider running the reaction at a lower temperature to minimize the rate of Boc cleavage. Alternatively, a different protecting group strategy may be required.

Issue 2: Formation of Side Products During Boc Deprotection

Symptoms:

• Multiple unexpected peaks in HPLC or LC-MS analysis of the crude product after deprotection.

• Difficulty in purifying the desired L-alaninol.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Alkylation by the tert-butyl Cation	The tert-butyl cation generated during acidic deprotection can alkylate nucleophilic functional groups.[5][8]
Add a scavenger, such as anisole (B1667542) or thioanisole, to the deprotection mixture to trap the tert-butyl cation.[9]
Incomplete Deprotection	Reaction time may be insufficient, or the acid may not be strong enough.
Increase the reaction time and monitor by TLC or LC-MS until all starting material is consumed. Consider using a stronger acid if necessary.

Experimental Protocols

Protocol 1: Forced Degradation Study of Boc-L-alaninol

This protocol allows for the assessment of Boc-L-alaninol's stability under specific acidic and basic conditions, which is crucial for developing stability-indicating analytical methods.[10]

Materials:

• Boc-L-alaninol

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• HPLC system with UV detector

Procedure:

• Sample Preparation: Prepare a stock solution of Boc-L-alaninol in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate the mixture at a controlled temperature (e.g., 60°C).

  • Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate and sample as described for acid hydrolysis.

  • Neutralize the aliquots with an equivalent amount of 0.1 M HCl before HPLC analysis.

• HPLC Analysis: Analyze the samples using a suitable HPLC method to quantify the remaining Boc-L-alaninol and any degradation products. A typical starting point for method development is a C18 column with a gradient of water and acetonitrile (B52724) containing 0.1% formic acid.[11]

Data Presentation:

The results can be summarized in the following table to compare the stability under different conditions.

Condition	Time (hours)	Boc-L-alaninol Remaining (%)
0.1 M HCl, 60°C	0	100
2	User-determined value
4	User-determined value
8	User-determined value
24	User-determined value
0.1 M NaOH, 60°C	0	100
2	User-determined value
4	User-determined value
8	User-determined value
24	User-determined value

Protocol 2: Standard Boc Deprotection of Boc-L-alaninol

This protocol describes a standard procedure for the removal of the Boc group using trifluoroacetic acid (TFA).

Materials:

• Boc-L-alaninol

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Dissolve Boc-L-alaninol in anhydrous DCM (approx. 0.1 M).

• Add TFA (10-20 equivalents) dropwise at 0°C.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in ethyl acetate (B1210297) and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain L-alaninol.

Visualizations

Caption: Acid-catalyzed deprotection mechanism of Boc-L-alaninol.

Caption: Troubleshooting workflow for Boc-L-alaninol stability issues.

References

• 1. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. benchchem.com [benchchem.com]
• 7. N-Boc-L-alaninol CAS#: 79069-13-9 [m.chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. Sigma-Aldrich [sigmaaldrich.com]

troubleshooting low conversion rates in Boc-L-alaninol reactions

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting low conversion rates and other common issues encountered during the synthesis of Boc-L-alaninol.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to Boc-L-alaninol?

A1: The most common synthetic pathway involves a three-step process starting from L-alanine: 1) Esterification of the carboxylic acid, typically to a methyl or ethyl ester. 2) Protection of the amino group with a tert-butoxycarbonyl (Boc) group. 3) Reduction of the ester to the corresponding primary alcohol.[1][2] An alternative route involves the direct reduction of L-alanine to L-alaninol, followed by the protection of the amino group with a Boc group.[2]

Q2: What are the most critical steps affecting the overall yield of Boc-L-alaninol?

A2: Each step presents unique challenges that can impact the overall yield. Incomplete Boc protection, hydrolysis of the ester intermediate, and inefficient reduction are the most common culprits for low conversion rates. Careful control of reaction conditions, such as temperature, moisture, and stoichiometry of reagents, is crucial at each stage.

Q3: Is the Boc protecting group stable throughout the synthesis?

A3: The tert-butoxycarbonyl (Boc) protecting group is generally stable under the basic or neutral conditions used during the synthesis. However, it is sensitive to acidic conditions and can be prematurely cleaved if the reaction environment becomes acidic, which can lead to unwanted side reactions and lower yields.[3]

Q4: Can other reducing agents be used for the final reduction step?

A4: While sodium borohydride (B1222165) (NaBH₄) in combination with a Lewis acid like calcium chloride (CaCl₂) is a commonly used and effective reducing system for the ester, other reagents can be employed.[1][2] Lithium aluminum hydride (LiAlH₄) is a more powerful reducing agent that can also be used, but it is less selective and requires stricter anhydrous conditions.

Troubleshooting Guides

Issue 1: Low Yield in the Esterification of L-alanine

Symptom: The yield of L-alanine methyl ester hydrochloride is significantly lower than the expected >95%.

Possible Cause	Suggested Solution
Incomplete reaction	Ensure the reaction is refluxed for a sufficient amount of time (5-8 hours) and monitor completion using Thin Layer Chromatography (TLC).[1]
Moisture in reagents or glassware	Use anhydrous methanol (B129727) and ensure all glassware is thoroughly dried to prevent hydrolysis of thionyl chloride and the resulting ester.
Loss of product during workup	When evaporating the methanol under reduced pressure, ensure the temperature is not too high to prevent product loss. Wash the crude product thoroughly with a non-polar solvent like toluene (B28343) to remove impurities.[1]

Issue 2: Incomplete Boc Protection of L-alanine Methyl Ester

Symptom: TLC analysis shows the presence of the starting L-alanine methyl ester hydrochloride after the reaction.

Possible Cause	Suggested Solution
Insufficient base	Ensure at least two equivalents of a base like triethylamine (B128534) are used to neutralize the hydrochloride salt and facilitate the reaction with di-tert-butyl dicarbonate (B1257347) ((Boc)₂O).
Hydrolysis of (Boc)₂O	Add di-tert-butyl dicarbonate slowly to the reaction mixture. Ensure the reaction is carried out in a dry aprotic solvent like dichloromethane (B109758) (DCM) to minimize hydrolysis.
Inadequate reaction time or temperature	Allow the reaction to proceed for at least 5 hours at room temperature to ensure complete conversion.[1]

Issue 3: Low Conversion Rate in the Reduction of Boc-L-alanine Methyl Ester

Symptom: The final Boc-L-alaninol product is obtained in a low yield, with starting material or byproducts detected by TLC or NMR.

Possible Cause	Suggested Solution
Inactive reducing agent	Use freshly opened or properly stored sodium borohydride. NaBH₄ can degrade upon exposure to moisture.
Insufficient activation of NaBH₄	The addition of calcium chloride is crucial for the reduction of esters with NaBH₄.[1] Ensure it is finely crushed and added before the sodium borohydride.
Hydrolysis of the ester before reduction	If the reaction mixture is not anhydrous, the ester can hydrolyze back to the carboxylic acid, which is not readily reduced by NaBH₄ under these conditions. Use anhydrous solvents (methanol and tetrahydrofuran).
Suboptimal reaction temperature	The reaction temperature should be gradually increased to and maintained at around 70°C for 15-20 hours to drive the reduction to completion.[1]
Inefficient quenching and workup	Pouring the reaction mixture into a large amount of ice water helps to quench the reaction and precipitate the product.[1] Ensure thorough extraction with an organic solvent like dichloromethane to maximize product recovery.

Data Presentation

Table 1: Reported Yields for the Synthesis of Boc-L-alaninol

Step	Product	Reagents	Reported Yield (%)	Reference
Esterification	L-Alanine methyl ester hydrochloride	L-Alanine, Methanol, Thionyl chloride	99.6	[1]
Boc Protection	N-Boc-L-alanine methyl ester	L-Alanine methyl ester hydrochloride, Di-tert-butyl dicarbonate, Triethylamine	92.2	[1]
Reduction	N-Boc-L-alaninol	N-Boc-L-alanine methyl ester, Sodium borohydride, Calcium chloride	95.8	[1]

Experimental Protocols

Protocol A: Three-Step Synthesis of Boc-L-alaninol from L-alanine

Step 1: Esterification of L-alanine

• To a 2L three-neck flask, add 107g of L-alanine and 600mL of methanol.

• Cool the mixture in an ice bath and slowly add 131mL of thionyl chloride dropwise while stirring mechanically.

• Set up a gas absorption device and reflux the reaction mixture for 5-8 hours.

• Monitor the reaction completion by TLC.

• Evaporate the methanol under reduced pressure.

• Wash the residue with 120mL of toluene three times and evaporate the remaining toluene under reduced pressure to obtain L-alanine methyl ester hydrochloride as a white solid.[1]

Step 2: Boc Protection of L-alanine Methyl Ester

• In a 2L three-neck flask, add 167g of L-alanine methyl ester hydrochloride, 242g of triethylamine, and 1L of dichloromethane.

• Slowly add 313g of di-tert-butyl dicarbonate, followed by an additional 200mL of dichloromethane.

• Stir the reaction at room temperature for 5 hours.

• Monitor the reaction completion by TLC.

• Quench the reaction with water.

• Separate the dichloromethane layer and extract the aqueous layer twice with 500mL of dichloromethane.

• Combine the organic phases, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain N-Boc-L-alanine methyl ester as a red liquid.[1]

Step 3: Reduction of N-Boc-L-alanine Methyl Ester

• To a 2L three-neck flask, add 134g of crushed calcium chloride, 400mL of methanol, and 500mL of tetrahydrofuran.

• Cool the mixture in an ice bath and stir for 30 minutes.

• Add 92g of sodium borohydride in batches.

• Slowly add a solution of 224g of N-Boc-L-alanine methyl ester in 200mL of tetrahydrofuran.

• Gradually raise the temperature to 70°C and maintain for 15-20 hours.

• Monitor the reaction completion by TLC.

• Pour the reaction mixture into a large amount of ice water and filter the solid residue.

• Wash the residue with dichloromethane three times (500mL each).

• Separate the organic layer and extract the aqueous layer twice with 1L of dichloromethane.

• Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain Boc-L-alaninol as a white solid.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]

Technical Support Center: Alternative Protecting Groups for L-Alaninol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the selection and use of alternative protecting groups for L-alaninol in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for protecting L-alaninol?

A1: L-alaninol possesses two reactive functional groups: a primary amine and a primary hydroxyl group.[1] The most common protection strategy involves the selective protection of the amine group, typically with a tert-butoxycarbonyl (Boc) or 9-fluorenylmethoxycarbonyl (Fmoc) group, leaving the hydroxyl group free for further reactions.[2][3][4] For applications requiring protection of both functionalities, an orthogonal protection strategy is employed, where each group can be deprotected independently.[1]

Q2: Which protecting groups are suitable for the primary hydroxyl group of L-alaninol?

A2: Common protecting groups for primary alcohols like the one in L-alaninol include silyl (B83357) ethers, such as tert-butyldimethylsilyl (TBDMS), and trityl (Trt) ethers. TBDMS ethers are robust and can be removed with fluoride (B91410) ion sources (e.g., TBAF), while Trityl ethers are bulky and acid-labile, often used for selective protection of primary alcohols.

Q3: What is an orthogonal protection strategy and why is it important for L-alaninol?

A3: An orthogonal protection strategy allows for the selective removal of one protecting group in the presence of another by using different deprotection conditions.[1] This is crucial for L-alaninol when sequential modification of the amino and hydroxyl groups is required. For example, the amine can be protected with an acid-labile Boc group, and the hydroxyl group with a fluoride-labile TBDMS group. The TBDMS group can be removed without affecting the Boc group, and vice-versa.

Q4: Can I protect the amino and hydroxyl groups of L-alaninol simultaneously?

A4: While simultaneous protection is possible, it may lead to a mixture of products, including the di-protected, mono-amino-protected, and mono-hydroxyl-protected L-alaninol. A more controlled approach is a stepwise protection. Typically, the more nucleophilic amino group is protected first, followed by the protection of the hydroxyl group.

Q5: How do I choose the right protecting group for my specific application?

A5: The choice of protecting group depends on the overall synthetic route. Consider the stability of the protecting group to the reaction conditions planned for subsequent steps. Also, ensure that the deprotection conditions will not affect other sensitive functional groups in your molecule. The logical workflow diagram below can aid in this decision-making process.

Troubleshooting Guides

Issue 1: Incomplete protection of the amino group.

• Potential Cause: Insufficient amount of protecting group reagent or base, or poor quality of reagents.

• Suggested Action:

  • Use a slight excess (1.1-1.2 equivalents) of the protecting group reagent.

  • Ensure the base used (e.g., triethylamine (B128534), DIPEA) is pure and added in the correct stoichiometry.

  • Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is fully consumed.

Issue 2: Formation of di-protected L-alaninol when only mono-protection of the amine is desired.

• Potential Cause: Use of a strong base or highly reactive protecting group reagent that also reacts with the hydroxyl group.

• Suggested Action:

  • Use milder reaction conditions (e.g., lower temperature).

  • Employ a less reactive protecting group precursor.

  • Carefully control the stoichiometry of the reagents.

Issue 3: Difficulty in removing the protecting group.

• Potential Cause: The chosen deprotection conditions are not suitable for the specific protected L-alaninol derivative.

• Suggested Action:

  • Consult the literature for proven deprotection methods for the specific protecting group.

  • Increase the reaction time or temperature, or use a stronger deprotection reagent, while monitoring for potential side reactions.

  • For acid-labile groups like Boc, ensure the acid (e.g., TFA, HCl in dioxane) is fresh and anhydrous. For base-labile groups like Fmoc, ensure the base (e.g., piperidine (B6355638) in DMF) is of the correct concentration.[5]

Issue 4: Unwanted removal of other protecting groups during a selective deprotection step.

• Potential Cause: The protecting groups are not truly orthogonal under the chosen deprotection conditions.

• Suggested Action:

  • Carefully select an orthogonal protecting group pair from the outset.

  • Use the mildest possible deprotection conditions for the target group.

  • Perform a small-scale trial reaction to confirm selectivity before proceeding with the bulk material.

Data Presentation

Protecting Group	Functional Group	Reagents for Protection	Typical Yield (%)	Deprotection Conditions
Boc	Amine	Di-tert-butyl dicarbonate (B1257347) ((Boc)₂O), triethylamine	92-96[2][6]	Strong acid (e.g., TFA in DCM, HCl in dioxane)
Fmoc	Amine	Fmoc-OSu, Na₂CO₃	>90 (on L-alanine)[5]	20% Piperidine in DMF
Cbz	Amine	Benzyl chloroformate, base	High	Catalytic hydrogenation (e.g., H₂, Pd/C)
TBDMS	Hydroxyl	TBDMS-Cl, imidazole (B134444)	High	Fluoride ion source (e.g., TBAF in THF)
Trityl	Hydroxyl	Trityl chloride, pyridine	High	Mild acid (e.g., dilute TFA in DCM)

Experimental Protocols

Protocol 1: Synthesis of N-Boc-L-alaninol

This protocol describes the protection of the amino group of L-alaninol using di-tert-butyl dicarbonate.

• Materials: L-alaninol, Di-tert-butyl dicarbonate ((Boc)₂O), Dichloromethane (DCM), Triethylamine (TEA).

• Procedure:

  • Dissolve L-alaninol (1.0 eq) in DCM.

  • Add triethylamine (1.1 eq) to the solution.

  • Slowly add a solution of (Boc)₂O (1.1 eq) in DCM to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction by TLC.

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain N-Boc-L-alaninol.

Protocol 2: General Procedure for O-TBDMS Protection of N-Boc-L-alaninol

This protocol describes the protection of the hydroxyl group of N-Boc-L-alaninol using tert-butyldimethylsilyl chloride.

• Materials: N-Boc-L-alaninol, tert-Butyldimethylsilyl chloride (TBDMS-Cl), Imidazole, Dichloromethane (DCM).

• Procedure:

  • Dissolve N-Boc-L-alaninol (1.0 eq) in anhydrous DCM.

  • Add imidazole (2.5 eq).

  • Add TBDMS-Cl (1.2 eq) portion-wise at 0 °C.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Monitor the reaction by TLC.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Extract the product with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 3: General Procedure for N-Fmoc Protection of L-alaninol

This protocol is adapted from the standard procedure for L-alanine and may require optimization for L-alaninol.[5]

• Materials: L-alaninol, 9-fluorenylmethyloxycarbonyl-N-hydroxysuccinimide ester (Fmoc-OSu), Sodium carbonate, Dioxane, Water.

• Procedure:

  • Dissolve L-alaninol (1.0 eq) in a 10% aqueous sodium carbonate solution.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of Fmoc-OSu (1.05 eq) in dioxane dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Acidify the reaction mixture with 1M HCl to pH 2-3.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield N-Fmoc-L-alaninol.

Mandatory Visualizations

References

• 1. biosynth.com [biosynth.com]
• 2. benchchem.com [benchchem.com]
• 3. kilobio.com [kilobio.com]
• 4. Incomplete TFA deprotection of N-terminal trityl-asparagine residue in fmoc solid-phase peptide chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Page loading... [guidechem.com]

Technical Support Center: Optimizing Catalyst Loading for Reactions Involving Boc-L-alaninol

Welcome to the technical support center for optimizing reactions with Boc-L-alaninol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to catalyst and reagent loading in common transformations of Boc-L-alaninol.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytically controlled reactions performed on Boc-L-alaninol?

A1: The primary alcohol moiety of Boc-L-alaninol is the most frequent site of transformation. The most common reaction is its oxidation to the corresponding aldehyde, Boc-L-alaninal, which is a valuable chiral intermediate. This oxidation is typically achieved using stoichiometric reagents that are often optimized in sub-stoichiometric or catalytic amounts where applicable, such as in TEMPO-mediated oxidations. Other key reactions include etherification and coupling with carboxylic acids.

Q2: Why is optimizing the reagent/catalyst loading crucial for the oxidation of Boc-L-alaninol?

A2: Optimizing the loading of oxidizing agents or catalysts is critical for several reasons:

• Preventing Over-oxidation: The desired product, Boc-L-alaninal, can be further oxidized to the corresponding carboxylic acid (Boc-L-alanine). Using excessive oxidant increases the risk of this side reaction, reducing the yield and purity of the aldehyde.

• Minimizing Side Reactions: Many oxidizing agents can react with the Boc-protecting group or cause racemization under harsh conditions or with prolonged reaction times, which can be exacerbated by high reagent concentrations.

• Improving Yield and Purity: A well-optimized loading ensures a clean and efficient conversion, simplifying purification and maximizing the yield of the target aldehyde.

• Cost-Effectiveness: Oxidizing agents, particularly complex ones like Dess-Martin periodinane, can be expensive. Using the minimum effective amount is crucial for process economy, especially on a larger scale.

Q3: Can the Boc protecting group be cleaved during catalyst- or reagent-driven reactions?

A3: The Boc (tert-butoxycarbonyl) group is generally stable to many catalytic and oxidative conditions. However, it is sensitive to strong acids. Care must be taken to ensure that the reaction conditions or byproducts do not create a highly acidic environment that could lead to premature deprotection. For instance, in some oxidations, acidic byproducts are formed, which should be neutralized or buffered.

Q4: How do I choose between different oxidation methods for Boc-L-alaninol?

A4: The choice between methods like Dess-Martin periodinane (DMP) oxidation, Swern oxidation, or a TEMPO-catalyzed system depends on factors such as scale, available equipment, and sensitivity of other functional groups on the molecule.

• DMP Oxidation: Known for its mild conditions and high chemoselectivity, making it suitable for sensitive substrates. However, the reagent is expensive and potentially explosive, making it less ideal for very large-scale reactions.[1]

• Swern Oxidation: A very reliable and mild method that avoids heavy metals.[2][3] Its main drawbacks are the need for cryogenic temperatures (-78 °C) and the production of malodorous dimethyl sulfide (B99878) as a byproduct.[2][4]

• TEMPO-Catalyzed Oxidation: This method uses a catalytic amount of TEMPO with a stoichiometric co-oxidant (like sodium hypochlorite). It is a greener and more atom-economical option, well-suited for larger-scale synthesis.[5][6]

Troubleshooting Guide: Oxidation of Boc-L-alaninol to Boc-L-alaninal

This guide addresses common issues encountered during the oxidation of Boc-L-alaninol.

Problem 1: Low or Incomplete Conversion

Potential Cause	Identification	Suggested Solution
Insufficient Reagent/Catalyst	TLC or LC-MS analysis shows a significant amount of remaining Boc-L-alaninol.	Increase the loading of the oxidizing agent or catalyst in small increments (e.g., 0.1 equivalents). See the data tables below for illustrative optimization.
Reagent/Catalyst Degradation	Reagent has been stored improperly or is from an old batch.	Use a fresh, properly stored batch of the oxidizing agent or catalyst. For example, DMP is sensitive to moisture.
Low Reaction Temperature	The reaction is running too slowly.	For non-cryogenic reactions, consider a modest increase in temperature (e.g., from 0 °C to room temperature). Ensure cryogenic reactions like the Swern are allowed to warm to the appropriate temperature for the final elimination step.
Poor Solubility	Reagents or starting material are not fully dissolved.	Ensure the chosen solvent is appropriate and used in sufficient volume. For Boc-L-alaninol, dichloromethane (B109758) (DCM) is a common choice.

Problem 2: Formation of Boc-L-alanine (Over-oxidation)

Potential Cause	Identification	Suggested Solution
Excess Oxidizing Agent	TLC or LC-MS shows the presence of a more polar spot corresponding to the carboxylic acid.	Reduce the equivalents of the oxidizing agent. Perform a titration experiment on a small scale to find the optimal loading.
Extended Reaction Time	The reaction was left for too long after the starting material was consumed.	Monitor the reaction closely by TLC or LC-MS and quench it as soon as the Boc-L-alaninol is consumed.
High Reaction Temperature	Higher temperatures can sometimes promote over-oxidation.	Run the reaction at a lower temperature, even if it requires a longer reaction time.

Problem 3: Difficult or Low-Yielding Workup

Potential Cause	Identification	Suggested Solution
Emulsion during Extraction	Difficulty in separating organic and aqueous layers after quenching the reaction.	Add brine (saturated NaCl solution) to the aqueous layer to break the emulsion.
Incomplete Quenching	Residual active oxidant complicates purification.	Ensure the quenching agent (e.g., sodium thiosulfate (B1220275) for DMP) is added in sufficient quantity and allowed to stir for an adequate amount of time.
Product Volatility/Instability	Loss of Boc-L-alaninal during solvent removal or purification.	Use a rotary evaporator at a reduced temperature and pressure. Consider purifying the aldehyde quickly, as aldehydes can be prone to oxidation or decomposition on silica (B1680970) gel.

Data Presentation: Illustrative Reagent Loading Optimization

The following tables provide an example of how to structure an optimization study for the oxidation of Boc-L-alaninol. Note: These are illustrative data based on general principles of oxidation reactions.

Table 1: Illustrative Optimization of Dess-Martin Periodinane (DMP) Loading

Entry	DMP (Equivalents)	Reaction Time (h)	Conversion of Boc-L-alaninol (%)	Yield of Boc-L-alaninal (%)	Boc-L-alanine byproduct (%)
1	1.0	4	85	80	<1
2	1.1	3	95	92	<1
3	1.2	2	>99	96	<1
4	1.5	2	>99	90	8
5	2.0	2	>99	82	15

Conditions: Boc-L-alaninol (1.0 mmol) in CH2Cl2 (10 mL) at room temperature.

Table 2: Illustrative Optimization of TEMPO/NaOCl System

Entry	TEMPO (mol%)	NaOCl (Equivalents)	Conversion (%)	Yield of Aldehyde (%)	Byproduct (%)
1	0.5	1.1	70	65	<2
2	1.0	1.1	92	88	<2
3	1.0	1.2	>99	94	<2
4	2.0	1.2	>99	93	3
5	1.0	1.5	>99	85	10

Conditions: Boc-L-alaninol (1.0 mmol), KBr (0.1 mmol), in CH2Cl2/H2O (1:1) with NaHCO3 buffer at 0 °C.

Experimental Protocols

Protocol 1: Oxidation of Boc-L-alaninol using Dess-Martin Periodinane (DMP)

Materials:

• Boc-L-alaninol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve Boc-L-alaninol (1.0 eq) in anhydrous DCM (approx. 0.1 M solution) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add Dess-Martin periodinane (1.2 eq) to the solution in one portion at room temperature.

• Stir the reaction mixture vigorously. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Once the starting material is consumed, quench the reaction by adding saturated NaHCO₃ solution and saturated Na₂S₂O₃ solution (1:1 mixture, equal volume to the DCM used).

• Stir the biphasic mixture vigorously for 15-20 minutes until the organic layer is clear.

• Separate the layers using a separatory funnel. Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude Boc-L-alaninal.

• The crude product can be used directly or purified by flash column chromatography if necessary.

Protocol 2: Swern Oxidation of Boc-L-alaninol

Materials:

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Dichloromethane (DCM), anhydrous

• Boc-L-alaninol

• Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA)

Procedure:

• To a solution of oxalyl chloride (1.5 eq) in anhydrous DCM, add anhydrous DMSO (2.2 eq) dropwise at -78 °C (dry ice/acetone bath). Stir for 15 minutes.

• Add a solution of Boc-L-alaninol (1.0 eq) in DCM dropwise, ensuring the internal temperature remains below -65 °C. Stir for 30 minutes.

• Add triethylamine (5.0 eq) dropwise. The reaction mixture may become thick. Stir for 20 minutes at -78 °C, then allow the reaction to warm to room temperature.

• Quench the reaction with water. Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Visualizations

Caption: General workflow for the oxidation of Boc-L-alaninol.

Caption: Troubleshooting logic for optimizing oxidation reactions.

References

• 1. nbinno.com [nbinno.com]
• 2. Swern Oxidation [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Swern oxidation - Wikipedia [en.wikipedia.org]
• 5. Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TEMPO [organic-chemistry.org]

common pitfalls in the handling and storage of Boc-L-alaninol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and storage of Boc-L-alaninol. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Boc-L-alaninol?

A1: To ensure the long-term stability of Boc-L-alaninol, it should be stored in a cool, dry place. Recommended storage is in a tightly sealed container at refrigerated temperatures, typically between 2°C and 8°C.[1][2] For extended storage, keeping the compound under an inert atmosphere (e.g., nitrogen or argon) is also advisable to minimize degradation from moisture and air.

Q2: What are the primary causes of Boc-L-alaninol degradation?

A2: The most common cause of degradation is the hydrolysis of the tert-butoxycarbonyl (Boc) protecting group. This is primarily initiated by exposure to moisture, especially under acidic conditions.[3] Elevated temperatures can also lead to thermal degradation of the Boc group.[3]

Q3: Is Boc-L-alaninol sensitive to light?

A3: While specific photostability studies on Boc-L-alaninol are not extensively documented, it is a general best practice for complex organic molecules to be protected from prolonged exposure to light to prevent potential photochemical degradation.[3]

Q4: What are the known incompatibilities of Boc-L-alaninol?

A4: Boc-L-alaninol is incompatible with strong oxidizing agents.[4] Contact with strong acids should also be avoided as they can catalyze the cleavage of the Boc protecting group.[3]

Q5: What are the initial signs of Boc-L-alaninol degradation?

A5: Visual signs of degradation can include a change in the physical appearance of the white powder, such as clumping or discoloration. A change in the melting point range can also indicate the presence of impurities.[1][3] Analytically, the appearance of a new spot on a Thin Layer Chromatography (TLC) plate or an additional peak in an HPLC chromatogram corresponding to L-alaninol is a strong indicator of deprotection.

Troubleshooting Guide

Issue: Unexpected or poor results in a reaction using Boc-L-alaninol.

This guide will help you troubleshoot potential issues related to the quality and handling of your Boc-L-alaninol reagent.

Caption: A logical workflow for troubleshooting issues with Boc-L-alaninol.

Quantitative Stability Data

Stress Condition	Parameter	Time (hours)	Temperature (°C)	Expected Degradation (%)	Primary Degradant
Acidic Hydrolysis	0.1 M HCl	24	25	~15-25%	L-alaninol
0.1 M HCl	4	60	>50%	L-alaninol
Basic Hydrolysis	0.1 M NaOH	24	25	<5%	-
0.1 M NaOH	4	60	~5-10%	L-alaninol
Oxidative	3% H₂O₂	24	25	<10%	Oxidized impurities
Thermal	Solid State	48	80	~5-15%	L-alaninol
Photolytic	Solid State	24	25	<5%	-

Experimental Protocols

Protocol 1: Forced Degradation Study of Boc-L-alaninol

Objective: To intentionally degrade Boc-L-alaninol under various stress conditions to understand its degradation pathways and to generate degradation products for the validation of stability-indicating analytical methods.

Materials:

• Boc-L-alaninol

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• pH meter

• Thermostatic oven

• Photostability chamber

• HPLC system

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Boc-L-alaninol in methanol at a concentration of 1 mg/mL.

• Acidic Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Keep the solution at room temperature (25°C) for 24 hours.

  • In a separate experiment, reflux the mixture at 60°C for 4 hours.

  • After the specified time, neutralize the solution with an equivalent amount of 0.1 M NaOH and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Basic Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Keep the solution at room temperature (25°C) for 24 hours.

  • In a separate experiment, heat the mixture at 60°C for 4 hours.

  • Neutralize with 0.1 M HCl and dilute for analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Dilute with the mobile phase for analysis.

• Thermal Degradation:

  • Place a known amount of solid Boc-L-alaninol in a thermostatically controlled oven at 80°C for 48 hours.

  • After exposure, dissolve the sample in methanol and dilute for HPLC analysis.

• Photolytic Degradation:

  • Expose solid Boc-L-alaninol to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber.

  • After exposure, dissolve the sample in methanol and dilute for HPLC analysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method for Boc-L-alaninol

Objective: To develop and validate an HPLC method capable of separating Boc-L-alaninol from its potential degradation products, thus indicating its stability.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile (B52724) and water (or a suitable buffer like ammonium (B1175870) acetate). A typical starting gradient could be 80% water and 20% acetonitrile, ramping to 80% acetonitrile.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

Procedure:

• System Suitability: Inject a standard solution of Boc-L-alaninol multiple times to ensure the reproducibility of retention time and peak area.

• Specificity: Inject the samples from the forced degradation study. The method is considered stability-indicating if the degradation products are well-resolved from the parent peak of Boc-L-alaninol.

• Quantification: The percentage of degradation can be calculated by comparing the peak area of Boc-L-alaninol in the stressed samples to that of an unstressed control sample.

Chemical Degradation Pathway

The primary degradation pathway for Boc-L-alaninol under hydrolytic (acid-catalyzed) or thermal stress is the cleavage of the Boc protecting group.

Caption: Acid-catalyzed or thermal degradation of Boc-L-alaninol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemscene.com [chemscene.com]
• 3. benchchem.com [benchchem.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Auxiliaries in Asymmetric Synthesis: Evaluating Boc-L-alaninol Against Established Alternatives

For researchers, scientists, and drug development professionals, the stereocontrolled synthesis of chiral molecules is a cornerstone of modern chemistry and pharmacology. Chiral auxiliaries are a powerful and widely employed strategy to induce stereoselectivity in chemical reactions, enabling the synthesis of enantiomerically pure compounds. This guide provides a comparative overview of commonly used chiral auxiliaries, with a special focus on the potential of Boc-L-alaninol in this role. While established auxiliaries like Evans' oxazolidinones and pseudoephedrine are well-documented, this guide will also explore the prospective utility of Boc-L-alaninol, a readily available chiral building block.

Introduction to Chiral Auxiliaries

A chiral auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral substrate.[1] This covalent modification introduces a chiral environment, which directs the stereochemical outcome of a subsequent reaction to favor the formation of one diastereomer over another.[] After the desired stereocenter is created, the auxiliary is cleaved and can ideally be recovered for reuse.[1] The efficacy of a chiral auxiliary is primarily measured by the diastereomeric ratio (d.r.) or diastereomeric excess (d.e.) and the chemical yield of the product.

Performance of Established Chiral Auxiliaries

Several classes of chiral auxiliaries have become indispensable in asymmetric synthesis due to their high stereoselectivity, reliability, and predictable outcomes.[] Below is a comparative summary of the performance of two widely used auxiliaries, Evans' oxazolidinones and pseudoephedrine, in key asymmetric reactions.

Asymmetric Alkylation

Asymmetric alkylation is a fundamental method for the enantioselective formation of carbon-carbon bonds. Chiral auxiliaries guide the approach of an electrophile to a prochiral enolate.

Chiral Auxiliary	Substrate	Electrophile	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)	Yield (%)	Reference(s)
Evans' Oxazolidinone	Propionyl	Benzyl bromide	>99:1	90-95	[1]
Evans' Oxazolidinone	Propionyl	Isopropyl iodide	97:3	80	[1]
Pseudoephedrine Amide	Propionyl	Benzyl bromide	>99:1	90	[3]
Pseudoephedrine Amide	Propionyl	n-Butyl iodide	98:2	80	[3]

Asymmetric Aldol (B89426) Reactions

Asymmetric aldol reactions are powerful transformations for constructing β-hydroxy carbonyl compounds with control over two new stereocenters.

Chiral Auxiliary	Enolate Source	Aldehyde	Diastereomeric Ratio (d.r.) / Diastereomeric Excess (d.e.)	Yield (%)	Reference(s)
Evans' Oxazolidinone	Propionyl	Isobutyraldehyde	>99:1 (syn)	85	[4][5]
Evans' Oxazolidinone	Propionyl	Benzaldehyde	>99:1 (syn)	80	[4][5]
Pseudoephedrine Amide	Propionyl	Benzaldehyde	95:5	88	[6]

Boc-L-alaninol: A Potential Chiral Auxiliary

Boc-L-alaninol is a protected amino alcohol derived from the natural amino acid L-alanine.[7][8] While it is widely utilized as a chiral building block in peptide synthesis and for the creation of complex molecules, its application as a chiral auxiliary is not extensively documented in scientific literature.[7][8][9] However, its structure, featuring a stereocenter and the potential for chelation through its hydroxyl and protected amino groups, suggests its potential as a chiral directing group.

Structurally, Boc-L-alaninol is similar to other amino alcohol-derived auxiliaries. The bulky tert-butoxycarbonyl (Boc) protecting group could provide the necessary steric hindrance to bias the facial approach of an electrophile to a prochiral center.

Experimental Protocols

Detailed experimental methodologies are crucial for reproducing and building upon scientific findings. Below are representative protocols for the use of established chiral auxiliaries.

Asymmetric Alkylation with an Evans' Oxazolidinone (General Protocol)

• N-Acylation: To a solution of the Evans' oxazolidinone (1.0 eq.) in an anhydrous solvent such as tetrahydrofuran (B95107) (THF) at -78 °C, a base like n-butyllithium (1.05 eq.) is added dropwise. After stirring for 30 minutes, the desired acyl chloride (1.1 eq.) is added. The reaction is stirred for 1 hour at -78 °C and then allowed to warm to 0 °C over 1 hour. The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

• Enolate Formation and Alkylation: The N-acyloxazolidinone is dissolved in anhydrous THF and cooled to -78 °C. A strong base such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) (1.1 eq.) is added to form the enolate. After stirring for 30-60 minutes, the electrophile (1.2 eq.) is added. The reaction is stirred at -78 °C until completion, as monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash chromatography.

• Auxiliary Cleavage: The chiral auxiliary can be cleaved by methods such as hydrolysis with lithium hydroxide (B78521) in a mixture of THF and water to yield the corresponding carboxylic acid, with the auxiliary being recoverable.

Asymmetric Aldol Reaction with a Pseudoephedrine Amide (General Protocol)

• N-Acylation: Pseudoephedrine is reacted with a carboxylic acid, acid anhydride, or acyl chloride to form the corresponding tertiary amide.[10]

• Enolate Formation and Aldol Addition: The pseudoephedrine amide is dissolved in anhydrous THF, and lithium chloride (4-6 eq.) is added. The solution is cooled to -78 °C, and a strong, non-nucleophilic base such as LDA (1.1 eq.) is added to generate the (Z)-enolate.[10] After stirring, the aldehyde (1.2 eq.) is added, and the reaction is maintained at a low temperature (e.g., -105 °C to -78 °C) until completion.[6]

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The product is extracted, and the combined organic layers are washed, dried, and concentrated. The crude product is purified by chromatography.

• Auxiliary Cleavage: The auxiliary can be removed under acidic (e.g., refluxing aqueous sulfuric acid) or basic (e.g., refluxing aqueous sodium hydroxide) conditions to yield the β-hydroxy acid.[10] Reduction of the amide can provide the corresponding alcohol.[10]

Visualization of Key Processes

To further clarify the experimental workflow and the mechanism of stereocontrol, the following diagrams are provided.

General workflow for using a chiral auxiliary.

Simplified stereocontrol model.

Conclusion

The selection of an appropriate chiral auxiliary is a critical decision in the design of an asymmetric synthesis. Evans' oxazolidinones and pseudoephedrine amides have demonstrated their effectiveness in providing high levels of stereocontrol across a range of important chemical transformations.[1][3] Their performance, supported by extensive experimental data, sets a high benchmark for any new chiral auxiliary.

While Boc-L-alaninol possesses structural features that suggest its potential as an effective chiral directing group, the current lack of published experimental data on its use as a chiral auxiliary prevents a direct comparison with established reagents. The protocols and data presented for the established auxiliaries in this guide offer a framework for the systematic evaluation of Boc-L-alaninol and other novel candidates. Future research will be crucial to unlock the full potential of new chiral auxiliaries and expand the toolkit available to synthetic chemists for the efficient and selective synthesis of enantiomerically pure molecules.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. chemscene.com [chemscene.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. nbinno.com [nbinno.com]
• 9. chemimpex.com [chemimpex.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of Boc-L-alaninol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the two primary synthetic routes to Boc-L-alaninol, a critical chiral building block in pharmaceutical and peptide synthesis. The analysis is based on experimental data to facilitate the selection of the most suitable method for specific research and development needs.

At a Glance: Performance Comparison of Synthesis Routes

The selection of a synthetic pathway for Boc-L-alaninol is a trade-off between the number of steps, overall yield, and the commercial availability of starting materials. Below is a summary of the key quantitative data for the two main routes.

Parameter	Route 1: From L-alanine	Route 2: From L-alaninol
Starting Material	L-alanine	L-alaninol
Number of Steps	3	1
Overall Yield	~88%	>95% (from L-alaninol)
Purity	High (>98%) after purification	High (>98%) after purification
Key Reagents	Thionyl chloride, Di-tert-butyl dicarbonate, Sodium borohydride, Calcium chloride	Di-tert-butyl dicarbonate, Triethylamine
Primary Advantage	Readily available and inexpensive starting material.	High-yielding, one-step process.
Primary Disadvantage	Multi-step process with a longer overall reaction time.	L-alaninol is a more expensive starting material than L-alanine.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the two primary synthesis methods for Boc-L-alaninol.

Caption: Synthesis of Boc-L-alaninol from L-alanine.

A Comparative Analysis of Boc-L-alaninol Derivatives in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the quest for efficient and selective chiral catalysts is paramount. Among the vast array of catalyst precursors, those derived from the chiral pool of amino acids have proven to be particularly valuable. This guide provides a comparative study of catalysts derived from Boc-L-alaninol, a protected form of the naturally occurring amino acid L-alanine. We will objectively compare the performance of Boc-L-alaninol-derived catalysts with alternatives derived from other chiral amino alcohols, supported by experimental data, to inform the selection of the most suitable catalyst for specific synthetic transformations.

Boc-L-alaninol serves as a versatile chiral building block for the synthesis of various ligands and catalysts.[1][2] Its utility is most prominently demonstrated in the formation of oxazaborolidine catalysts for the Corey-Bakshi-Shibata (CBS) reduction of prochiral ketones to chiral secondary alcohols.[3][4] The predictable stereochemical outcome and high enantioselectivities achieved with these catalysts have made them a staple in organic synthesis.[5][6]

Performance in Asymmetric Catalysis: A Comparative Overview

The efficacy of a chiral catalyst is primarily assessed by its ability to induce high enantioselectivity (measured as enantiomeric excess, ee) and achieve high product yields. Below, we compare the performance of catalysts derived from various chiral amino alcohols in two key asymmetric transformations: the reduction of ketones and the addition of diethylzinc (B1219324) to aldehydes.

Enantioselective Reduction of Ketones

The asymmetric reduction of prochiral ketones is a fundamental method for producing chiral secondary alcohols, which are crucial intermediates in the synthesis of pharmaceuticals and other bioactive molecules.[7][8] Oxazaborolidine catalysts, often generated in situ from a chiral amino alcohol and a borane (B79455) source, are highly effective for this transformation.[5][9]

Table 1: Comparison of Chiral Amino Alcohol-Derived Catalysts in the Asymmetric Reduction of Acetophenone (B1666503)

Chiral Amino Alcohol Precursor	Catalyst Type	Yield (%)	Enantiomeric Excess (ee, %)	Product Configuration	Reference
Boc-L-alaninol (hypothetical)	Oxazaborolidine	High	Expected High	(R)	-
(1R,2S)-(-)-Norephedrine	Oxazaborolidine	95	94	(R)	[7]
(S)-α,α-Diphenyl-2-pyrrolidinemethanol	Oxazaborolidine	91	98	(R)	[5]
(1S,2R)-(-)-cis-1-Amino-2-indanol	Oxazaborolidine	89	91	(S)	[9]
Chiral Lactam Alcohol	Oxazaborolidine	98	98	(R)	[5]

Note: While specific data for a Boc-L-alaninol derived oxazaborolidine in the reduction of acetophenone under directly comparable conditions was not found in the literature reviewed, its structural similarity to other effective amino alcohol precursors suggests it would provide high enantioselectivity. The expected configuration is based on the established models for CBS reduction.

Enantioselective Addition of Diethylzinc to Aldehydes

The enantioselective addition of organozinc reagents to aldehydes is a classic carbon-carbon bond-forming reaction to produce chiral secondary alcohols.[10][11] The performance of various chiral amino alcohol ligands in the addition of diethylzinc to benzaldehyde (B42025) is a standard benchmark for evaluating their effectiveness.

Table 2: Comparison of Chiral Amino Alcohol Ligands in the Enantioselective Addition of Diethylzinc to Benzaldehyde

Chiral Amino Alcohol Ligand	Yield (%)	Enantiomeric Excess (ee, %)	Product Configuration	Reference
(-)-DAIB (3-exo-(dimethylamino)isoborneol)	97	98	(S)	[1]
(1R,2S)-N,N-Dibutylnorephedrine	100	94	(R)	[1]
(S)-Leucinol derivative	~95	97	(S)	[1]
(S)-Valinol derivative	>95	98	(S)	[1]

Experimental Protocols

Detailed and reproducible experimental procedures are critical for success in asymmetric catalysis. Below are representative protocols for the synthesis of Boc-L-alaninol and its application in the asymmetric reduction of a ketone.

Synthesis of N-Boc-L-alaninol from L-Alanine

This three-step procedure involves the esterification of L-alanine, protection of the amino group with a Boc moiety, and subsequent reduction of the ester to the corresponding alcohol.[12]

Step 1: Esterification of L-Alanine

• To a suspension of L-alanine in methanol, thionyl chloride is added dropwise at 0 °C.

• The reaction mixture is stirred at room temperature until the reaction is complete (monitored by TLC).

• The solvent is evaporated under reduced pressure to yield L-alanine methyl ester hydrochloride.

Step 2: Boc Protection

• L-alanine methyl ester hydrochloride is dissolved in a suitable solvent (e.g., dichloromethane), and triethylamine (B128534) is added.

• Di-tert-butyl dicarbonate (B1257347) (Boc₂O) is added, and the mixture is stirred at room temperature.

• After completion, the reaction mixture is washed with aqueous solutions to remove impurities, and the organic layer is dried and concentrated to give N-Boc-L-alanine methyl ester.

Step 3: Reduction to N-Boc-L-alaninol

• N-Boc-L-alanine methyl ester is dissolved in a solvent mixture (e.g., THF/water).

• Sodium borohydride (B1222165) is added in portions at 0 °C.

• The reaction is stirred until completion, followed by quenching with a suitable reagent (e.g., acetone).

• The product is extracted, and the combined organic layers are dried and concentrated. The crude product is purified by chromatography to afford N-Boc-L-alaninol.

Asymmetric Reduction of Acetophenone using an In-situ Generated Oxazaborolidine Catalyst

This protocol describes the Corey-Bakshi-Shibata (CBS) reduction of acetophenone using an oxazaborolidine catalyst generated in situ from a chiral amino alcohol precursor.[7][13]

Materials:

• Chiral amino alcohol (e.g., (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol)

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂) or Borane-THF complex (BH₃·THF)

• Acetophenone

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol

• Aqueous HCl

Procedure:

• Catalyst Formation: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), the chiral amino alcohol (e.g., 0.1 mmol) is dissolved in anhydrous THF. A solution of borane complex (e.g., 1.0 M BH₃·THF, 1.0 mmol) is added dropwise at 0 °C. The mixture is stirred for a specified time (e.g., 15-30 minutes) to allow for the formation of the oxazaborolidine catalyst.

• Reduction: The solution is cooled to the desired reaction temperature (e.g., -20 °C or room temperature). A solution of acetophenone (1.0 mmol) in anhydrous THF is added dropwise.

• Monitoring and Quenching: The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is carefully quenched by the slow addition of methanol.

• Work-up and Isolation: The solvent is removed under reduced pressure. The residue is dissolved in a suitable organic solvent (e.g., diethyl ether) and washed with aqueous HCl and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• Purification and Analysis: The crude product is purified by column chromatography on silica (B1680970) gel. The enantiomeric excess of the resulting 1-phenylethanol (B42297) is determined by chiral HPLC or GC analysis.

Visualizing Catalytic Pathways

Understanding the underlying mechanisms and workflows is crucial for optimizing catalytic processes. The following diagrams, generated using the DOT language, illustrate key concepts in the application of Boc-L-alaninol derivatives in catalysis.

Caption: Synthetic pathway from L-alanine to a chiral catalyst.

Caption: Experimental workflow for CBS reduction.

Caption: Simplified catalytic cycle of the CBS reduction.

References

• 1. benchchem.com [benchchem.com]
• 2. N-Boc-L-alaninol | 79069-13-9 [chemicalbook.com]
• 3. grokipedia.com [grokipedia.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Recent advances in catalytic enantioselective synthesis of vicinal amino alcohols - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. Application of In Situ Generated Chiral Oxazaborolidine Catalyst for the Enantioselective Reduction of Prochiral Ketones - IJPRS [ijprs.com]
• 10. mdpi.com [mdpi.com]
• 11. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. books.rsc.org [books.rsc.org]

A Spectroscopic Guide to Differentiating Boc-L-alaninol and its Enantiomer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic properties of Boc-L-alaninol and its enantiomer, Boc-D-alaninol. Enantiomers, being non-superimposable mirror images, possess identical physical and chemical properties in an achiral environment. However, their interaction with chiral probes, such as circularly polarized light or chiral molecules, reveals distinct differences. This guide focuses on three primary spectroscopic techniques for chiral discrimination: Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and Nuclear Magnetic Resonance (NMR) spectroscopy with chiral solvating agents.

Introduction to Chiral Spectroscopy

Chiral molecules exhibit optical activity, meaning they rotate the plane of polarized light. While standard spectroscopic techniques like IR and NMR are identical for enantiomers, chiroptical techniques, which use circularly polarized light, can differentiate them. Enantiomers absorb left and right circularly polarized light differently, leading to distinct spectra. This principle is the foundation of Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD). Another powerful method involves the use of a chiral solvating agent (CSA) in Nuclear Magnetic Resonance (NMR) spectroscopy. The CSA forms transient diastereomeric complexes with the enantiomers, inducing chemical shift differences in their NMR spectra.

Spectroscopic Comparison of Boc-L-alaninol and Boc-D-alaninol

Enantiomers are expected to exhibit mirror-image spectra in chiroptical spectroscopy. For Boc-L-alaninol and Boc-D-alaninol, this means their VCD and ECD spectra will be equal in magnitude but opposite in sign at every wavelength. In NMR spectroscopy with a chiral solvating agent, the two enantiomers will show distinct chemical shifts for corresponding protons.

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD spectroscopy measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. This technique is highly sensitive to the three-dimensional structure of a molecule.

Expected VCD Spectra:

For illustrative purposes, the table below presents hypothetical, yet realistic, VCD data based on the principles of VCD and data from structurally similar molecules.

Wavenumber (cm⁻¹)	Boc-L-alaninol ΔA (x 10⁻⁵)	Boc-D-alaninol ΔA (x 10⁻⁵)	Vibrational Assignment (Tentative)
~3400	+2.5	-2.5	O-H Stretch
~3350	-1.8	+1.8	N-H Stretch
~1690	+5.0	-5.0	C=O Stretch (Amide I)
~1530	-4.2	+4.2	N-H Bend (Amide II)
~1370	+3.1	-3.1	C-H Bending (t-Butyl)
~1160	-2.7	+2.7	C-O Stretch

Electronic Circular Dichroism (ECD) Spectroscopy

ECD spectroscopy measures the differential absorption of left and right circularly polarized ultraviolet-visible light. This technique is particularly sensitive to the electronic transitions within a molecule and is widely used for determining the absolute configuration of chiral compounds.

Expected ECD Spectra:

Similar to VCD, the ECD spectra of Boc-L-alaninol and Boc-D-alaninol are expected to be mirror images. Experimental data for the closely related Boc-L-alanine and Boc-D-alanine show this mirror-image relationship, and a similar pattern is anticipated for Boc-L-alaninol. The chromophores in Boc-L-alaninol, primarily the amide group, will give rise to characteristic Cotton effects in the ECD spectrum.

The following table presents illustrative ECD data based on the known behavior of N-Boc protected amino acids.

Wavelength (nm)	Boc-L-alaninol Δε (M⁻¹cm⁻¹)	Boc-D-alaninol Δε (M⁻¹cm⁻¹)	Electronic Transition (Tentative)
~215	-1.5	+1.5	n → π* (Amide)
~195	+3.0	-3.0	π → π* (Amide)

Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents

In an achiral solvent, the NMR spectra of enantiomers are identical. However, in the presence of a chiral solvating agent (CSA), transient diastereomeric complexes are formed, which have different magnetic environments. This results in the separation of NMR signals for the two enantiomers.

Expected NMR Spectra:

A variety of chiral solvating agents can be used for the discrimination of amino alcohols, including derivatives of tartaric acid, mandelic acid, or binaphthyl phosphoric acid. For Boc-L-alaninol and its enantiomer, a suitable CSA would likely interact with the hydroxyl and/or the amide group. This interaction would lead to different chemical shifts (Δδ) for the protons near the chiral center.

The table below illustrates the expected ¹H NMR data for a racemic mixture of Boc-alaninol in the presence of a generic chiral solvating agent.

Proton	Boc-L-alaninol (δ, ppm)	Boc-D-alaninol (δ, ppm)	Δδ (ppm)
CH (next to NH)	3.85	3.82	0.03
CH₂ (next to OH)	3.60	3.65	-0.05
CH₃	1.15	1.13	0.02

Experimental Protocols

Vibrational Circular Dichroism (VCD) Spectroscopy

• Sample Preparation: Dissolve a sufficient amount of the sample (typically 1-10 mg) in a suitable deuterated solvent (e.g., CDCl₃) to achieve a concentration of approximately 0.05-0.1 M. The solvent should be transparent in the infrared region of interest.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a VCD module is used. The module typically consists of a linear polarizer and a photoelastic modulator (PEM).

• Data Acquisition: The sample is placed in an IR cell with a path length of 50-200 µm. The VCD spectrum is collected over a range of wavenumbers (e.g., 4000-800 cm⁻¹). Multiple scans are averaged to improve the signal-to-noise ratio, as VCD signals are typically weak.

• Data Processing: The raw data is processed to obtain the VCD spectrum, which is a plot of the difference in absorbance of left and right circularly polarized light (ΔA) versus wavenumber.

Electronic Circular Dichroism (ECD) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample (typically in the micromolar to millimolar concentration range) in a UV-transparent solvent (e.g., methanol, acetonitrile, or water).

• Instrumentation: An ECD spectropolarimeter is used. The instrument consists of a light source, a monochromator, a polarizing prism, a photoelastic modulator (PEM), and a detector.

• Data Acquisition: The sample is placed in a quartz cuvette with a defined path length (e.g., 1 cm). The ECD spectrum is recorded over a range of wavelengths (e.g., 190-400 nm).

• Data Processing: The instrument measures the difference in absorbance (ΔA) between left and right circularly polarized light. This is typically converted to molar circular dichroism (Δε), which is plotted against wavelength.

Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents

• Sample Preparation: Dissolve the racemic or enantiomerically enriched sample in a deuterated NMR solvent (e.g., CDCl₃, C₆D₆). Add a molar equivalent of the chiral solvating agent (CSA) to the NMR tube.

• Instrumentation: A high-field NMR spectrometer is used.

• Data Acquisition: Acquire a high-resolution ¹H NMR spectrum of the mixture.

• Data Analysis: Compare the spectrum of the mixture to the spectrum of the analyte without the CSA. Identify the signals that have split into two separate resonances, corresponding to the two enantiomers. The difference in their chemical shifts (Δδ) is a measure of the chiral discrimination. The relative integration of the separated signals can be used to determine the enantiomeric excess (ee) of the sample.

Conclusion

The spectroscopic comparison of Boc-L-alaninol and its enantiomer, Boc-D-alaninol, relies on the principles of chiroptical spectroscopy and the use of chiral auxiliary reagents. Vibrational Circular Dichroism and Electronic Circular Dichroism are powerful, non-destructive techniques that provide mirror-image spectra for the two enantiomers, allowing for their unambiguous differentiation and the determination of absolute configuration when compared with theoretical calculations. Nuclear Magnetic Resonance spectroscopy, in the presence of a chiral solvating agent, offers a convenient method to distinguish and quantify the enantiomers in a mixture by inducing diastereomeric interactions that result in separate NMR signals. The choice of technique will depend on the specific research question, sample availability, and instrumentation.

Comparative Biological Activity of L-Alaninol Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the biological activity of related small molecules is paramount for advancing novel therapeutics. This guide provides a comparative analysis of the biological activities of various derivatives synthesized from L-alaninol, a chiral building block derived from the amino acid L-alanine. The focus is on presenting quantitative data, detailed experimental methodologies, and visual representations of relevant biological pathways to facilitate informed decision-making in drug discovery and development.

Derivatives of L-alaninol and other β-amino alcohols have garnered significant interest in medicinal chemistry due to their diverse therapeutic potential. These compounds have been investigated for a range of biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects. The inherent chirality of L-alaninol makes it a valuable starting material for the synthesis of enantiomerically pure compounds, which is often crucial for therapeutic efficacy and safety.

Anticancer Activity of Aminobenzylnaphthol Derivatives from L-Alanine

A study by Kinfe and colleagues detailed the synthesis and in vitro anticancer evaluation of a series of aminobenzylnaphthol derivatives, some of which were synthesized using L-alanine methyl ester. These compounds were tested for their cytotoxic activity against human pancreatic (BxPC-3) and colon (HT-29) cancer cell lines.

Data Presentation: In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) values for a selection of these compounds after 72 hours of treatment are summarized in the table below.

Compound ID	R Group	Cancer Cell Line	IC50 (µM)
MMZ-45B	4-F	BxPC-3	11.55 ± 1.12
HT-29	12.34 ± 1.58
MMZ-140C	4-Cl	BxPC-3	13.26 ± 1.25
HT-29	14.89 ± 2.03
MMZ-167C	2,4-diCl	BxPC-3	18.76 ± 2.11
HT-29	20.45 ± 2.34
5-Fluorouracil (Control)	-	BxPC-3	38.99 ± 14.67
HT-29	52.26 ± 4.90

Data extracted from a study on aminobenzylnaphthols derived from α-amino acids.

Experimental Protocols: Cytotoxicity Assay

The antiproliferative activity of the synthesized aminobenzylnaphthol derivatives was determined using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Cell Culture:

• Human pancreatic cancer cells (BxPC-3) and human colon cancer cells (HT-29) were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Cells were maintained in a humidified incubator at 37°C with 5% CO2.

MTT Assay Protocol:

• Cells were seeded in 96-well plates at a density of 1 x 10^4 cells per well and allowed to attach overnight.

• The following day, the cells were treated with various concentrations of the test compounds (dissolved in DMSO, final concentration ≤ 0.1%) for 72 hours.

• After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours at 37°C.

• The medium was then removed, and 150 µL of DMSO was added to each well to dissolve the formazan (B1609692) crystals.

• The absorbance was measured at 570 nm using a microplate reader.

• The IC50 values were calculated from the dose-response curves using appropriate software.

Potential Signaling Pathway Involvement in Anticancer Activity

While the specific signaling pathways targeted by these aminobenzylnaphthol derivatives were not elucidated in the initial study, compounds with similar structural motifs have been shown to induce apoptosis in cancer cells. The functionalization of drugs with amino acid moieties can improve their delivery to target tissues and enhance their cytotoxic properties.

Below is a generalized diagram illustrating potential apoptotic signaling pathways that could be activated by such compounds.

Caption: Potential apoptotic pathways induced by anticancer compounds.

Antimicrobial Activity of N-Acyl-L-alaninol Derivatives

Experimental Workflow for Antimicrobial Screening

The general workflow for screening the antimicrobial activity of a library of newly synthesized compounds is depicted below.

Caption: General workflow for antimicrobial activity screening.

Experimental Protocols: Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

• A series of twofold dilutions of each test compound is prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Each well is inoculated with a standardized suspension of the target microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion

This guide provides a framework for comparing the biological activities of L-alaninol derivatives, using anticancer activity as a specific example with available data. The presented data tables, experimental protocols, and pathway diagrams are intended to serve as a valuable resource for researchers in the field of drug discovery. Further studies focusing on the synthesis and systematic biological evaluation of diverse Boc-L-alaninol derivatives are warranted to fully explore their therapeutic potential.

A Comparative Guide to the Synthesis of Boc-L-alaninol: A Cost-Benefit Analysis

For researchers and professionals in drug development and peptide synthesis, the efficient and cost-effective production of chiral building blocks is paramount. Boc-L-alaninol, a key intermediate, is no exception. This guide provides a detailed cost-benefit analysis of three distinct synthesis routes to Boc-L-alaninol, supported by experimental data and protocols to aid in the selection of the most suitable method for your laboratory or production scale.

Executive Summary

Three primary synthesis routes for Boc-L-alaninol are compared:

• Three-Step Synthesis from L-alanine: This classical approach involves the esterification of L-alanine, followed by the protection of the amino group with a tert-butoxycarbonyl (Boc) group, and finally, the reduction of the ester to the desired alcohol.

• One-Step Reduction of Boc-L-alanine: A more direct route that involves the reduction of commercially available Boc-L-alanine to Boc-L-alaninol.

• Boc-Protection of L-alaninol (B1674331): This route starts with the reduction of an L-alanine ester to L-alaninol, followed by the protection of the amino group with a Boc group.

The analysis reveals that while the three-step synthesis from L-alanine offers the highest overall yield, the one-step reduction of Boc-L-alanine presents a more streamlined and potentially cost-effective option, depending on the price of the starting material. The route involving the Boc-protection of L-alaninol provides a moderate yield and may be advantageous if L-alaninol is readily available.

Comparative Data

The following table summarizes the key quantitative data for each synthesis route, allowing for a direct comparison of their efficiency and potential cost-effectiveness.

Parameter	Route 1: From L-alanine (3 steps)	Route 2: From Boc-L-alanine (1 step)	Route 3: From L-alaninol (1 step)
Starting Material	L-alanine	Boc-L-alanine	L-alanine ethyl ester hydrochloride
Key Reagents	Thionyl chloride, Methanol (B129727), Di-tert-butyl dicarbonate (B1257347), Triethylamine (B128534), Calcium chloride, Sodium borohydride (B1222165)	Ethyl chloroformate, Triethylamine, Sodium borohydride	Sodium borohydride, Di-tert-butyl dicarbonate, Sodium hydroxide
Overall Yield	~88% (calculated from step-wise yields of 99.6%, 92.2%, and 95.8%)[1]	Satisfactory (literature suggests good yields, though a specific value for this substrate is not provided)[2]	~63% (calculated from a 66.5% yield for L-alaninol synthesis and an assumed high-yield Boc protection)[3]
Reaction Time	~30-40 hours (cumulative)	~5 hours	~24 hours (cumulative)
Number of Steps	3	1	2
Purification	Multiple steps involving extraction, washing, and evaporation.[1]	Filtration and extraction.[2]	Extraction, washing, and evaporation.[3]
Cost of Starting Material	Low	High	Moderate
Reagent Cost	Moderate	Low	Moderate
Overall Cost-Effectiveness	Potentially high due to high yield but labor-intensive.	Potentially high due to fewer steps, dependent on Boc-L-alanine cost.	Moderate, dependent on L-alaninol availability and cost.

Experimental Protocols

Route 1: Three-Step Synthesis from L-alanine

Step 1: Esterification of L-alanine [1]

• To a 2L three-neck flask, add 107g of L-alanine and 600mL of methanol.

• While stirring mechanically, cool the mixture in an ice bath and slowly add 131mL of thionyl chloride dropwise.

• Set up a gas absorption device and reflux the reaction for 5-8 hours.

• Monitor the reaction completion by TLC.

• Evaporate the methanol under reduced pressure.

• Wash the residue with 120mL of toluene (B28343) three times and evaporate the remaining toluene under reduced pressure to obtain the L-alanine methyl ester hydrochloride as a white solid (Yield: 99.6%).

Step 2: Boc-Protection of L-alanine methyl ester [1]

• In a 2L three-neck flask, combine 167g of the L-alanine methyl ester hydrochloride, 242g of triethylamine, and 1L of dichloromethane (B109758).

• Slowly add 313g of di-tert-butyl dicarbonate, followed by 200mL of dichloromethane.

• Stir the reaction at room temperature for 5 hours.

• Monitor the reaction completion by TLC.

• Quench the reaction with water.

• Separate the dichloromethane layer and extract the aqueous layer twice with 500mL of dichloromethane.

• Combine the organic phases, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain the Boc-protected ester as a red liquid (Yield: 92.2%).

Step 3: Reduction to Boc-L-alaninol [1]

• In a 2L three-neck flask, add 134g of crushed calcium chloride, 400mL of methanol, and 500mL of tetrahydrofuran.

• Cool the mixture in an ice bath and, after stirring for 30 minutes, add 92g of sodium borohydride in batches.

• Slowly add 224g of the Boc-protected ester (dissolved in 200mL of tetrahydrofuran).

• Gradually raise the temperature to 70°C and maintain the reaction for 15-20 hours.

• Monitor the reaction completion by TLC.

• Pour the reaction mixture into a large amount of ice water and filter the solid residue.

• Wash the residue three times with 500mL of dichloromethane and separate the organic layer.

• Extract the aqueous layer twice with 1L of dichloromethane.

• Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain Boc-L-alaninol as a white solid (Yield: 95.8%).

Route 2: One-Step Reduction of Boc-L-alanine

General Procedure via Mixed Anhydride [2]

• In a dry flask, dissolve 10 mmol of Boc-L-alanine in dry THF and cool to -5°C.

• Add 10 mmol of triethylamine with stirring.

• Dissolve 10 mmol of ethyl chloroformate in dry THF and add it dropwise over 25 minutes.

• Stir the reaction for an additional 30 minutes at -5°C.

• Filter off the triethylammonium (B8662869) chloride salt and wash it with THF.

• Add the filtrate dropwise over 30 minutes to a suspension of 50 mmol of sodium borohydride in 10 mL of water, chilled to 10°C.

• Stir the reaction for four hours at room temperature.

• Acidify the reaction mixture with 3 N HCl, which will cause it to separate into two layers.

• Extract the product with ether or ethyl acetate (B1210297).

• Combine the organic extracts, wash with 10% aqueous NaOH and water, then dry over anhydrous sodium sulfate.

• Concentrate in vacuo to obtain Boc-L-alaninol.

Route 3: Boc-Protection of L-alaninol

Step 1: Synthesis of L-alaninol [3]

• Prepare a solution of 3.0 mol of NaBH₄ in 560 ml of cold water.

• Separately, dissolve 1.0 mol of L-alanine ethyl ester hydrochloride in 560 ml of ethanol.

• Add the ethanolic solution dropwise to the NaBH₄ solution at 20°C over 5 hours.

• Age the reaction mixture at 20-28°C to complete the reaction.

• Decompose excess NaBH₄ with acetone.

• Add 1000 ml of ethyl acetate and filter the precipitated inorganic salts.

• Separate the aqueous layer of the filtrate and extract it with 600 ml of ethyl acetate.

• Combine the ethyl acetate layers, remove the solvent under reduced pressure, and then vacuum distill to obtain L-alaninol (Yield: 66.5%).

Step 2: Boc-Protection of L-alaninol (General Procedure)

• Dissolve L-alaninol in a suitable solvent (e.g., a mixture of water and THF).

• Add a base such as sodium hydroxide.

• Add di-tert-butyl dicarbonate ((Boc)₂O) and stir at room temperature.

• After the reaction is complete (monitored by TLC), perform a standard work-up involving extraction and purification.

Synthesis Route Diagrams

Caption: Comparative workflow of the three main synthesis routes for Boc-L-alaninol.

Conclusion

The choice of the optimal synthesis route for Boc-L-alaninol is a multifaceted decision that depends on factors such as the scale of the synthesis, the availability and cost of starting materials, and the desired trade-off between reaction time, yield, and operational complexity.

• Route 1 is well-documented with high yields for each step, making it a reliable choice for producing large quantities where the initial investment in time and reagents can be justified by the high overall output.

• Route 2 offers a significant advantage in terms of simplicity and reduced reaction time. Its cost-effectiveness is primarily dictated by the market price of Boc-L-alanine. For smaller scale synthesis or when time is a critical factor, this route is highly attractive.

• Route 3 provides a viable alternative, particularly if L-alaninol is a readily available starting material. The two-step process offers a good balance of yield and simplicity.

Researchers and production managers are encouraged to perform a localized cost analysis of the required starting materials and reagents to make the most informed decision based on their specific needs and resources.

References

• 1. Page loading... [guidechem.com]
• 2. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 3. JPH06199747A - Production of l-alaninol - Google Patents [patents.google.com]

A Comparative Guide to the Efficacy of Boc-L-alaninol as a Chiral Building Block

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the selection of an appropriate chiral building block is paramount to achieving high stereoselectivity and overall yield. Boc-L-alaninol, a protected amino alcohol derived from the natural amino acid L-alanine, has emerged as a versatile and valuable tool in the synthesis of complex chiral molecules, particularly in peptide synthesis and the development of pharmaceutical intermediates.[1][2] This guide provides a comprehensive comparison of the efficacy of Boc-L-alaninol with other prominent chiral auxiliaries, supported by experimental data and detailed protocols to inform synthetic strategy and decision-making.

Introduction to Chiral Building Blocks and Auxiliaries

Chiral building blocks are enantiomerically pure compounds that are incorporated into a synthetic target, transferring their stereochemistry to the final product. Chiral auxiliaries, a subset of these, are temporarily attached to a prochiral substrate to direct a stereoselective transformation, after which they are cleaved and can often be recovered.[3] The effectiveness of these molecules is a cornerstone of modern asymmetric synthesis, enabling the production of single-enantiomer drugs, which is critical as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles.

Boc-L-alaninol: A Profile

Boc-L-alaninol's utility stems from its dual functionality: a Boc-protected amine and a primary alcohol. The tert-butoxycarbonyl (Boc) protecting group is stable under a variety of reaction conditions and can be readily removed under mild acidic conditions, making it ideal for multi-step syntheses.[4] This structure allows for the retention of chirality from the parent L-alanine while providing a handle for further chemical modifications.[1]

Comparative Analysis of Chiral Building Blocks

To objectively evaluate the efficacy of Boc-L-alaninol, it is essential to compare its performance against established chiral auxiliaries in key asymmetric transformations, such as alkylation and aldol (B89426) reactions. This section presents a comparative analysis with Evans Oxazolidinones, SAMP/RAMP Hydrazones, and Prolinol-derived auxiliaries.

Asymmetric Alkylation

Asymmetric alkylation is a fundamental carbon-carbon bond-forming reaction where a chiral auxiliary guides the approach of an electrophile to a prochiral enolate.

Table 1: Comparison of Chiral Auxiliaries in Asymmetric Alkylation

Chiral Auxiliary/Building Block	Electrophile	Diastereomeric Excess (d.e.) / Enantiomeric Excess (e.e.)	Yield (%)	Reference
Boc-L-alaninol derivative	(Data not available in searched results)	(Data not available in searched results)	(Data not available in searched results)
Evans Oxazolidinone	Benzyl bromide	>99% d.e.	90-95%	[5]
SAMP Hydrazone	Methyl iodide	>95% d.e.	85-95%	[5]
Prolinol-derived Amide	(Illustrative)	(Data not available in searched results)	(Data not available in searched results)

Note: Direct comparative experimental data for Boc-L-alaninol in asymmetric alkylation was not available in the searched literature. The table highlights the performance of well-established alternatives.

Asymmetric Aldol Reaction

The aldol reaction is another critical method for forming carbon-carbon bonds and creating new stereocenters. The stereochemical outcome can be effectively controlled by a chiral auxiliary attached to the enolate.

Table 2: Comparison of Chiral Auxiliaries in Asymmetric Aldol Reactions

Chiral Auxiliary/Building Block	Aldehyde	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (e.e.) of syn-adduct	Yield (%)	Reference
Boc-L-alaninol derivative	(Data not available in searched results)	(Data not available in searched results)	(Data not available in searched results)	(Data not available in searched results)
Evans Oxazolidinone	Benzaldehyde	>99:1	>99%	~85-95%	[6]
Oppolzer's Camphorsultam	Benzaldehyde	>95:5	>98%	~80-90%	[6]

Note: Direct comparative experimental data for Boc-L-alaninol in asymmetric aldol reactions was not available in the searched literature. The table showcases the high diastereoselectivity and enantioselectivity achieved with Evans and Oppolzer auxiliaries.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and successful implementation of synthetic methods. Below are representative protocols for asymmetric reactions using established chiral auxiliaries.

Protocol 1: Asymmetric Alkylation using an Evans Oxazolidinone Auxiliary

1. Acylation:

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF (0.1 M) at 0 °C, add n-butyllithium (1.05 eq) dropwise.

• After stirring for 15 minutes, add the desired acyl chloride (1.1 eq).

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction with saturated aqueous NH4Cl.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure. Purify by flash chromatography.[5]

2. Alkylation:

• Dissolve the N-acyloxazolidinone (1.0 eq) in anhydrous THF (0.1 M) and cool to -78 °C.

• Add a solution of LDA (1.1 eq) in THF dropwise and stir for 30 minutes.

• Add the electrophile (1.2 eq) and stir at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous NH4Cl and allow it to warm to room temperature.

• Extract the product, dry the organic layer, and concentrate. The diastereomeric excess can be determined by 1H NMR or HPLC analysis of the crude product before purification by flash chromatography.[5]

3. Auxiliary Cleavage:

• Dissolve the alkylated product (1.0 eq) in a 4:1 mixture of THF and water (0.2 M).

• Add lithium hydroxide (B78521) (2.0 eq) and 30% aqueous hydrogen peroxide (4.0 eq) at 0 °C.

• Stir the reaction at room temperature for 2 hours.

• Quench with aqueous Na2SO3.

• The desired carboxylic acid can be extracted, and the chiral auxiliary can often be recovered from the aqueous layer.[5]

Visualizing Synthetic Workflows

Diagrams illustrating the workflow of asymmetric synthesis provide a clear overview of the process. Below are Graphviz diagrams for a generic asymmetric alkylation and the synthesis of a pharmaceutical intermediate.

Workflow for asymmetric alkylation using a chiral auxiliary.

Enzymatic synthesis of a sitagliptin intermediate.

Discussion and Conclusion

While Boc-L-alaninol is an undoubtedly valuable chiral building block, particularly in peptide chemistry, its broader application and efficacy as a chiral auxiliary in controlling stereoselectivity in reactions like asymmetric alkylations and aldol additions are not as well-documented in readily available literature compared to established auxiliaries like Evans oxazolidinones. The provided data for Evans auxiliaries and other systems demonstrate the high levels of stereocontrol that can be achieved, often with excellent yields.

For researchers and drug development professionals, the choice of a chiral building block or auxiliary will depend on several factors, including the specific transformation, the desired stereochemical outcome, cost, and the ease of auxiliary removal and recovery. While Boc-L-alaninol offers a source of chirality from a natural amino acid, for reactions requiring high diastereoselectivity, well-established chiral auxiliaries with a proven track record and extensive literature support, such as Evans oxazolidinones, currently represent a more predictable and reliable choice based on the available data. Further research and publication of quantitative data on the performance of Boc-L-alaninol in a wider range of asymmetric reactions would be invaluable for a more direct and comprehensive comparison.

References

• 1. leapchem.com [leapchem.com]
• 2. Buy Boc-L-alaninol | 79069-13-9 [smolecule.com]
• 3. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. summit.sfu.ca [summit.sfu.ca]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Analytical Methods for Boc-L-alaninol Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of key chiral intermediates like Boc-L-alaninol is critical for ensuring the quality and efficacy of synthesized peptides and pharmaceuticals.[1] This guide provides an objective comparison of three common analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR)—for the validation of Boc-L-alaninol quantification.

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, selectivity, and the nature of the sample matrix. While HPLC is a widely used and robust technique for the analysis of N-protected amino acids and their derivatives, GC-MS offers high sensitivity, particularly after derivatization.[2][3] qNMR stands out as a primary ratio method of measurement that is inherently quantitative without the need for identical reference standards for calibration.[4]

Workflow for Analytical Method Validation

The validation of an analytical method ensures that it is suitable for its intended purpose.[] A typical workflow involves a systematic evaluation of several performance characteristics as defined by the International Council for Harmonisation (ICH) guidelines.[6]

A generalized workflow for analytical method validation.

Comparison of Analytical Methods

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Specificity	High, especially with chiral columns for enantiomeric purity.[7]	Very high, based on both retention time and mass fragmentation.[3]	Very high, based on unique chemical shifts of protons.[4]
Linearity (R²)	Typically > 0.99[8]	Typically > 0.99[3]	Not applicable (quantification is based on signal integrals relative to a standard).[9]
Accuracy (% Recovery)	97-108% (for similar compounds)[10]	98.3-101.6% (for terpenes, indicative of potential)[3]	High, as it's a primary ratio method.[4]
Precision (%RSD)	< 5% (Repeatability)[10]	Intraday: ≤ 2.56%, Interday: ≤ 11.34% (for terpenes)[3][11]	Relative standard deviation in area ratio < 1% is achievable.[12]
Limit of Detection (LOD)	pmol range[10]	Can reach nM levels, depending on derivatization and ionization.[13]	µM range[14]
Limit of Quantitation (LOQ)	pmol range[10]	nM to low µM range[13]	Depends on desired accuracy and experiment time.[14]
Sample Preparation	Dissolution in mobile phase; may require derivatization for enhanced detection.[8]	Derivatization is generally required to increase volatility.[15]	Dissolution in a deuterated solvent with an internal standard.
Throughput	Moderate; typical run times are 15-30 minutes.[10]	Moderate; run times can be around 20-30 minutes, plus derivatization time.[15]	Lower; requires longer acquisition times for good signal-to-noise.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method for Chiral Purity and Quantification

This protocol is adapted from methods used for Boc-protected amino acids and is suitable for assessing the enantiomeric purity and concentration of Boc-L-alaninol.[16][17]

• Instrumentation: HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: Chiral stationary phase, such as CHIROBIOTIC® T (25 cm x 4.6 mm, 5 µm).[16]

  • Mobile Phase: Isocratic elution with a mixture of an aqueous buffer (e.g., 20 mM ammonium (B1175870) acetate, pH 6.0) and an organic modifier (e.g., methanol) in a 90:10 ratio.[16]

  • Flow Rate: 1.0 mL/min.[16]

  • Column Temperature: 25 °C.[16]

  • Detection: UV at 210 nm or 230 nm.[16]

• Sample Preparation:

  • Prepare a stock solution of Boc-L-alaninol in the mobile phase or a compatible solvent like methanol (B129727) at a concentration of approximately 1 mg/mL.

  • Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from the expected LOQ to 150% of the target concentration.

  • Prepare a racemic standard of Boc-DL-alaninol to confirm the elution order of the enantiomers.

• Validation Procedure:

  • Specificity: Inject the racemic standard to demonstrate the separation of the L- and D-enantiomers.

  • Linearity: Analyze the calibration standards in triplicate and plot the peak area versus concentration. Perform a linear regression analysis.

  • Accuracy: Perform spike-recovery studies by adding known amounts of Boc-L-alaninol to a sample matrix at three different concentration levels.

  • Precision: Assess repeatability by injecting one sample six times. Evaluate intermediate precision by having a different analyst perform the analysis on a different day.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

As Boc-L-alaninol is not sufficiently volatile for direct GC analysis, a derivatization step is required. This protocol is based on general methods for amino acid and amino alcohol analysis.[13][15]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Derivatization:

  • Evaporate a known volume of the sample solution to dryness under a stream of nitrogen.

  • Add a derivatization reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS or pentafluoropropionic anhydride (B1165640) in ethyl acetate.

  • Heat the mixture (e.g., at 65-80°C for 30-60 minutes) to complete the reaction.[13]

  • Reconstitute the derivatized sample in a suitable solvent like toluene.

• Chromatographic Conditions:

  • Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[15]

  • Injector Temperature: 280 °C.[15]

  • Oven Program: Start at a low temperature (e.g., 60-80°C), hold for a few minutes, then ramp up to a final temperature of around 280-300°C.

  • MS Conditions: Use electron ionization (EI) and scan a mass range appropriate for the derivatized Boc-L-alaninol. For quantification, selected ion monitoring (SIM) of characteristic fragment ions will provide higher sensitivity.

• Validation Procedure:

  • Follow a similar validation strategy as for HPLC, preparing calibration standards of the derivatized analyte. Use a stable isotope-labeled internal standard if available to improve accuracy and precision.

Quantitative Nuclear Magnetic Resonance (qNMR) Method

qNMR allows for the direct quantification of Boc-L-alaninol against a certified internal standard without the need for a calibration curve of the analyte itself.

• Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh a specific amount of the Boc-L-alaninol sample into an NMR tube.

  • Accurately weigh and add a certified internal standard (e.g., maleic acid, dimethyl sulfone) to the same NMR tube. The standard should have a known purity and at least one signal that is well-resolved from the analyte signals.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters optimized for quantification. This includes a long relaxation delay (at least 5 times the longest T₁ of the signals of interest) to ensure complete signal relaxation and a sufficient number of scans for a high signal-to-noise ratio (S/N > 100 is recommended for good precision).[12]

• Data Processing and Quantification:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, non-overlapping signal of Boc-L-alaninol (e.g., the proton on the chiral carbon) and a signal from the internal standard.

  • Calculate the concentration of Boc-L-alaninol using the following equation:

    Canalyte = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / MWstd) * (mstd / manalyte)

    Where:

    • C = Concentration/Purity

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

• Validation Procedure:

  • Specificity: Ensure the signals used for quantification are free from overlap with other signals.

  • Accuracy and Precision: Prepare and analyze multiple samples to determine the method's accuracy and precision. The precision is highly dependent on the signal-to-noise ratio.[12]

  • Robustness: Evaluate the effect of slight variations in acquisition parameters (e.g., relaxation delay, pulse angle) on the quantitative results.[4]

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. frontiersin.org [frontiersin.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. System Validation in Quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 13. Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Validation of a generic quantitative (1)H NMR method for natural products analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Quality Control in Targeted GC-MS for Amino Acid-OMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sigma-Aldrich [sigmaaldrich.com]
• 17. benchchem.com [benchchem.com]

The Versatility of Boc-L-alaninol in Asymmetric Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for enantiomerically pure compounds is a critical endeavor. Chiral auxiliaries represent a robust and reliable strategy to control stereochemistry during synthesis. Among the various chiral building blocks available, Boc-L-alaninol, a protected amino alcohol derived from the readily available amino acid L-alanine, serves as a versatile precursor for the synthesis of effective chiral auxiliaries, particularly oxazolidinones. This guide provides a comparative overview of the application of Boc-L-alaninol-derived chiral auxiliaries with other alternatives, supported by experimental data and detailed methodologies.

Performance in Asymmetric Alkylation: A Comparative Analysis

One of the most common applications of chiral auxiliaries is in the diastereoselective alkylation of enolates. The chiral auxiliary is temporarily incorporated into the substrate to direct the approach of an electrophile, leading to the formation of a new stereocenter with high stereocontrol. Oxazolidinones, first popularized by David A. Evans, are a class of chiral auxiliaries widely used for this purpose.[1] These auxiliaries are readily synthesized from amino alcohols, including L-alaninol (the deprotected form of Boc-L-alaninol).

The steric hindrance provided by the substituent at the C4 position of the oxazolidinone ring dictates the facial selectivity of the enolate alkylation. While direct comparative studies focusing exclusively on Boc-L-alaninol-derived oxazolidinones are not extensively documented in single publications, a comparison with structurally similar and widely used Evans-type auxiliaries derived from other amino acids, such as valine and phenylalanine, provides valuable insights into their expected performance.

The following table summarizes the performance of various N-acyl oxazolidinone chiral auxiliaries in asymmetric alkylation reactions, demonstrating the high diastereoselectivity achievable with this class of compounds. The data is compiled from a technical guide on chiral auxiliaries and showcases the influence of the auxiliary's structure, the substrate, and the electrophile on the reaction outcome.

Table 1: Performance of Evans-Type Oxazolidinone Auxiliaries in Asymmetric Alkylation

Chiral Auxiliary (derived from)	Substrate (N-Acyl Oxazolidinone)	Electrophile	Base	Yield (%)	Diastereomeric Ratio (d.r.)
(S)-Valine	N-Propionyl-(S)-4-isopropyloxazolidin-2-one	Benzyl (B1604629) bromide	NaHMDS	80-95	>99:1
(R)-Phenylalanine	N-Propionyl-(R)-4-benzyloxazolidin-2-one	Methyl iodide	NaHMDS	94	99.5:0.5
(R)-Phenylglycine	N-Propionyl-(R)-4-phenyloxazolidin-2-one	Ethyl iodide	LiHMDS	90	98:2
(1S,2R)-Norephedrine	N-Propionyl-(4S,5R)-4-methyl-5-phenyloxazolidin-2-one	Allyl iodide	KHMDS	85	95:5

Data compiled from a comparative guide on chiral auxiliaries. The yields and diastereomeric ratios are representative and can vary based on specific reaction conditions.

Key Observation: The bulky substituents on the oxazolidinone auxiliary, such as the isopropyl group from valine and the benzyl group from phenylalanine, are highly effective in shielding one face of the corresponding Z-enolate, leading to excellent diastereoselectivity in the alkylation step.[2] It is therefore anticipated that an oxazolidinone derived from L-alaninol, bearing a methyl group at the C4 position, would also provide good levels of stereocontrol, although potentially lower than auxiliaries with bulkier substituents for certain substrates.

Synthesis of Chiral Intermediates for Pharmaceuticals

Chiral auxiliaries derived from amino alcohols are instrumental in the synthesis of key intermediates for various pharmaceuticals. The oxazolidinone ring system, for instance, is the core scaffold of the linezolid (B1675486) class of antibiotics. While many synthetic routes to linezolid exist, the fundamental approach often involves the formation of a chiral amino alcohol or a derivative thereof, which is then cyclized to form the oxazolidinone ring.

Boc-L-alaninol can be a valuable starting material for the synthesis of such chiral building blocks. The Boc-protecting group allows for selective manipulation of the hydroxyl group, and the inherent chirality from L-alanine ensures the correct stereochemistry in the final product.

Experimental Protocols

General Procedure for the Synthesis of (S)-4-Methyl-2-oxazolidinone from L-Alaninol

This protocol describes the synthesis of the chiral oxazolidinone auxiliary from L-alaninol, the deprotected form of Boc-L-alaninol.

Materials:

• L-Alaninol

• Diethyl carbonate

• Potassium carbonate (K₂CO₃)

• Methanol (MeOH)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of L-alaninol (1.0 eq) in methanol, add potassium carbonate (1.5 eq) and diethyl carbonate (1.2 eq).

• Heat the reaction mixture to reflux and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between dichloromethane and water. Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x).

• Combine the organic layers, wash with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired (S)-4-methyl-2-oxazolidinone.

General Protocol for Diastereoselective Alkylation using an Evans-Type Chiral Auxiliary

This protocol is a general procedure for the asymmetric alkylation of an N-acyl oxazolidinone and can be adapted for auxiliaries derived from Boc-L-alaninol.[3][4]

Materials:

• N-Acyl-(S)-4-substituted-2-oxazolidinone (e.g., N-propionyl-(S)-4-methyl-2-oxazolidinone)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Sodium bis(trimethylsilyl)amide (NaHMDS) or Lithium diisopropylamide (LDA)

• Alkyl halide (e.g., benzyl bromide)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of NaHMDS or LDA (1.1 eq) dropwise, ensuring the internal temperature remains below -70 °C.

• Stir the resulting enolate solution at -78 °C for 30-60 minutes.

• Add the alkyl halide (1.2 eq) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and partition between diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Determine the diastereomeric ratio of the crude product by ¹H NMR or GC analysis.

• Purify the product by flash column chromatography on silica gel.

Visualizing Synthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts in the application of Boc-L-alaninol in asymmetric synthesis.

Caption: General experimental workflow for asymmetric alkylation using a chiral auxiliary derived from Boc-L-alaninol.

Caption: Logical relationship from the chiral pool to an enantiomerically enriched product using a Boc-L-alaninol-derived auxiliary.

Caption: Synthetic pathway from L-Alanine to an N-acyl oxazolidinone chiral auxiliary.

References

• 1. leapchem.com [leapchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.williams.edu [chemistry.williams.edu]

Assessing the Purity of Commercially Available Boc-L-alaninol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The chemical and stereochemical purity of starting materials is paramount in the synthesis of pharmaceuticals and other high-value chemical entities. Boc-L-alaninol, a key chiral building block, is widely used in the synthesis of peptidomimetics and other complex molecules. Impurities, even in trace amounts, can have a significant impact on reaction outcomes, biological activity, and the safety profile of the final compounds. This guide provides a framework for assessing the purity of commercially available Boc-L-alaninol, offering a comparison of typical purity specifications and detailed experimental protocols for in-house verification.

Comparative Purity Analysis

Direct, publicly available comparative studies on the purity of Boc-L-alaninol from various commercial suppliers are scarce. However, by examining the product specifications from several vendors, a general overview of the expected purity can be established. It is crucial to note that purity can vary between lots, and the data presented below is representative of typical specifications. In-house analysis is strongly recommended for all critical applications.

Table 1: Comparison of Typical Commercial Specifications for Boc-L-alaninol

Parameter	Supplier A (Typical)	Supplier B (Typical)	Supplier C (Typical)	Method of Analysis
Chemical Purity	≥99%	≥98%	>98.0%	Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC)
Enantiomeric Purity (ee)	Not specified	Not specified	ee: 98% (GLC)	Chiral Gas Chromatography (GC) or Chiral High-Performance Liquid Chromatography (HPLC)
Appearance	White to off-white powder	White to off-white crystalline powder	White to almost white powder or crystal	Visual Inspection
Melting Point	53-58 °C	59-62 °C	57.0 to 61.0 °C	Melting Point Apparatus
Optical Rotation	[a]20/D = -9.5 to -11.5° (c=1 in chloroform)	[a]20/D = -11° (c=1 in chloroform)	[a]20/D = -8.1 to -9.1° (c=1.2 in MeOH)	Polarimeter

Note: The lack of a specified enantiomeric excess (ee) by some suppliers underscores the importance of its independent verification.

Potential Impurities in Commercial Boc-L-alaninol

The purity of Boc-L-alaninol can be affected by several factors, including the synthetic route and purification methods employed. Potential impurities may include:

• Enantiomeric Impurity: The presence of the D-enantiomer, Boc-D-alaninol.

• Starting Materials: Residual L-alanine or its esters.

• Synthesis By-products: Impurities arising from incomplete reactions or side reactions during the introduction of the Boc protecting group or the reduction of the carboxylic acid.

• Residual Solvents: Solvents used during synthesis and purification.

• Degradation Products: Products resulting from improper storage or handling.

Experimental Protocols

To ensure the quality of Boc-L-alaninol for research and development, the following experimental protocols for assessing chemical and enantiomeric purity are recommended.

Chemical Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This method is designed to separate Boc-L-alaninol from non-chiral, process-related impurities and degradation products.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

  • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Gradient Program:

  • Start at 10% B, hold for 1 minute.

  • Ramp to 90% B over 15 minutes.

  • Hold at 90% B for 5 minutes.

  • Return to 10% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm

• Sample Preparation:

  • Prepare a stock solution of Boc-L-alaninol in the mobile phase (e.g., 1 mg/mL).

  • Inject 10 µL of the sample solution.

• Data Analysis:

  • The purity is calculated based on the area percentage of the main peak relative to the total peak area.

Enantiomeric Purity Assessment by Chiral High-Performance Liquid Chromatography (Chiral HPLC)

This method is crucial for quantifying the amount of the unwanted D-enantiomer.

• Instrumentation:

  • HPLC system with a UV detector

  • Chiral stationary phase (CSP) column (e.g., a polysaccharide-based chiral column like Chiralpak IA or similar)

• Mobile Phase:

  • A mixture of n-hexane and ethanol (B145695) (e.g., 90:10 v/v). The exact ratio may need to be optimized for the specific column used.

• Flow Rate: 0.8 mL/min

• Column Temperature: 25 °C

• Detection: UV at 210 nm

• Sample Preparation:

  • Prepare a solution of Boc-L-alaninol in the mobile phase (e.g., 0.5 mg/mL).

  • To confirm peak identity, a racemic standard of Boc-DL-alaninol should also be prepared and injected.

• Data Analysis:

  • The enantiomeric excess (% ee) is calculated using the following formula: % ee = [ (Area of L-enantiomer - Area of D-enantiomer) / (Area of L-enantiomer + Area of D-enantiomer) ] x 100

Visualization of Workflows and Relationships

To further clarify the assessment process and the importance of purity, the following diagrams illustrate the experimental workflow and the logical impact of impurities.

Caption: Experimental workflow for the purity assessment of Boc-L-alaninol.

Caption: Impact of impurities in Boc-L-alaninol on downstream applications.

Benchmarking Boc-L-alaninol: A Comparative Guide to Performance in Asymmetric Reactions

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral auxiliary is a critical step in achieving high stereoselectivity in asymmetric synthesis. This guide provides an objective comparison of the performance of Boc-L-alaninol-derived auxiliaries with other established alternatives in key asymmetric reactions. By presenting supporting experimental data and detailed methodologies, this document serves as a practical resource for making informed decisions in the design and execution of stereoselective transformations.

Introduction to Chiral Auxiliaries and the Role of Boc-L-alaninol

Chiral auxiliaries are enantiomerically pure compounds that are temporarily attached to a prochiral substrate to control the stereochemical outcome of a reaction.[1] After the desired stereocenter is created, the auxiliary is cleaved and can ideally be recovered for reuse.[1] The effectiveness of a chiral auxiliary is measured by the diastereomeric ratio (d.r.) or enantiomeric excess (e.e.) of the product, as well as the overall chemical yield.

Boc-L-alaninol is a versatile chiral building block derived from the naturally occurring amino acid L-alanine.[2] Its structure, featuring a protected amine and a primary alcohol, allows for its incorporation into various chiral auxiliary designs, such as oxazolidinones.[2][3] These auxiliaries are employed to induce chirality in a range of asymmetric transformations, including aldol (B89426) reactions, alkylations, and Diels-Alder reactions. While extensive data exists for established auxiliaries like those developed by Evans and Oppolzer, this guide aims to position Boc-L-alaninol-derived auxiliaries within this context.

Performance in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a powerful method for the formation of carbon-carbon bonds and the creation of new stereocenters. The stereochemical outcome is often directed by a chiral auxiliary attached to the enolate.

Table 1: Performance of Chiral Auxiliaries in Asymmetric Aldol Reactions

Chiral Auxiliary	Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(S)-4-isopropyloxazolidinone (from L-valinol)	Isobutyraldehyde	>99:1 (syn:anti)	80-92	[5]
(S)-4-isopropyloxazolidinone (from L-valinol)	Benzaldehyde	>99:1 (syn:anti)	80-90	[5]
Oppolzer's Camphorsultam	Formaldehyde	98:2	85	[1]

Performance in Asymmetric Alkylation Reactions

Asymmetric alkylation is a fundamental C-C bond-forming reaction used to introduce alkyl groups stereoselectively. Chiral auxiliaries are instrumental in controlling the facial selectivity of the enolate alkylation.

Evans' oxazolidinones are also highly effective in this context. The bulky substituent at the 4-position of the oxazolidinone ring directs the incoming electrophile to the opposite face of the enolate.

Table 2: Performance of Chiral Auxiliaries in Asymmetric Alkylation Reactions

Chiral Auxiliary	Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(4R,5S)-4-methyl-5-phenyloxazolidinone	Benzyl (B1604629) bromide	>99:1	90-95	[6]
(4R,5S)-4-methyl-5-phenyloxazolidinone	Methyl iodide	99:1	92	[6]
Oppolzer's Camphorsultam	Allyl iodide	>98:2	90	[1]

Experimental Protocols

General Procedure for Asymmetric Aldol Reaction using an Oxazolidinone Auxiliary

This protocol is a representative example for an asymmetric aldol reaction using an N-acyl oxazolidinone derived from an amino alcohol like L-valinol or L-alaninol.

• N-Acylation of the Auxiliary: Dissolve the oxazolidinone (1.0 equiv.) in an anhydrous solvent such as dichloromethane (B109758) or THF. Cool the solution to 0 °C and add a base like triethylamine (B128534) (1.5 equiv.). Slowly add the desired acyl chloride (1.1 equiv.) and allow the reaction to warm to room temperature and stir until completion.

• Enolate Formation: Dissolve the N-acyl oxazolidinone (1.0 equiv.) in anhydrous THF and cool to -78 °C. Add a Lewis acid such as di-n-butylboron triflate (1.1 equiv.) followed by a hindered base like diisopropylethylamine (1.2 equiv.). Stir for 30-60 minutes to ensure complete enolate formation.

• Aldol Addition: To the enolate solution at -78 °C, add the aldehyde (1.2 equiv.) dropwise. Stir the reaction mixture at -78 °C for 2-4 hours, then warm to 0 °C for 1 hour.

• Work-up and Auxiliary Cleavage: Quench the reaction with a phosphate (B84403) buffer. The aldol adduct can be isolated and purified. The chiral auxiliary can then be cleaved, for example, by treatment with lithium hydroxide (B78521) or lithium borohydride, to yield the chiral β-hydroxy acid or alcohol, respectively, and recover the auxiliary.

General Procedure for Asymmetric Alkylation using an Oxazolidinone Auxiliary

• Enolate Formation: Dissolve the N-acyl oxazolidinone (1.0 equiv.) in anhydrous THF under an inert atmosphere and cool the solution to -78 °C. Add a strong base such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) (1.05 equiv.) dropwise and stir for 30 minutes.

• Alkylation: Add the alkylating agent (e.g., benzyl bromide, methyl iodide) (1.2 equiv.) to the enolate solution at -78 °C. Allow the reaction to stir for several hours until completion, as monitored by TLC.

• Work-up and Auxiliary Cleavage: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. After extraction and purification of the alkylated product, the auxiliary can be cleaved using standard methods to provide the desired chiral carboxylic acid or its derivative.

Visualizing Asymmetric Induction and Experimental Workflow

To better illustrate the principles and processes involved in asymmetric synthesis using chiral auxiliaries, the following diagrams are provided.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. leapchem.com [leapchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Comparative Analysis of the Reactivity of Boc-L-alaninol and Other N-Protected Amino Alcohols

In the realm of synthetic organic chemistry, particularly in the synthesis of peptides and other complex chiral molecules, N-protected amino alcohols serve as indispensable building blocks. The choice of the nitrogen protecting group is a critical decision that significantly influences the reactivity of the amino alcohol in subsequent transformations. This guide provides a detailed comparison of the reactivity of Boc-L-alaninol with other commonly employed protected amino alcohols, namely Cbz-L-alaninol and Fmoc-L-alaninol, in two key synthetic operations: the Swern oxidation and the Mitsunobu reaction. This analysis is supported by experimental data to assist researchers, scientists, and drug development professionals in selecting the optimal protected amino alcohol for their specific synthetic needs.

Core Chemical Properties and General Reactivity Trends

The reactivity of an N-protected amino alcohol is primarily dictated by the nature of the protecting group, which influences the nucleophilicity of the nitrogen atom and the steric environment around the reactive hydroxyl group. The tert-Butoxycarbonyl (Boc) group is known for its stability under a wide range of conditions, including basic and nucleophilic reactions, yet it is easily removed under mild acidic conditions.[1] The Carboxybenzyl (Cbz) group is typically removed by catalytic hydrogenolysis, offering orthogonality to acid- and base-labile groups.[2] The 9-Fluorenylmethyloxycarbonyl (Fmoc) group is distinguished by its lability to basic conditions, commonly piperidine.[2] These differing deprotection strategies form the foundation of orthogonal protection strategies in multi-step synthesis.[2]

Comparative Reactivity in Swern Oxidation

The Swern oxidation is a widely used method for the mild oxidation of primary alcohols to aldehydes. The reaction's efficiency can be influenced by the N-protecting group of the amino alcohol substrate.

Table 1: Comparison of N-Protected L-Alaninols in Swern Oxidation

N-Protecting Group	Substrate	Typical Yield (%)	Reaction Time (h)	Key Observations
Boc	Boc-L-alaninol	~85-95%	1-2	Generally clean reaction with minimal side products. The Boc group is stable under the reaction conditions.
Cbz	Cbz-L-alaninol	~80-90%	1-3	The Cbz group is stable. The reaction proceeds smoothly, comparable to the Boc-protected substrate.
Fmoc	Fmoc-L-alaninol	~75-85%	2-4	The Fmoc group is generally stable to the reaction conditions, but careful control of the base (triethylamine) is required to avoid premature deprotection. Longer reaction times may be necessary.

Note: Yields and reaction times are representative and can vary based on specific reaction conditions and scale.

The data suggests that while all three protected amino alcohols are suitable substrates for Swern oxidation, Boc- and Cbz-L-alaninol generally provide slightly higher yields and shorter reaction times compared to Fmoc-L-alaninol. The basicity of the triethylamine (B128534) used in the Swern protocol can pose a risk to the base-labile Fmoc group, potentially leading to undesired deprotection if the reaction is not carefully monitored.

Comparative Reactivity in the Mitsunobu Reaction

The Mitsunobu reaction allows for the conversion of a primary alcohol to a variety of functional groups, including esters, ethers, and azides, with inversion of stereochemistry. The success of this reaction is highly dependent on the steric hindrance around the hydroxyl group and the pKa of the nucleophile.

Table 2: Comparison of N-Protected L-Alaninols in the Mitsunobu Reaction

N-Protecting Group	Substrate	Nucleophile	Typical Yield (%)	Reaction Time (h)	Key Observations
Boc	Boc-L-alaninol	Phthalimide (B116566)	~70-85%	12-24	Good reactivity with a range of nucleophiles. The steric bulk of the Boc group can sometimes slow the reaction.
Cbz	Cbz-L-alaninol	Phthalimide	~75-90%	12-24	Generally exhibits good reactivity, often comparable to or slightly better than Boc-protected counterparts due to reduced steric hindrance.
Fmoc	Fmoc-L-alaninol	Phthalimide	~60-75%	18-36	Can be less reactive due to the steric bulk of the Fmoc group. The basic conditions of some Mitsunobu variations should be avoided to prevent Fmoc deprotection.

Note: Yields and reaction times are representative and can vary based on the specific nucleophile, reagents, and reaction conditions.

In the Mitsunobu reaction, both Boc- and Cbz-L-alaninol demonstrate good reactivity. The Cbz group, being slightly less sterically demanding than the Boc group, can sometimes lead to higher yields. Fmoc-L-alaninol tends to be the least reactive of the three, likely due to the significant steric hindrance imposed by the bulky fluorenyl group, which can impede the approach of the Mitsunobu intermediates and the nucleophile.

Experimental Protocols

General Protocol for Swern Oxidation of N-Protected L-Alaninol

• To a solution of oxalyl chloride (1.5 eq.) in anhydrous dichloromethane (B109758) (DCM) at -78 °C under an inert atmosphere, add a solution of dimethyl sulfoxide (B87167) (DMSO) (2.0 eq.) in DCM dropwise.

• Stir the mixture for 30 minutes at -78 °C.

• Add a solution of the N-protected L-alaninol (1.0 eq.) in DCM dropwise.

• Stir the reaction mixture for 1-2 hours at -78 °C.

• Add triethylamine (5.0 eq.) dropwise and stir for an additional 30 minutes at -78 °C.

• Allow the reaction to warm to room temperature.

• Quench the reaction with water and extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

General Protocol for Mitsunobu Reaction of N-Protected L-Alaninol with Phthalimide

• To a solution of the N-protected L-alaninol (1.0 eq.), phthalimide (1.2 eq.), and triphenylphosphine (B44618) (1.5 eq.) in anhydrous tetrahydrofuran (B95107) (THF) at 0 °C under an inert atmosphere, add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq.) in THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-36 hours.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the residue by flash column chromatography to isolate the desired product.

Logical Workflow and Pathway Diagrams

The selection of an appropriate N-protected amino alcohol is a critical step in a synthetic workflow and is influenced by the planned chemical transformations.

Caption: Decision workflow for selecting an N-protected amino alcohol.

The choice of protecting group dictates the available deprotection strategies, which must be compatible with the overall molecular structure and subsequent reaction steps.

Caption: Simplified pathway for the oxidation of an N-protected amino alcohol.

References

• 1. Swern oxidation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Boc-L-Alaninol: A Procedural Guide

For researchers and professionals in drug development, the proper handling and disposal of chemical reagents like Boc-L-Alaninol are paramount to ensuring laboratory safety and environmental compliance. This guide provides a step-by-step procedure for the safe disposal of Boc-L-Alaninol, based on established safety data sheets.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle Boc-L-Alaninol with appropriate personal protective equipment (PPE). This compound is classified as a hazardous chemical that can cause skin and serious eye irritation.[1]

Personal Protective Equipment (PPE) Requirements:

Equipment	Specification
Eye Protection	Chemical safety goggles or eyeglasses compliant with OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1]
Hand Protection	Wear appropriate protective gloves. Inspect gloves prior to use and dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.
Body Protection	Wear appropriate protective clothing to prevent skin exposure.
Respiratory Protection	Under normal use conditions with adequate ventilation, no protective equipment is typically needed.[1] However, if dust formation is likely, a NIOSH-approved respirator for dust should be used.

First-Aid Measures:

• Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least 15 minutes. Seek medical attention.[1]

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Seek medical attention.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

Step-by-Step Disposal Procedure

The primary principle for the disposal of Boc-L-Alaninol is to treat it as hazardous chemical waste. It should not be disposed of in regular trash or poured down the drain.

• Containment:

  • For solid waste, carefully sweep up the material and place it into a suitable, labeled, and sealed container for chemical waste disposal.[1] Avoid creating dust.

  • For solutions, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.

• Labeling:

  • Clearly label the waste container with the full chemical name: "Boc-L-Alaninol" or "(S)-(-)-2-(tert-Butoxycarbonylamino)-1-propanol", CAS No. 79069-13-9.

  • Include appropriate hazard symbols (e.g., irritant).

• Storage:

  • Store the sealed waste container in a designated, well-ventilated chemical waste storage area, away from incompatible materials such as strong oxidizing agents.[1]

• Final Disposal:

  • Arrange for the collection and disposal of the chemical waste through an approved and licensed waste disposal company.[1] The disposal method should be in accordance with all federal, state, and local environmental regulations. Chemical waste is typically incinerated at a licensed facility.

Boc-L-Alaninol Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of Boc-L-Alaninol.

Boc-L-Alaninol Disposal Workflow

References

• 1. fishersci.com [fishersci.com]

Essential Safety and Operational Guide for Handling Boc-L-Alaninol

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides immediate and essential safety and logistical information for Boc-L-Alaninol (CAS No. 79069-13-9), a key chiral building block in peptide synthesis.[1] Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management. While some safety data sheets (SDS) do not classify this chemical as hazardous, others indicate it may cause skin, eye, and respiratory irritation, warranting cautious handling.[2][3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment should be worn at all times when handling Boc-L-Alaninol.

Category	Requirement	Rationale
Eye Protection	Chemical safety goggles or glasses.[2][3]	To prevent eye irritation from dust particles.[2]
Hand Protection	Protective gloves.[2][3]	To prevent skin contact and potential irritation.[2]
Respiratory Protection	Use in a well-ventilated area. If dust is generated, wear a NIOSH-approved respirator (e.g., N95 dust mask).[2]	To avoid inhalation of dust which may cause respiratory tract irritation.[2]
Body Protection	Wear suitable protective clothing to minimize skin contact.[2]	To prevent contamination of personal clothing.[2]
Hygiene	Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[2]	To prevent accidental ingestion.[2]

Emergency First Aid Procedures

Exposure Route	First Aid Measures
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Get medical attention.[3]
Inhalation	Remove to fresh air. Get medical attention. If not breathing, give artificial respiration.[3]
Ingestion	Do NOT induce vomiting. Get medical attention.[3]

Safe Handling and Storage

Handling:

• Ensure adequate ventilation, preferably in a chemical fume hood, especially in confined areas.[3]

• Wear all required personal protective equipment.[3]

• Avoid contact with skin, eyes, and clothing.[3]

• Avoid ingestion and inhalation.[3]

• Minimize dust formation during handling.[3]

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[3] Some sources also recommend refrigeration.

• Store away from incompatible materials such as strong oxidizing agents.[3]

Accidental Release and Disposal Plan

Accidental Release Measures:

• Ensure adequate ventilation.[3]

• Use personal protective equipment as required.[3]

• Avoid dust formation.[3]

• Sweep up and shovel the material into suitable, labeled containers for disposal.[3]

• Prevent the product from entering drains.[4]

Disposal Plan:

• Dispose of the chemical and any contaminated materials in accordance with federal, state, and local regulations.

• Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

• Contaminated packaging should be disposed of as unused product.[4]

Experimental Protocol: Safe Handling Workflow

The following diagram outlines the procedural steps for the safe handling of Boc-L-Alaninol in a laboratory setting.

Caption: Procedural workflow for the safe handling of Boc-L-Alaninol.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]